N,2,6-trimethylaniline

• CAS: 767-71-5

Core Science & Biosynthesis

An In-depth Technical Guide to N,2,6-trimethylaniline: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,2,6-trimethylaniline, with the CAS number 767-71-5, is an aromatic organic compound belonging to the substituted aniline family.[1] Its structure, characterized by a methyl group on the nitrogen atom and two methyl groups flanking the amino group on the benzene ring, results in unique steric and electronic properties that influence its reactivity and potential applications. This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of N,2,6-trimethylaniline, aimed at professionals in research and drug development.

Chemical Structure and Properties

The structure of N,2,6-trimethylaniline features a benzene ring substituted with an N-methylamino group and two methyl groups at positions 2 and 6. This di-ortho substitution creates significant steric hindrance around the nitrogen atom, which profoundly impacts its chemical behavior.

Molecular Formula: C₉H₁₃N[1]

Molecular Weight: 135.21 g/mol [1]

IUPAC Name: N,2,6-trimethylaniline[1]

Synonyms: N,2,6-Trimethylbenzenamine, N-methyl-2,6-dimethylaniline, N-methyl-2,6-xylidine[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of N,2,6-trimethylaniline is presented in the table below.

Property	Value	Reference
CAS Number	767-71-5	[1]
Appearance	Colorless to light yellow liquid	[2][3]
Boiling Point	206 °C	[2][3]
Density	0.955 ± 0.06 g/cm³ (Predicted)	[2][3]
pKa	4.60 ± 0.10 (Predicted)	[2][3]
Storage Temperature	2-8°C, protect from light	[2][3]

Spectroscopic Data

The structural features of N,2,6-trimethylaniline can be elucidated through various spectroscopic techniques. Below is a summary of typical spectral data.

¹H NMR Spectroscopy

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~6.9-7.1	m	3H	Aromatic protons
~3.6	s	1H	N-H proton
~2.8	s	3H	N-CH₃ protons
~2.3	s	6H	Ar-CH₃ protons

¹³C NMR Spectroscopy

Chemical Shift (ppm)	Assignment
~148	C-N
~138	C-CH₃ (aromatic)
~128	CH (aromatic)
~122	CH (aromatic)
~32	N-CH₃
~19	Ar-CH₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~3400	N-H stretch
~3020	Aromatic C-H stretch
~2950-2850	Aliphatic C-H stretch
~1600, 1480	Aromatic C=C stretch
~1300	C-N stretch

Mass Spectrometry

The mass spectrum of N,2,6-trimethylaniline would be expected to show a molecular ion peak (M⁺) at m/z = 135. Common fragmentation patterns for aromatic amines include the loss of a methyl group or cleavage of the N-C bond.

Synthesis of N,2,6-trimethylaniline

A common and logical synthetic route to N,2,6-trimethylaniline is the N-methylation of 2,6-dimethylaniline.

Experimental Protocol: N-methylation of 2,6-dimethylaniline

This protocol is a general representation and may require optimization.

Materials:

• 2,6-dimethylaniline

• Iodomethane (Methyl iodide)

• A suitable base (e.g., potassium carbonate, sodium hydride)

• Anhydrous solvent (e.g., acetonitrile, DMF, THF)

• Standard laboratory glassware and work-up reagents

Procedure:

• To a solution of 2,6-dimethylaniline (1.0 equivalent) in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon), add a suitable base (1.1-1.5 equivalents).

• Cool the mixture in an ice bath.

• Slowly add iodomethane (1.0-1.2 equivalents) dropwise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude N,2,6-trimethylaniline by flash column chromatography or distillation.

Reactivity and Chemical Behavior

The chemical reactivity of N,2,6-trimethylaniline is significantly influenced by the steric hindrance imposed by the two ortho-methyl groups. This steric crowding around the nitrogen atom can hinder its nucleophilicity and basicity compared to less substituted anilines. The lone pair of electrons on the nitrogen can still participate in resonance with the aromatic ring, influencing the electron density of the benzene ring and its susceptibility to electrophilic aromatic substitution. However, the steric bulk may also affect the planarity of the molecule, potentially altering the extent of this resonance.

Visualizations

Synthesis Workflow

Caption: Synthesis workflow for N,2,6-trimethylaniline.

Chemical Structure and Key Properties

Caption: Key properties and structure of N,2,6-trimethylaniline.

Conclusion

N,2,6-trimethylaniline is a sterically hindered aromatic amine with a unique set of chemical and physical properties. Its synthesis is achievable through standard N-alkylation methods, though its reactivity is moderated by the bulky ortho-substituents. This technical guide provides essential data and a framework for understanding this compound, which will be valuable for researchers and scientists in the fields of organic synthesis, medicinal chemistry, and materials science. The provided experimental outline and structural and property summaries offer a solid foundation for further investigation and application of N,2,6-trimethylaniline.

References

• 1. chembk.com [chembk.com]
• 2. N,2,6-trimethylaniline | 767-71-5 [m.chemicalbook.com]
• 3. N,2,6-trimethylaniline CAS#: 767-71-5 [m.chemicalbook.com]

Physical properties of N,2,6-trimethylaniline (boiling point, density)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of N,2,6-trimethylaniline, a compound of interest in various chemical and pharmaceutical research fields. The information is presented to be a valuable resource for laboratory work and process development.

Core Physical Properties

N,2,6-trimethylaniline is a substituted aniline with the molecular formula C₉H₁₃N. Understanding its physical characteristics is fundamental for its application and handling in a research and development setting.

Data Summary

The primary physical properties of N,2,6-trimethylaniline are its boiling point and density. These values are crucial for purification processes, reaction setup, and safety protocols.

Physical Property	Value
Boiling Point	206 °C
Density	0.955 ± 0.06 g/cm³ (Predicted)[1]

Experimental Protocols

Accurate determination of physical properties is paramount in chemical science. The following are standard experimental methodologies for determining the boiling point and density of liquid organic compounds like N,2,6-trimethylaniline.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of a small quantity of liquid is the capillary method using a Thiele tube.

Materials:

• Thiele tube

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube or fusion tube

• Heating mantle or Bunsen burner

• Mineral oil or other suitable heating bath fluid

• Sample of N,2,6-trimethylaniline

Procedure:

• A small amount of N,2,6-trimethylaniline is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level.

• This assembly is then placed in a Thiele tube filled with mineral oil, ensuring the heat is distributed evenly.

• The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is then removed, and the liquid is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a substance is its mass per unit volume. For liquids, a pycnometer or a simple mass-to-volume measurement using a graduated cylinder and a balance can be employed. The pycnometer method offers higher precision.

Materials:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Water bath (for temperature control)

• Sample of N,2,6-trimethylaniline

• Distilled water (for calibration)

Procedure:

• The clean, dry pycnometer is accurately weighed (m₁).

• The pycnometer is filled with distilled water of a known density at a specific temperature and weighed again (m₂). The temperature of the water should be recorded.

• The pycnometer is emptied, dried thoroughly, and then filled with N,2,6-trimethylaniline at the same temperature and weighed (m₃).

• The density of the N,2,6-trimethylaniline is then calculated using the following formula: Density of sample = [(m₃ - m₁) / (m₂ - m₁)] * Density of water

Logical Relationship of Physical Properties

The physical properties of a chemical compound are intrinsic characteristics that are logically connected to its molecular structure. The following diagram illustrates this fundamental relationship for N,2,6-trimethylaniline.

Physical properties of N,2,6-trimethylaniline.

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

An In-depth Technical Guide to the Solubility of N,2,6-trimethylaniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,2,6-trimethylaniline in various organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on qualitative solubility information, detailed experimental protocols for solubility determination, and relevant workflows for its synthesis and handling.

Core Topic: Solubility of N,2,6-trimethylaniline

N,2,6-trimethylaniline is a substituted aromatic amine. Its solubility in organic solvents is a critical parameter for its application in chemical synthesis, including in the pharmaceutical industry where it may serve as a building block for more complex molecules. The solubility of an organic compound is primarily governed by the principle of "like dissolves like," where polar compounds dissolve in polar solvents and non-polar compounds dissolve in non-polar solvents. N,2,6-trimethylaniline, with its aromatic ring and methyl groups, possesses significant non-polar character, while the amino group introduces a degree of polarity.

Data Presentation: Solubility Profile

Solvent Classification	Solvent	Qualitative Solubility
Polar Protic	Ethanol	Soluble (Predicted)
Methanol	Soluble (Predicted)
Water	Insoluble/Immiscible[1][2][3]
Polar Aprotic	Acetone	Soluble (Predicted)
Acetonitrile	Likely Soluble
Dimethylformamide (DMF)	Likely Soluble
Dimethyl Sulfoxide (DMSO)	Likely Soluble
Non-Polar	Toluene	Soluble (Predicted)
Hexane	Likely Soluble
Chloroform	Soluble[4]
Diethyl Ether	Soluble[1]

Note: The qualitative solubility predictions are based on the expected behavior of a substituted aniline and data available for its isomers. Experimental verification is required for precise characterization.

Experimental Protocols

For researchers requiring precise solubility data, the following experimental protocols outline standard methods for determining the solubility of a liquid organic compound like N,2,6-trimethylaniline in an organic solvent.

Protocol 1: Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution at a specific temperature, separating the undissolved solute, and determining the concentration of the solute in the saturated solution by evaporating the solvent.

Materials:

• N,2,6-trimethylaniline

• Selected organic solvent(s)

• Thermostatically controlled water bath or incubator

• Small vials with screw caps

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes

• Analytical balance

• Vortex mixer

Procedure:

• Add an excess amount of N,2,6-trimethylaniline to a vial containing a known volume or mass of the chosen organic solvent.

• Securely cap the vial and place it in a thermostatically controlled environment (e.g., a water bath) set to the desired temperature.

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A vortex mixer can be used intermittently.

• After equilibration, allow the vial to stand undisturbed in the temperature-controlled environment for several hours to allow any undissolved solute to settle.

• Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe fitted with a filter to remove any suspended microparticles.

• Transfer the filtered saturated solution to a pre-weighed evaporation dish.

• Record the exact mass of the saturated solution transferred.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to decompose.

• Once the solvent is completely evaporated, weigh the evaporation dish containing the solute residue.

• Calculate the solubility as the mass of the solute per mass or volume of the solvent (e.g., g/100 g solvent or g/100 mL solvent).

Protocol 2: Spectroscopic Method for Solubility Determination

This method is suitable if N,2,6-trimethylaniline has a distinct chromophore that allows for quantification using UV-Vis spectroscopy.

Materials:

• N,2,6-trimethylaniline

• Selected organic solvent(s)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Thermostatically controlled shaker

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of N,2,6-trimethylaniline of known concentrations in the chosen solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration to create a calibration curve.

• Preparation of a Saturated Solution:

  • Follow steps 1-4 from the Gravimetric Method to prepare a saturated solution at a specific temperature.

• Analysis:

  • Carefully withdraw an aliquot of the clear supernatant and dilute it with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution.

  • Use the calibration curve to determine the concentration of N,2,6-trimethylaniline in the diluted sample.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

Mandatory Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for Gravimetric Solubility Determination.

Logical Relationship in Synthesis of Trimethylanilines

The synthesis of trimethylanilines, including isomers like 2,4,6-trimethylaniline, often follows a common synthetic pathway. While the specific starting materials and reaction conditions may vary for N,2,6-trimethylaniline, the general logic of nitration followed by reduction is a fundamental approach in aromatic amine synthesis.[1][5]

Caption: General Synthetic Pathway for Trimethylanilines.

References

• 1. nbinno.com [nbinno.com]
• 2. 2,4,6-Trimethylaniline Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. 2,4,6-Trimethylaniline CAS#: 88-05-1 [m.chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 2,4,6-Trimethylaniline - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Basicity and pKa of N,2,6-trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basicity and pKa value of N,2,6-trimethylaniline. It delves into the structural factors influencing its basicity, presents available quantitative data, outlines experimental protocols for pKa determination, and illustrates key concepts with diagrams.

Introduction to N,2,6-trimethylaniline and its Basicity

N,2,6-trimethylaniline, also known as N-methyl-2,6-dimethylaniline, is an aromatic amine with the chemical structure illustrated below. Its basicity is a critical parameter influencing its reactivity, nucleophilicity, and utility in various chemical transformations, including as a precursor in the synthesis of N-heterocyclic carbene (NHC) ligands.

The basicity of anilines is primarily determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton. In N,2,6-trimethylaniline, a delicate interplay of electronic and steric effects governs its basic character.

Structural Factors Influencing Basicity

The basicity of N,2,6-trimethylaniline is a result of several competing factors:

• Inductive Effect: The three methyl groups (-CH₃) are electron-donating groups. Through the inductive effect, they increase the electron density on the aromatic ring and, to a lesser extent, on the nitrogen atom. This increased electron density makes the lone pair more available for protonation, thus increasing basicity.

• Steric Inhibition of Resonance (SIR): In aniline, the lone pair on the nitrogen atom can be delocalized into the π-system of the benzene ring through resonance, which decreases its availability for protonation and thus lowers basicity. However, in N,2,6-trimethylaniline, the two methyl groups at the ortho positions sterically hinder the N-methyl group, forcing it out of the plane of the aromatic ring. This twisting disrupts the overlap between the nitrogen's lone pair orbital and the ring's π-system. As a result, the resonance effect is significantly diminished. This localization of the lone pair on the nitrogen atom leads to a substantial increase in basicity compared to aniline and even N,N-dimethylaniline.[1][2][3]

• Solvation Effects: The steric bulk of the ortho-methyl groups can also hinder the solvation of the protonated form (the anilinium ion). Effective solvation stabilizes the conjugate acid, which would increase the basicity of the amine. In the case of N,2,6-trimethylaniline, this steric hindrance to solvation may slightly counteract the basicity-enhancing effect of SIR.

The logical relationship between the structure of N,2,6-trimethylaniline and its resulting basicity is depicted in the following diagram.

Caption: Influence of structural features on the basicity of N,2,6-trimethylaniline.

Quantitative Data: pKa Values

For comparison, the pKa values of related anilines are presented in the table below.

Compound	Structure	pKa Value	Data Type
Aniline	C₆H₅NH₂	4.6	Experimental
N,N-Dimethylaniline	C₆H₅N(CH₃)₂	5.15	Experimental[5]
2,4,6-Trimethylaniline	(CH₃)₃C₆H₂NH₂	4.38	Experimental[6][7]
N,2,6-trimethylaniline	(CH₃)₂C₆H₃NHCH₃	~4.60 ± 0.10	Predicted[8]

The predicted pKa of N,2,6-trimethylaniline is similar to that of aniline. However, due to the steric inhibition of resonance, it is expected to be a stronger base than N,N-dimethylaniline. The increased basicity of N,N,2,6-tetramethylaniline compared to N,N-dimethylaniline, a well-documented example of SIR, supports this expectation.[2]

Role in Organic Synthesis: Precursor to N-Heterocyclic Carbene (NHC) Ligands

The defined basicity and steric profile of N,2,6-trimethylaniline make it a valuable precursor in the synthesis of N-heterocyclic carbene (NHC) ligands. NHCs are widely used as ligands in organometallic catalysis. The synthesis of many common NHC precursors, such as 1,3-dimesitylimidazolium chloride (IMes·HCl), starts from the corresponding aniline.

The general synthesis pathway involves the condensation of a substituted aniline with a 1,2-dicarbonyl compound (like glyoxal) followed by cyclization. The basicity of the starting aniline is crucial in these condensation reactions. A sufficiently basic amine is required for the nucleophilic attack on the carbonyl carbons. The steric bulk provided by the 2,6-dimethyl substitution pattern is then carried over to the final NHC ligand, which is critical for its catalytic activity and stability.

Caption: Generalized workflow for the synthesis of NHC ligands from aniline precursors.

Experimental Protocols for pKa Determination

The pKa of N,2,6-trimethylaniline can be experimentally determined using several methods. Potentiometric titration and UV-Vis spectrophotometry are the most common techniques.

Potentiometric Titration

This method involves titrating a solution of the amine with a standard acid and monitoring the pH of the solution.

Methodology:

• Preparation of the Amine Solution: A precise amount of N,2,6-trimethylaniline is dissolved in a suitable solvent. Due to its limited solubility in water, a co-solvent system such as water-ethanol or water-acetonitrile is often employed. The concentration is typically in the range of 0.01 to 0.05 M.

• Titration Setup: The solution is placed in a thermostated vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: A standard solution of a strong acid (e.g., 0.1 M HCl) is added in small, precise increments using a burette.

• Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing the system to reach equilibrium.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence point is determined from the point of maximum slope on the curve (or the peak of the first derivative). The pKa is the pH at the half-equivalence point.

The workflow for pKa determination by potentiometric titration is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tsijournals.com [tsijournals.com]
• 6. 2,4,6-Trimethylaniline Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. Page loading... [guidechem.com]
• 8. N,2,6-trimethylaniline | 767-71-5 [m.chemicalbook.com]

Synthesis of N,2,6-trimethylaniline from 2,6-dimethylaniline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for the N-methylation of 2,6-dimethylaniline to produce N,2,6-trimethylaniline, a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The document details three prominent methods: classical N-alkylation using methyl iodide, the Eschweiler-Clarke reaction, and catalytic N-methylation with methanol. For each method, a detailed experimental protocol is provided, alongside a summary of quantitative data in tabular format for easy comparison. Furthermore, reaction pathways are visualized using Graphviz diagrams to elucidate the underlying chemical transformations.

Classical N-Alkylation with Methyl Iodide

Direct alkylation of the amine with an alkyl halide is a fundamental and widely practiced method for the formation of C-N bonds. In the context of synthesizing N,2,6-trimethylaniline, this approach involves the reaction of 2,6-dimethylaniline with a methylating agent, typically methyl iodide, in the presence of a base. This method is often favored for its straightforward execution and potentially high yields.

A reported synthesis of N,2,6-trimethylaniline from 2,6-dimethylaniline and iodomethane has achieved a near-quantitative yield of 99%.[1] This high efficiency makes it a very attractive route for laboratory and potential industrial-scale production.

Experimental Protocol

Materials:

• 2,6-dimethylaniline

• Methyl iodide (Iodomethane)

• Potassium carbonate (K₂CO₃) or a similar non-nucleophilic base

• Dichloromethane (CH₂Cl₂) or another suitable aprotic solvent

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Stirring and heating apparatus

• Rotary evaporator

• Filtration apparatus

Procedure: [2]

• To a solution of 2,6-dimethylaniline (1 equivalent) in dichloromethane, add potassium carbonate (4 equivalents).

• Cool the stirred suspension in an ice bath.

• Slowly add methyl iodide (4 equivalents) dropwise to the reaction mixture.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 16 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford pure N,2,6-trimethylaniline.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2,6-dimethylaniline	[1][2]
Reagents	Methyl iodide, Potassium carbonate	[2]
Solvent	Dichloromethane	[2]
Reaction Time	16 hours	[2]
Temperature	Room temperature	[2]
Reported Yield	Up to 99%	[1]
Purification	Vacuum distillation/Column chromatography	General

Reaction Pathway

Caption: Reaction pathway for the classical N-alkylation of 2,6-dimethylaniline.

Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a well-established method for the methylation of primary and secondary amines using an excess of formic acid and formaldehyde.[3][4] A key advantage of this reaction is that it typically stops at the tertiary amine stage, thus preventing the formation of quaternary ammonium salts.[3] However, for some aniline derivatives, this reaction can lead to the formation of resinous byproducts.[5] Furthermore, a similar transition-metal-free approach using formaldehyde with a sterically hindered aniline like 2,6-dimethylaniline has been reported to yield only trace amounts of the desired product, suggesting that careful optimization of reaction conditions is crucial for this substrate.

Experimental Protocol

Materials:

• 2,6-dimethylaniline

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) for neutralization

• Dichloromethane (CH₂Cl₂) or diethyl ether for extraction

• Standard laboratory glassware for organic synthesis

• Stirring and heating apparatus (oil bath)

• Separatory funnel

• Rotary evaporator

Procedure: [6]

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,6-dimethylaniline (1 equivalent).

• Carefully add formic acid (8.4 equivalents) to the aniline. An exothermic reaction may occur.

• Once the initial reaction subsides, add formaldehyde (5 equivalents, 37% aqueous solution).

• Heat the reaction mixture to reflux (typically around 100-110 °C) and maintain for 5-10 hours.

• Monitor the reaction by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of a saturated sodium hydroxide or potassium carbonate solution until the pH is basic.

• Extract the aqueous mixture with dichloromethane or diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over an anhydrous drying agent.

• Filter and concentrate the solvent to yield the crude product, which can be purified by vacuum distillation.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2,6-dimethylaniline	[6]
Reagents	Formic acid, Formaldehyde	[6]
Reaction Time	5-10 hours	[6]
Temperature	Reflux (100-110 °C)	[3]
Reported Yield	Variable, potentially low for this substrate	-
Purification	Vacuum distillation	General

Reaction Pathway

Caption: Simplified reaction pathway for the Eschweiler-Clarke methylation.

Catalytic N-Methylation with Methanol

Modern synthetic chemistry increasingly focuses on sustainable and atom-economical methods. Catalytic N-methylation of anilines using methanol as a C1 source represents a significant advancement in this area.[7][8] This "borrowing hydrogen" or "hydrogen autotransfer" methodology involves the in-situ oxidation of methanol to formaldehyde by a transition metal catalyst, followed by reductive amination with the aniline and subsequent regeneration of the catalyst. Ruthenium and iridium-based catalysts have shown particular promise in this transformation.[7][8][9]

However, the steric hindrance presented by the two ortho-methyl groups in 2,6-dimethylaniline poses a significant challenge for this method. Indeed, one study employing an iridium-based catalyst reported no reaction with 2,6-dimethylaniline, highlighting the substrate sensitivity of some catalytic systems.[9][10] Nevertheless, successful N-methylation of the closely related N,2-dimethylaniline using a ruthenium catalyst suggests that with the appropriate catalyst and conditions, this route is viable.[7]

Experimental Protocol (Representative)

Materials:

• 2,6-dimethylaniline

• Anhydrous methanol (MeOH)

• Ruthenium catalyst (e.g., (DPEPhos)RuCl₂(PPh₃))[8]

• Base (e.g., Cesium carbonate, Cs₂CO₃)[8]

• Schlenk tube or other suitable reaction vessel for inert atmosphere reactions

• Magnetic stirrer and heating apparatus

• Inert gas supply (Argon or Nitrogen)

• Syringes for liquid transfer

• Silica gel for column chromatography

Procedure: [7][8]

• In a Schlenk tube under an inert atmosphere, combine the ruthenium catalyst (0.5 mol%), 2,6-dimethylaniline (1.0 mmol, 1.0 equivalent), and cesium carbonate (0.5 equivalents).

• Add anhydrous methanol (1 mL) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 140 °C with vigorous stirring for 12 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting residue can be purified by column chromatography on silica gel to isolate the N,2,6-trimethylaniline product.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2,6-dimethylaniline	[7][8]
Reagents	Methanol, Ruthenium catalyst, Base (Cs₂CO₃)	[7][8]
Catalyst Loading	0.5 mol%	[8]
Reaction Time	12 hours	[8]
Temperature	140 °C	[8]
Reported Yield	Not reported for 2,6-dimethylaniline; 77% for N,2-dimethylaniline	[7]
Purification	Column chromatography	[7][8]

Reaction Pathway (Borrowing Hydrogen Mechanism)

Caption: Simplified "Borrowing Hydrogen" mechanism for catalytic N-methylation.

Conclusion

The synthesis of N,2,6-trimethylaniline from 2,6-dimethylaniline can be achieved through several distinct methodologies. The classical N-alkylation with methyl iodide stands out as a highly efficient method, with reported yields reaching 99%. While the Eschweiler-Clarke reaction offers a classic, metal-free alternative, its efficacy for the sterically hindered 2,6-dimethylaniline may be limited and requires careful optimization to avoid side reactions. The modern approach of catalytic N-methylation using methanol is atom-economical and sustainable, but the choice of catalyst is critical to overcome the steric hindrance of the substrate. For researchers and drug development professionals, the selection of the most appropriate synthetic route will depend on factors such as required scale, cost of reagents and catalysts, and the desired level of process optimization and sustainability. Further investigation into catalyst development for the N-methylation of sterically hindered anilines could unlock the full potential of the catalytic approach for this important transformation.

References

• 1. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. zaguan.unizar.es [zaguan.unizar.es]

Spectroscopic Analysis of N,2,6-trimethylaniline: A Technical Guide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for N,2,6-trimethylaniline, focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Due to the limited availability of published experimental spectra for N,2,6-trimethylaniline (CAS 767-71-5), this document utilizes data from its close structural isomer, 2,4,6-trimethylaniline (CAS 88-05-1), as a predictive reference. The structural similarities and differences are noted to aid in the interpretation of expected spectra for N,2,6-trimethylaniline.

Data Presentation

The following tables summarize the key spectroscopic data obtained for 2,4,6-trimethylaniline. These values can be used as a reasonable estimation for the corresponding signals in N,2,6-trimethylaniline, with expected variations due to the different substitution pattern.

Table 1: ¹H NMR Spectroscopic Data for 2,4,6-trimethylaniline

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
6.75	Singlet	2H	Aromatic H (meta to -NH₂)
3.40	Singlet	2H	-NH₂ Protons
2.19	Singlet	6H	Methyl Protons (ortho to -NH₂)
2.13	Singlet	3H	Methyl Proton (para to -NH₂)

Note: For N,2,6-trimethylaniline, one would expect to see a singlet for the N-methyl group, and distinct signals for the two ortho methyl groups and the remaining aromatic protons.

Table 2: ¹³C NMR Spectroscopic Data for 2,4,6-trimethylaniline

Chemical Shift (δ) ppm	Assignment
143.2	C-NH₂ (ipso)
128.9	Aromatic CH (meta to -NH₂)
127.3	Aromatic C-CH₃ (para)
122.1	Aromatic C-CH₃ (ortho)
20.3	Methyl Carbon (para to -NH₂)
18.0	Methyl Carbons (ortho to -NH₂)

Note: For N,2,6-trimethylaniline, the chemical shift of the N-methyl carbon would be a key differentiator. The aromatic carbon signals would also differ due to the change in symmetry.

Table 3: IR Spectroscopic Data for 2,4,6-trimethylaniline

Wavenumber (cm⁻¹)	Intensity	Assignment
3433, 3356	Strong	N-H Stretch (primary amine)
2918	Strong	C-H Stretch (methyl)
1624	Strong	N-H Bend (scissoring)
1510	Strong	C=C Stretch (aromatic ring)
1225	Strong	C-N Stretch

Note: For N,2,6-trimethylaniline, a secondary amine, a single, weaker N-H stretching band would be expected around 3350-3310 cm⁻¹. The C-N stretching vibration for aromatic amines is typically observed in the 1335-1250 cm⁻¹ region.[1][2]

Table 4: Mass Spectrometry Data for 2,4,6-trimethylaniline

m/z	Relative Intensity (%)	Assignment
135	100.0	[M]⁺ (Molecular Ion)
134	60.1	[M-H]⁺
120	76.7	[M-CH₃]⁺
91	10.5	Tropylium ion ([C₇H₇]⁺)
77	5.9	Phenyl cation ([C₆H₅]⁺)

Note: The mass spectrum of N,2,6-trimethylaniline is expected to show a molecular ion peak at m/z 135. Fragmentation patterns will likely involve the loss of a methyl group from the nitrogen or the ring, and the loss of HCN is common for anilines.[3]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These protocols are based on standard practices for the analysis of aromatic amines.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A Bruker Avance 500 FT-NMR spectrometer equipped with a 5 mm broadband probe.

• Sample Preparation : Approximately 10-20 mg of the analyte (N,2,6-trimethylaniline) is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• ¹H NMR Acquisition : The spectrum is acquired at 500 MHz. Key parameters include a spectral width of 16 ppm, a relaxation delay of 1 second, 16 scans, and an acquisition time of 4 seconds.

• ¹³C NMR Acquisition : The spectrum is acquired at 125 MHz using a proton-decoupled pulse sequence. Key parameters include a spectral width of 240 ppm, a relaxation delay of 2 seconds, and an accumulation of 1024 scans.

• Data Processing : The raw data is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

2.2 Infrared (IR) Spectroscopy

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer, such as a Bruker IFS 85, equipped with a universal Attenuated Total Reflectance (ATR) accessory.[4]

• Sample Preparation : A small drop of the liquid N,2,6-trimethylaniline is placed directly onto the ATR crystal. For solution-state measurements, the sample is dissolved in a suitable solvent (e.g., carbon tetrachloride) and placed in a liquid cell with NaCl or KBr windows.

• Acquisition : The spectrum is recorded in the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal (or the pure solvent) is first collected. The sample spectrum is then recorded, and the final spectrum is presented in terms of transmittance or absorbance. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The resulting interferogram is Fourier transformed to produce the infrared spectrum. The background spectrum is automatically subtracted from the sample spectrum.

2.3 Mass Spectrometry (MS)

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• Sample Preparation : A dilute solution of N,2,6-trimethylaniline is prepared in a volatile organic solvent such as methanol or dichloromethane (approximately 1 mg/mL).

• GC Separation : A small volume (e.g., 1 µL) of the sample solution is injected into the GC. The sample is vaporized and separated on a capillary column (e.g., a 30 m DB-5 column). The oven temperature is programmed to ramp from an initial temperature (e.g., 50 °C) to a final temperature (e.g., 250 °C) to ensure elution of the analyte.

• MS Detection (Electron Ionization) : As the analyte elutes from the GC column, it enters the ion source of the mass spectrometer. The molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[5] The resulting ions are then separated by their mass-to-charge ratio (m/z) in the mass analyzer and detected.

• Data Analysis : The mass spectrum is a plot of relative ion abundance versus m/z. The molecular ion peak is identified, and the fragmentation pattern is analyzed to provide structural information.

Mandatory Visualization

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of an organic compound like N,2,6-trimethylaniline.

Caption: Workflow for Spectroscopic Analysis of N,2,6-trimethylaniline.

References

• 1. analyzetest.com [analyzetest.com]
• 2. researchgate.net [researchgate.net]
• 3. oxfordsciencetrove.com [oxfordsciencetrove.com]
• 4. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]

An In-depth Technical Guide to N,2,6-trimethylaniline: Molecular Weight and Formula

This guide provides a detailed overview of the fundamental chemical properties of N,2,6-trimethylaniline, specifically its molecular weight and formula. The information is tailored for researchers, scientists, and professionals in drug development who require precise data for their work.

Core Molecular Data

N,2,6-trimethylaniline is an organic compound with a specific molecular structure that dictates its chemical and physical properties. The elemental composition and arrangement are summarized by its molecular formula and molecular weight.

Property	Value
Molecular Formula	C9H13N[1][2][3][4]
Molecular Weight	135.21 g/mol [1][3]
Molar Mass	135.21[4]
Exact Mass	135.104799419 Da[1][2]

Experimental Protocols

The determination of the molecular formula and weight of a compound like N,2,6-trimethylaniline relies on standard and highly accurate analytical chemistry techniques.

• Mass Spectrometry: This is the primary technique used to determine the exact mass of a molecule. In a typical workflow, the sample is ionized, and the resulting ions are separated based on their mass-to-charge ratio. High-resolution mass spectrometry can provide a highly accurate mass measurement, which helps in deducing the precise elemental composition.

• Elemental Analysis: This method provides the percentage composition of each element (carbon, hydrogen, nitrogen, etc.) in the compound. The results are then used to determine the empirical formula, which can be converted to the molecular formula if the molar mass is known.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure elucidation, ¹H and ¹³C NMR spectroscopy can confirm the number of hydrogen and carbon atoms, respectively, which supports the molecular formula derived from other methods.

These standard protocols are fundamental in chemical analysis and are not typically detailed in individual compound summaries.

Logical Relationship of Chemical Properties

The following diagram illustrates the relationship between the compound's name and its derived chemical properties.

References

• 1. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,2,6-trimethylaniline｜lookchem [lookchem.com]
• 3. scbt.com [scbt.com]
• 4. chembk.com [chembk.com]

The Enduring Legacy of the Anilino-Scaffold: From Synthetic Dyes to Targeted Therapeutics

An In-depth Technical Guide on the Discovery, History, and Application of Substituted Anilines

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The aniline scaffold, a deceptively simple aromatic amine, holds a rich and transformative history in synthetic chemistry and pharmacology. Initially the cornerstone of the synthetic dye industry in the 19th century, its utility has evolved dramatically, establishing it as a "privileged scaffold" in modern drug discovery. This technical guide provides an in-depth exploration of the discovery and history of substituted anilines, detailing the pivotal shift from chromophores to pharmacophores. It offers comprehensive experimental protocols for key historical and contemporary syntheses, presents quantitative data in structured tables for comparative analysis, and visualizes the critical biological pathways and developmental timelines that underscore the enduring importance of this versatile chemical entity.

A Legacy of Color: The Dawn of the Aniline Era

The story of aniline begins not in a pharmaceutical lab, but in the quest for vibrant colors. Initially isolated in 1826 by Otto Unverdorben through the destructive distillation of indigo, he named it "Crystallin".[1] A few years later, in 1834, Friedlieb Runge isolated a substance from coal tar that produced a blue color and named it "kyanol". It wasn't until 1843 that August Wilhelm von Hofmann demonstrated that these and other isolated substances were, in fact, the same compound, which he named aniline.

The true industrial potential of aniline was accidentally unlocked in 1856 by William Henry Perkin, an 18-year-old student of Hofmann.[2] While attempting to synthesize the antimalarial drug quinine, Perkin's oxidation of impure aniline resulted in a brilliant purple dye he named "mauveine".[2] This serendipitous discovery launched the synthetic dye industry, with Germany, in particular, capitalizing on aniline chemistry to build a massive industrial enterprise.[3] A significant breakthrough that enabled the large-scale production of aniline was the Béchamp reduction, developed by Antoine Béchamp in 1854, which used iron and acid to reduce nitrobenzene.[4]

Key Historical Milestones in the Discovery and Early Application of Anilines

Year	Scientist(s)	Discovery/Innovation	Significance
1826	Otto Unverdorben	First isolation of aniline from indigo distillation, named "Crystallin".[1]	Initial discovery of the core aniline molecule.
1834	Friedlieb Runge	Isolation of "kyanol" from coal tar.[1]	Independent discovery and observation of its color-forming properties.
1843	A. W. von Hofmann	Unified the various discoveries as a single compound, aniline.	Established the chemical identity of aniline.
1854	Antoine Béchamp	Developed the Béchamp reduction for the synthesis of aniline from nitrobenzene.[4]	Enabled the industrial-scale production of aniline, fueling the dye industry.
1856	William Henry Perkin	Accidental synthesis of "mauveine," the first synthetic aniline dye.[3][2]	Launched the synthetic dye industry and demonstrated the chemical versatility of aniline.

From Stains to Cures: The Medicinal Awakening

The very property that made aniline dyes invaluable—their ability to selectively stain biological tissues—inspired the next chapter in their history. Paul Ehrlich, a pioneer in hematology and immunology, observed that certain aniline dyes preferentially stained microorganisms.[5] This led to his groundbreaking "magic bullet" concept: the idea that a chemical could be designed to selectively target and destroy pathogens without harming the host.[6]

Ehrlich's work culminated in the development of Salvarsan (arsphenamine) in 1909, an arsenic-containing aniline derivative that was the first effective treatment for syphilis.[3] This marked a pivotal moment, demonstrating that synthetic organic compounds could be potent therapeutic agents.

The true potential of aniline-based drugs against bacterial infections was realized in the 1930s. At the Bayer laboratories, Gerhard Domagk discovered that a red azo dye, Prontosil, could cure streptococcal infections in mice.[7] It was later found that Prontosil was a prodrug, metabolized in the body to the active compound, sulfanilamide—a simpler substituted aniline.[8] This discovery ushered in the era of sulfa drugs, the first broadly effective systemic antibacterials, which saved countless lives before the widespread availability of penicillin.[9]

Core Synthetic Methodologies

The synthesis of substituted anilines has evolved from classical reduction methods to sophisticated modern cross-coupling reactions. The choice of method depends on the desired substitution pattern, functional group tolerance, and scalability.

Classical Synthesis: The Béchamp Reduction

The Béchamp reduction remains a historically and industrially significant method for the preparation of anilines from nitroarenes due to its use of inexpensive reagents.[4]

Experimental Protocol: Béchamp Reduction of Nitrobenzene to Aniline

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, combine iron powder (25 g, 0.45 mol) and water (100 mL).

• Acidification: Add a small amount of concentrated hydrochloric acid (2 mL) to the slurry to activate the iron surface.

• Addition of Nitroarene: Heat the mixture to reflux and add nitrobenzene (20 g, 0.16 mol) dropwise through the condenser over a period of 30 minutes. The reaction is exothermic.[10]

• Reaction: Maintain vigorous reflux for 3-4 hours, with stirring, until the odor of nitrobenzene is no longer detectable.

• Work-up: Allow the mixture to cool slightly and then add a solution of sodium hydroxide (20 g in 50 mL of water) to make the solution strongly basic. This precipitates iron hydroxides and liberates the free aniline.

• Isolation and Purification: Isolate the aniline by steam distillation. Separate the aniline from the aqueous layer of the distillate, dry over anhydrous potassium carbonate, and purify by fractional distillation, collecting the fraction boiling at 184 °C.

Synthesis of the First Sulfa Drug: Sulfanilamide

The synthesis of sulfanilamide from aniline is a classic multi-step process that illustrates key reactions in aromatic chemistry.[2][11]

Experimental Protocol: Synthesis of Sulfanilamide from Aniline

• Step 1: Acetylation of Aniline: In a 250 mL Erlenmeyer flask, dissolve aniline (10 g, 0.107 mol) in 30 mL of water and 10 mL of concentrated HCl. In a separate beaker, prepare a solution of sodium acetate (15 g) in 50 mL of water. Add acetic anhydride (12 mL, 0.127 mol) to the aniline solution with vigorous stirring, and immediately add the sodium acetate solution. Cool the mixture in an ice bath to precipitate acetanilide. Collect the product by vacuum filtration and wash with cold water.

• Step 2: Chlorosulfonation of Acetanilide: Place the dry acetanilide (10 g, 0.074 mol) in a dry 250 mL flask. In a fume hood, cautiously add chlorosulfonic acid (25 mL, 0.385 mol) in small portions. Heat the mixture at 60-70 °C for 1 hour to complete the reaction. Carefully pour the cooled reaction mixture onto crushed ice (150 g). The p-acetamidobenzenesulfonyl chloride precipitates. Collect the solid by vacuum filtration.

• Step 3: Ammonolysis: Immediately transfer the moist p-acetamidobenzenesulfonyl chloride to a flask and add 35 mL of concentrated aqueous ammonia. Heat the mixture in a fume hood until the odor of ammonia is faint. Cool the mixture in an ice bath to crystallize p-acetamidobenzenesulfonamide. Collect the product by filtration.

• Step 4: Hydrolysis: Transfer the p-acetamidobenzenesulfonamide to a flask with 15 mL of 10% aqueous HCl. Boil the mixture gently for 10-15 minutes until the solid dissolves. Cool the solution and carefully add a saturated solution of sodium bicarbonate until the solution is neutral to pH paper. The sulfanilamide will precipitate. Cool in an ice bath, collect by vacuum filtration, and recrystallize from hot water.

Modern Synthetic Approaches

Modern organic synthesis offers highly versatile and efficient methods for constructing substituted anilines, such as the Buchwald-Hartwig amination and the Ullmann condensation.

Experimental Protocol: A General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equivalents) under an inert atmosphere (argon or nitrogen).[12]

• Reagent Addition: Add the aryl halide (1.0 equivalent), the amine (1.0-1.2 equivalents), and anhydrous toluene.

• Reaction Conditions: Seal the tube and heat the reaction mixture to 80-110 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Quantitative Data on Key Syntheses

The following tables summarize typical yields and physical properties for the products of the described synthetic methods.

Table 1: Classical Synthesis of Anilines

Starting Material	Product	Method	Yield (%)	Melting Point (°C)	Boiling Point (°C)
Nitrobenzene	Aniline	Béchamp Reduction	~90	-6	184
Aniline	Acetanilide	Acetylation	85-95	113-115	304
Acetanilide	Sulfanilamide	Multi-step	50-70 (overall)	165-167	N/A
Sulfanilamide	Prontosil	Diazotization/Coupling	~97	200-204	N/A

Data compiled from various sources, including[5][8][13]. Yields are representative and can vary based on reaction scale and conditions.

Table 2: Modern C-N Coupling Reactions for Substituted Aniline Synthesis

Aryl Halide	Amine	Catalyst/Ligand	Method	Yield (%)
4-Bromotoluene	Aniline	Pd₂(dba)₃/BINAP	Buchwald-Hartwig	95
4-Chlorotoluene	n-Hexylamine	Pd(OAc)₂/XPhos	Buchwald-Hartwig	92
2-Iodobenzoic acid	Aniline	CuI	Ullmann Condensation	75
4-Iodonitrobenzene	n-Butylamine	Cu₂O	Ullmann Condensation	85

Data compiled from representative literature procedures.[3]

Mechanism of Action: From Broad-Spectrum to Targeted Therapy

The therapeutic utility of substituted anilines is intrinsically linked to their ability to interact with and modulate the function of specific biological macromolecules.

Sulfa Drugs: Inhibiting Folate Synthesis

The antibacterial action of sulfonamides is a classic example of competitive inhibition. Bacteria, unlike humans who obtain folic acid from their diet, must synthesize it de novo.[14] A key enzyme in this pathway is dihydropteroate synthase (DHPS), which catalyzes the condensation of p-aminobenzoic acid (PABA) with dihydropterin pyrophosphate.[1] Due to their structural similarity to PABA, sulfonamides bind to the active site of DHPS, blocking the synthesis of dihydrofolic acid, a crucial precursor for DNA, RNA, and protein synthesis.[3][14] This bacteriostatic action halts bacterial growth and replication.

Modern Aniline Derivatives: Targeting Signaling Pathways in Cancer

In contemporary drug development, substituted anilines are frequently found in targeted cancer therapies, particularly as tyrosine kinase inhibitors (TKIs).[2] Many cancers are driven by aberrant signaling pathways that promote uncontrolled cell growth and proliferation. Anilinoquinazoline and related scaffolds have proven to be highly effective at inhibiting the kinase activity of receptors like the Epidermal Growth Factor Receptor (EGFR).[2]

For instance, drugs like gefitinib and erlotinib are 4-anilinoquinazoline derivatives that act as ATP-competitive inhibitors of the EGFR tyrosine kinase. By binding to the ATP pocket of the enzyme, they prevent its activation and block downstream signaling through critical pathways like the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR cascades, ultimately leading to reduced tumor cell proliferation and survival.[2][15]

Table 3: Biological Activity of Representative Aniline Derivatives

Compound	Target	Disease/Application	IC₅₀ / MIC
Sulfadiazine	Dihydropteroate Synthase (DHPS)	Bacterial Infections	MIC: Varies by species (e.g., 7.13 µg/mL)
Gefitinib	EGFR Tyrosine Kinase	Non-Small Cell Lung Cancer	IC₅₀: 20-80 nM
Imatinib	Bcr-Abl Tyrosine Kinase	Chronic Myeloid Leukemia	IC₅₀: ~100 nM
Paracetamol	Cyclooxygenase (COX) - CNS	Analgesic/Antipyretic	N/A (complex mechanism)

IC₅₀ (half maximal inhibitory concentration) and MIC (minimum inhibitory concentration) values are approximate and can vary based on the specific assay conditions and cell lines used. Data compiled from various sources, including[2][16].

Standard Experimental Workflow

The development of novel substituted anilines, from synthesis to biological evaluation, follows a structured workflow.

Conclusion

The journey of substituted anilines from the vibrant hues of 19th-century textiles to the targeted cancer therapies of the 21st century is a testament to the power of chemical innovation. This simple yet versatile scaffold has repeatedly proven its value, adapting to the scientific challenges of different eras. For researchers and drug development professionals, the anilino-scaffold continues to offer a robust and synthetically accessible platform for the design of novel therapeutic agents. A deep understanding of its history, synthetic methodologies, and mechanisms of action is crucial for harnessing its full potential in the ongoing quest for new and more effective medicines.

References

• 1. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sulfadimethoxine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. studycorgi.com [studycorgi.com]
• 6. Antitumor agents. 124. New 4 beta-substituted aniline derivatives of 6,7-O,O-demethylene-4'-O-demethylpodophyllotoxin and related compounds as potent inhibitors of human DNA topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Buy Prontosil (EVT-436199) | 103-12-8 [evitachem.com]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. stockton.primo.exlibrisgroup.com [stockton.primo.exlibrisgroup.com]
• 10. youtube.com [youtube.com]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. What is the sulfonamide synthesis review?_Chemicalbook [chemicalbook.com]
• 14. What are DHPS inhibitors and how do they work? [synapse.patsnap.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

In-Depth Technical Guide: Health and Safety Information for N,2,6-Trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for N,2,6-trimethylaniline (also known as 2,4,6-trimethylaniline), a compound used in the synthesis of dyes and as a building block for bulky ligands.[1][2][3] This document consolidates critical data on its toxicity, handling procedures, and emergency measures, presented in a format tailored for scientific and professional audiences.

Chemical and Physical Properties

N,2,6-trimethylaniline is a clear to light yellow or brown liquid that may darken upon exposure to air and light.[1][3][4] It is an aromatic amine with the chemical formula C₉H₁₃N.[2][3]

Table 1: Physical and Chemical Properties of N,2,6-Trimethylaniline

Property	Value	Reference(s)
CAS Number	88-05-1	[5]
Molecular Weight	135.21 g/mol	[3][5]
Appearance	Clear to light yellow/brown liquid	[1][3][4]
Density	0.963 g/mL	[2][5]
Melting Point	-4.9 °C (23.2 °F; 268.2 K)	[2]
Boiling Point	233 °C (451 °F; 506 K)	[2]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether.	[3]

Toxicological Data

N,2,6-trimethylaniline is classified as harmful if swallowed, in contact with skin, or inhaled.[6][7] Acute exposure can lead to methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, causing symptoms like cyanosis, headache, dizziness, and weakness.[8][9][10]

Acute Toxicity

Table 2: Acute Toxicity of N,2,6-Trimethylaniline

Test	Species	Route	Value	Reference(s)
LD50	Rat	Oral	743 mg/kg	[8]
LD50	Mouse	Oral	590 mg/kg	[8]
LC50	Mouse	Inhalation	290 mg/m³/2h	[8]
LD	Rabbit	Subcutaneous	0.22 mg/kg	[8]

Carcinogenicity

There is limited evidence for the carcinogenicity of 2,4,6-trimethylaniline in experimental animals.[8] Long-term feeding studies in mice and rats have shown increased incidences of various tumors.[8][11]

Table 3: Summary of Carcinogenicity Studies

Species	Sex	Route	Duration	Key Findings	Reference(s)
CD-1 Mice	Male & Female	Dietary	18 months	Increased incidence of hepatocellular carcinoma and vascular tumors in males; increased hepatocellular carcinoma in females.	[8][11]
Charles River CD Rats	Male	Dietary	18 months	Increased incidences of liver neoplasms (hepatocellular carcinomas and cholangiocarcinomas), lung adenomas and adenocarcinomas, and stomach tumors.	[8][11]
Female Buffalo Strain Rats	Female	Dietary	18 months	Occurrence of pituitary tumors and hepatomas.	[11]

Genotoxicity

Studies on the genotoxicity of 2,4,6-trimethylaniline have produced mixed results. It was found to be weakly mutagenic in some Salmonella typhimurium assays and mutagenic in the wing spot test in Drosophila melanogaster and in a 6-thioguanine resistance test in cultured fibroblasts.[8]

Mechanism of Toxicity: Metabolic Activation

The carcinogenicity of many aromatic amines, including N,2,6-trimethylaniline, is linked to their metabolic activation. A key step in this process is N-hydroxylation, primarily catalyzed by cytochrome P450 enzymes in the liver, to form N-hydroxylated metabolites.[9][11] These metabolites can be further conjugated, for example, by sulfation or glucuronidation.[12] The resulting reactive intermediates, such as nitrenium ions, can covalently bind to DNA, leading to DNA adducts, mutations, and potentially initiating cancer.[6][13] The induction of methemoglobinemia is also an indicator of the formation of N-hydroxylated metabolites.[8][11]

Caption: Metabolic activation of N,2,6-trimethylaniline leading to toxicity.

Experimental Protocols

Carcinogenicity Bioassay (Weisburger et al., 1978)

While the complete detailed protocol from the original publication is not readily accessible, the following summarizes the key aspects of the experimental design for the long-term feeding studies.[8][11]

• Test Animals: Male and female albino CD-1 mice and male and female Charles River CD rats.[8][11]

• Administration: The test compound, 2,4,6-trimethylaniline hydrochloride, was administered through the diet.[8]

• Dosage:

  • Mice: Low-dose and high-dose groups were initially fed 500 and 1,000 mg/kg of diet, respectively, for three months. Doses were then adjusted to 300 or 600 mg/kg of diet for the subsequent 15 months.[8]

  • Rats (males): Two groups were fed 250 and 500 mg/kg of diet for three months, followed by adjusted doses of 125 or 250 mg/kg of diet for the next 15 months.[8]

• Duration: The total exposure duration was 18 months, with additional observation periods (three months for mice, six months for rats).[11]

• Endpoints: The primary endpoints were the incidence of tumors, specifically hepatocellular carcinomas, vascular tumors, lung adenomas and adenocarcinomas, and stomach tumors.[8][11] Statistical analysis was performed to compare tumor incidence in treated groups versus control groups.[8]

Acute Oral Toxicity Testing

A general protocol for acute oral toxicity testing, such as the one outlined in OECD Guideline 423, would involve the following steps:

• Test Animals: Healthy, young adult rodents (e.g., rats), typically nulliparous females.[14]

• Acclimatization: Animals are acclimatized to laboratory conditions for at least five days prior to the study.[14]

• Housing and Feeding: Animals are housed individually with controlled environmental conditions and have free access to a standard diet and drinking water, except for a brief fasting period before dosing.[14]

• Dose Administration: The test substance is administered as a single oral dose via gavage.[14]

• Procedure: A stepwise procedure is used, starting with a group of animals at a specific dose level. The outcome (mortality or survival) determines the subsequent dose level for the next group of animals.[14]

• Observation: Animals are observed for a period of 14 days for signs of toxicity and mortality.[14] Body weight changes are recorded, and a gross necropsy is performed on all animals at the end of the study.[14]

Health and Safety Information

GHS Classification

Table 4: GHS Hazard Classifications for N,2,6-Trimethylaniline

Hazard Class	Category	Hazard Statement	Reference(s)
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[6][7]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin	[6][7]
Acute Toxicity, Inhalation	1 or 2	H330: Fatal if inhaled	[13][15]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[13][15]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[13][15]
Skin Sensitization	1	H317: May cause an allergic skin reaction	[13][15]
Carcinogenicity	2	H351: Suspected of causing cancer	[13][15]
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation	[13][15]
Specific Target Organ Toxicity - Repeated Exposure	2	H373: May cause damage to organs through prolonged or repeated exposure	[13][15]

Safe Handling and Storage

• Handling: Avoid all personal contact, including inhalation of vapors or mists.[16] Use only in a well-ventilated area or under a fume hood.[8][13] Do not eat, drink, or smoke when using this product.[13] Wash hands thoroughly after handling.[13]

• Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[11][13] Keep away from heat, sparks, and open flames.[17][18] Store away from incompatible materials such as oxidizing agents, acids, acid chlorides, and acid anhydrides.[11][16]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[12]

• Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to prevent skin contact.[16]

• Respiratory Protection: If ventilation is inadequate, wear an approved respirator with an appropriate filter for organic vapors.[8][12]

Caption: A logical workflow for the safe handling of N,2,6-trimethylaniline.

Emergency Procedures

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8][13]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[11][13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11][13]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[12][13]

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[11][13]

• Hazards from Combustion: Combustible liquid.[11] Fire may produce irritating and toxic gases, including nitrogen oxides.[11]

• Fire-Fighting Instructions: Wear self-contained breathing apparatus (SCBA) and full protective clothing.[16] Evacuate the area.[16]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel.[11] Wear appropriate personal protective equipment.[12] Ensure adequate ventilation.[12] Remove all sources of ignition.[11]

• Environmental Precautions: Prevent the substance from entering drains or waterways.[12]

• Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for disposal.[11][13] Ventilate the area and wash the spill site after material pickup is complete.[11] Dispose of waste in accordance with local, state, and federal regulations.[16]

References

• 1. Testing of 2,4,5- and 2,4,6-Trimethylaniline in the Salmonella Assay, in Mammalian Cell Cultures, and in Drosophila melanogaster, and Comparison of the Results with Carcinogenicity Data | CoLab [colab.ws]
• 2. 2,4,6-Trimethylaniline - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Predicting Aromatic Amine Mutagenicity with Confidence: A Case Study Using Conformal Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,4,6-Trimethylaniline | C9H13N | CID 6913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Metabolism and biomarkers of heterocyclic aromatic amines in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. publications.iarc.who.int [publications.iarc.who.int]
• 10. Mechanisms of toxicity and carcinogenicity of three alkylanilines [dspace.mit.edu]
• 11. oehha.ca.gov [oehha.ca.gov]
• 12. researchgate.net [researchgate.net]
• 13. Theoretical studies of the mechanism of N-hydroxylation of primary aromatic amines by cytochrome P450 1A2: radicaloid or anionic? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 16. Model and mechanism: N-hydroxylation of primary aromatic amines by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. oehha.ca.gov [oehha.ca.gov]
• 18. IARC Monographs evaluation of the carcinogenicity of some aromatic amines and related compounds – IARC [iarc.who.int]

Commercial Availability and Suppliers of N,2,6-trimethylaniline: A Technical Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the procurement, handling, and application of N,2,6-trimethylaniline.

N,2,6-trimethylaniline, a substituted aniline derivative, is a key starting material and intermediate in various chemical syntheses, most notably in the pharmaceutical industry for the production of the local anesthetic Lidocaine. This technical guide provides a comprehensive overview of its commercial availability, key suppliers, technical data, and a detailed experimental protocol for its application in the synthesis of Lidocaine.

Commercial Suppliers and Availability

N,2,6-trimethylaniline (CAS No. 767-71-5) is readily available from a range of chemical suppliers who cater to research and development as well as bulk manufacturing needs. The compound is typically offered in various purities and quantities. Below is a summary of prominent suppliers and their typical offerings. Pricing is subject to change and should be confirmed with the respective suppliers.

Supplier	Typical Purity	Available Quantities	Indicative Pricing
Apollo Scientific	≥95%	500mg, 1g	£231.00 (500mg), £370.00 (1g)[1]
Sigma-Aldrich (via Key Organics / BIONET)	97%	Inquire for sizes	Pricing upon request
Santa Cruz Biotechnology	Research Grade	Inquire for sizes	Pricing upon request[2]
SynQuest Laboratories	Research Grade	500mg, 1g	$312.00 (500mg), $424.00 (1g)[3]
Matrix Scientific	Research Grade	500mg, 1g, 5g	$144.00 (500mg), $168.00 (1g), $555.00 (5g)[3]
BLD Pharm	Research Grade	Inquire for sizes	Pricing upon request[4]
Crysdot	95+%	5g	$527.00[3]
LookChem	Aggregates multiple suppliers	Various	Various[3]

Technical Data

A thorough understanding of the physicochemical and safety properties of N,2,6-trimethylaniline is crucial for its safe handling and effective use in experimental procedures.

Physicochemical Properties:

Property	Value
CAS Number	767-71-5
Molecular Formula	C₉H₁₃N
Molecular Weight	135.21 g/mol [5]
Appearance	Liquid
Boiling Point	206 °C[6]
Density	0.955±0.06 g/cm³ (Predicted)[6]
pKa	4.60±0.10 (Predicted)[6]
Storage Temperature	2-8°C, protect from light[6]

Safety and Handling:

N,2,6-trimethylaniline is classified as harmful and requires careful handling in a well-ventilated area, preferably a fume hood. Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

GHS Hazard Statements: [5]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.

Precautionary Statements: [5]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Experimental Protocol: Synthesis of Lidocaine

A primary application of N,2,6-trimethylaniline in drug development is as a precursor in the synthesis of Lidocaine. The following is a detailed, two-step experimental protocol for this synthesis.

Step 1: Synthesis of α-Chloro-2,6-dimethylacetanilide

This step involves the acylation of N,2,6-trimethylaniline with chloroacetyl chloride.

• Reagents and Materials:

  • N,2,6-trimethylaniline

  • Chloroacetyl chloride

  • Glacial acetic acid

  • Sodium acetate trihydrate

  • Water

  • Erlenmeyer flask

  • Graduated cylinders

  • Magnetic stirrer and stir bar

  • Ice bath

  • Büchner funnel and filter flask

• Procedure:

  • In a fume hood, dissolve N,2,6-trimethylaniline in glacial acetic acid in an Erlenmeyer flask with stirring.

  • Carefully add chloroacetyl chloride to the solution. A slight excess of chloroacetyl chloride is typically used to ensure complete conversion of the aniline.[7]

  • Heat the reaction mixture to 40-50°C for approximately 10 minutes to ensure the reaction goes to completion.[7]

  • After cooling the reaction mixture, add a solution of sodium acetate trihydrate in water. The sodium acetate acts as a buffer.

  • Cool the mixture in an ice bath to precipitate the α-chloro-2,6-dimethylacetanilide product.[7]

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with water to remove any remaining acetic acid and salts.[7]

  • Allow the product to air-dry.

Step 2: Synthesis of Lidocaine (α-(N,N-diethylamino)-2,6-dimethylacetanilide)

This step involves the amination of the previously synthesized chloro-intermediate with diethylamine.

• Reagents and Materials:

  • α-Chloro-2,6-dimethylacetanilide (from Step 1)

  • Diethylamine (a molar excess is required)

  • Toluene

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Separatory funnel

  • 3 M Hydrochloric acid

  • 30% Potassium hydroxide solution

  • Pentane

  • Anhydrous sodium carbonate

• Procedure:

  • In a round-bottom flask, combine the α-chloro-2,6-dimethylacetanilide from Step 1 with toluene.

  • Add at least three molar equivalents of diethylamine to the flask.[8]

  • Attach a reflux condenser and heat the mixture to reflux. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8]

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the reaction mixture to a separatory funnel and extract with two portions of 3 M HCl solution. The Lidocaine product will move to the acidic aqueous layer as its hydrochloride salt.[8]

  • Separate the aqueous layer and cool it in an ice bath.

  • Make the aqueous layer strongly basic by adding 30% KOH solution, which will precipitate the free base of Lidocaine.[8]

  • Extract the aqueous layer with two portions of pentane.[8]

  • Combine the pentane extracts and wash them with several portions of water to remove any unreacted diethylamine.[8]

  • Dry the pentane layer over anhydrous sodium carbonate.

  • Evaporate the pentane to yield the crude Lidocaine product. Further purification can be achieved by recrystallization from hexanes.[7]

Visualizations

The following diagrams illustrate the procurement workflow and the synthetic pathway described in this guide.

Caption: Procurement workflow for N,2,6-trimethylaniline.

Caption: Synthetic pathway for Lidocaine from N,2,6-trimethylaniline.

References

• 1. 767-71-5 Cas No. | N,2,6-Trimethylaniline | Apollo [store.apolloscientific.co.uk]
• 2. scbt.com [scbt.com]
• 3. N,2,6-trimethylaniline｜lookchem [lookchem.com]
• 4. 767-71-5|N,2,6-Trimethylaniline|BLD Pharm [bldpharm.com]
• 5. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N,2,6-trimethylaniline CAS#: 767-71-5 [m.chemicalbook.com]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. cerritos.edu [cerritos.edu]

An In-depth Technical Guide to the Core Differences Between N,2,6-trimethylaniline and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of N,2,6-trimethylaniline and its key isomers, focusing on their distinct chemical and physical properties, synthesis methodologies, and biological activities. This document is intended to serve as a valuable resource for researchers and professionals engaged in chemical synthesis, drug development, and toxicological studies.

Introduction

Trimethylanilines are a group of aromatic amines with the chemical formula C₉H₁₃N. The isomers of trimethylaniline are distinguished by the position of the three methyl groups on the aniline ring or the nitrogen atom. These structural variations give rise to significant differences in their physical properties, chemical reactivity, and biological effects. This guide will focus on N,2,6-trimethylaniline and a selection of its prominent isomers: 2,4,6-trimethylaniline, 2,3,4-trimethylaniline, 2,4,5-trimethylaniline, and 3,4,5-trimethylaniline, providing a comparative overview of their key characteristics.

Physicochemical Properties

The physicochemical properties of trimethylaniline isomers are heavily influenced by the substitution pattern of the methyl groups. Steric hindrance and electronic effects play a crucial role in determining properties such as boiling point, melting point, and basicity (pKa). The following table summarizes the key quantitative data for N,2,6-trimethylaniline and its selected isomers.

Property	N,2,6-trimethylaniline	2,4,6-trimethylaniline	2,3,4-trimethylaniline	2,4,5-trimethylaniline	3,4,5-trimethylaniline
CAS Number	767-71-5[1]	88-05-1[2]	1467-35-2	137-17-7	1639-31-2
Molecular Formula	C₉H₁₃N[1]	C₉H₁₃N[2]	C₉H₁₃N[3]	C₉H₁₃N	C₉H₁₃N
Molecular Weight	135.21 g/mol [1]	135.21 g/mol [2]	135.21 g/mol [3]	135.21 g/mol	135.21 g/mol
Appearance	Colorless to light yellow liquid	Clear to light yellow liquid[2]	Colorless to pale yellow liquid[3]	White to light tan crystalline solid	-
Boiling Point (°C)	-	232	-	234	-
Melting Point (°C)	-	-5	-	68	79-80
Density (g/mL)	-	0.963	-	-	-
pKa	-	4.38[2]	-	-	-
Solubility	-	Insoluble in water; soluble in ethanol and ether[2]	Sparingly soluble in water; readily dissolves in organic solvents[3]	Insoluble in water	-

Synthesis and Experimental Protocols

The synthesis of trimethylaniline isomers typically involves the nitration of a corresponding trimethylbenzene followed by the reduction of the nitro group. The choice of starting material and reaction conditions dictates the isomeric product.

Synthesis of 2,4,6-trimethylaniline

A common method for the synthesis of 2,4,6-trimethylaniline involves the selective mononitration of mesitylene (1,3,5-trimethylbenzene), followed by reduction.

Experimental Protocol:

• Step 1: Nitration of Mesitylene

  • A mixture of concentrated sulfuric acid and nitric acid is prepared and cooled to below 10°C.

  • Mesitylene is added dropwise to the mixed acid while maintaining the temperature below 10°C.

  • The reaction is stirred for approximately 4 hours.

  • The mixture is allowed to stand for phase separation, and the waste acid is removed. The resulting product is 2,4,6-trimethylnitrobenzene.

• Step 2: Reduction of 2,4,6-trimethylnitrobenzene

  • The obtained 2,4,6-trimethylnitrobenzene is reacted with iron powder and hydrochloric acid in water.

  • The molar ratio of 2,4,6-trimethylnitrobenzene to iron powder, hydrochloric acid, and water is approximately 1:3.74:0.9:2.22.

  • The reaction mixture is heated to 100-105°C for 8 hours.

  • The crude 2,4,6-trimethylaniline is then isolated by distillation from the reaction mixture.

  • Final purification is achieved by a second distillation.[4]

References

• 1. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. 2,4,6-Trimethylaniline synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-Heterocyclic Carbene (NHC) Ligands from Trimethylanilines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step protocol for the synthesis of the N-heterocyclic carbene (NHC) ligand 1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene (IMes), a crucial component in modern catalysis and drug development, starting from 2,4,6-trimethylaniline.

Introduction

N-heterocyclic carbenes (NHCs) have emerged as a pivotal class of ligands in organometallic chemistry and catalysis. Their strong σ-donating properties and steric tuneability make them highly effective in stabilizing transition metal complexes used in a wide array of chemical transformations, including cross-coupling reactions, metathesis, and pharmaceutical synthesis. This protocol focuses on the synthesis of IMes, a widely used bulky NHC, through a reliable three-step process: formation of a diimine intermediate, cyclization to the imidazolium salt precursor, and subsequent deprotonation to yield the free carbene.

Overall Synthesis Pathway

The synthesis of IMes from 2,4,6-trimethylaniline proceeds through the following pathway:

Caption: Overall synthetic workflow for IMes NHC from 2,4,6-trimethylaniline.

Experimental Protocols

Step 1: Synthesis of N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine

This step involves the condensation of 2,4,6-trimethylaniline with glyoxal to form the diimine intermediate.

Materials:

• 2,4,6-Trimethylaniline

• Glyoxal (40 wt. % in water)

• Methanol

• Formic acid (catalytic amount)

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a 1 L round-bottom flask, dissolve 2,4,6-trimethylaniline (97 mL, 689 mmol) in methanol (500 mL).

• Add glyoxal (40 wt. % solution in water, 38.8 mL, 313.5 mmol) to the stirred solution.

• Add a few drops of formic acid as a catalyst.

• Stir the resulting mixture at room temperature for 3 hours. A yellow precipitate will form.[1]

• Collect the yellow precipitate by filtration.

• Wash the precipitate with cold methanol.

• Dry the solid in vacuo overnight to yield N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine.

Quantitative Data:

Parameter	Value	Reference
Typical Yield	91.0%	[1]
Reaction Time	3 hours	[1]
Appearance	Yellow precipitate	[1]

Step 2: Synthesis of 1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride (IMes·HCl)

This step involves the cyclization of the diimine intermediate with paraformaldehyde and a source of hydrochloric acid.

Materials:

• N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine

• Paraformaldehyde

• 4M Hydrochloric acid in dioxane

• Ethyl acetate

• 5 L round-bottom flask

• Erlenmeyer flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a 5 L round-bottom flask, dissolve the diimine from Step 1 (100 g, 342 mmol) in ethyl acetate (2000 mL).

• In a separate 500 mL Erlenmeyer flask, add paraformaldehyde (13.35 g, 445 mmol) to 4N HCl in dioxane (136.9 mL, 548 mmol). Stir this mixture for 10 minutes until the paraformaldehyde dissolves.

• Add the solution from the Erlenmeyer flask to the diimine solution.

• Stir the reaction mixture at room temperature for 2.5 hours. A beige precipitate will form.[2]

• Collect the precipitate by filtration.

• To purify, dissolve the precipitate in dichloromethane (100 mL) and add sodium bicarbonate (10.0 g). Stir for 1 hour or until bubbling ceases.

• Filter the solution to remove solids.

• Dry the product in vacuo to yield IMes·HCl as an off-white powder.[2]

Quantitative Data:

Parameter	Value	Reference
Typical Yield	66%	[2]
Reaction Time	2.5 hours	[2]
Appearance	Off-white powder	[2]

Characterization Data (IMes·HCl):

Technique	Data	Reference
¹H NMR (CDCl₃, 400 MHz)	δ 11.02 (s, 1H), 7.58 (s, 2H), 7.04 (s, 4H), 2.32 (s, 6H), 2.2 (s, 12H)	[2]
¹³C NMR (CDCl₃, 400 MHz)	δ 141, 139, 134, 130.5, 129.8, 124, 21, 17.8	[2]

Step 3: Synthesis of Free 1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene (IMes)

This final step involves the deprotonation of the imidazolium salt to generate the free NHC. Note: Free carbenes are air- and moisture-sensitive; therefore, this procedure must be carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox.

Materials:

• 1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride (IMes·HCl)

• Potassium tert-butoxide (KOtBu)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask

• Magnetic stirrer

• Cannula or filter frit for transfer under inert atmosphere

Procedure:

• In a Schlenk flask under an inert atmosphere, add IMes·HCl.

• Add potassium tert-butoxide (1.1 equivalents) to the flask.

• Add anhydrous THF via cannula.

• Stir the mixture at room temperature. The deprotonation is typically rapid.

• The potassium chloride byproduct will precipitate from the solution.

• The solution of the free IMes carbene can be used directly or the solvent can be removed in vacuo to yield the free carbene as a solid. The free carbene should be stored and handled under an inert atmosphere.

Logical Workflow for Deprotonation and Isolation:

Caption: Workflow for the deprotonation of IMes·HCl to the free IMes NHC.

Characterization Data (Free IMes NHC):

Technique	Data
¹³C NMR	The carbene carbon (C2) signal is typically observed in the range of δ 210-220 ppm.

Applications

The synthesized IMes ligand is a versatile tool in various catalytic applications, including but not limited to:

• Cross-Coupling Reactions: Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions benefit from the use of palladium-IMes complexes, which exhibit high stability and activity.

• Olefin Metathesis: Ruthenium-based catalysts bearing the IMes ligand are widely used in ring-closing, ring-opening, and cross-metathesis reactions due to their enhanced stability and functional group tolerance.

• Drug Development: The efficiency and selectivity of NHC-metal catalysts are leveraged in the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated fume hood.

• 2,4,6-Trimethylaniline is toxic and should be handled with care.

• Glyoxal is a corrosive and toxic substance.

• The free IMes carbene is air- and moisture-sensitive and can be pyrophoric. All manipulations should be performed under a strictly inert atmosphere.

• Potassium tert-butoxide is a strong base and is corrosive. Handle with care to avoid contact with skin and eyes.

References

• 1. researchgate.net [researchgate.net]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes and Protocols for N,2,6-Trimethylaniline in Organometallic Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N,2,6-trimethylaniline in organometallic catalysis. While not typically used as a catalyst itself, N,2,6-trimethylaniline is a critical precursor for the synthesis of bulky N-heterocyclic carbene (NHC) ligands. These ligands are instrumental in enhancing the stability and activity of various metal catalysts, particularly palladium, in a range of cross-coupling reactions that are fundamental to modern organic synthesis and drug development.

The steric hindrance provided by the two methyl groups ortho to the nitrogen atom in N,2,6-trimethylaniline is a key feature. This bulkiness is transferred to the resulting NHC ligand, which in turn influences the coordination environment of the metal center, promoting efficient catalytic turnover and enabling challenging chemical transformations.

Key Applications in Organometallic Catalysis

The primary application of N,2,6-trimethylaniline in organometallic catalysis is in the formation of the 1,3-bis(2,6-dimethylphenyl)imidazol-2-ylidene ligand, commonly known as IMe . This NHC ligand is then complexed with transition metals, most notably palladium, to generate highly active and stable pre-catalysts. These catalysts are particularly effective in the following key reactions:

• Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboranes and organic halides.

• Heck Coupling: Vinylation of organic halides.

The bulky nature of the IMe ligand facilitates the reductive elimination step in the catalytic cycle and helps to stabilize the active low-coordinate metal species, leading to higher yields and broader substrate scope.

Experimental Protocols

Protocol 1: Synthesis of 1,3-Bis(2,6-dimethylphenyl)imidazolium Chloride (IMe-HCl)

This protocol outlines the synthesis of the imidazolium salt precursor to the IMe N-heterocyclic carbene ligand, starting from 2,6-dimethylaniline (a close analogue and often used interchangeably in the synthesis of the core ligand structure).

Materials:

• 2,6-dimethylaniline

• Glyoxal (40 wt. % in water)

• Paraformaldehyde

• Chlorotrimethylsilane (TMSCl)

• Triethylamine

• Dichloromethane (DCM)

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Synthesis of N,N'-bis(2,6-dimethylphenyl)-1,4-diaza-1,3-butadiene:

  • To a solution of 2,6-dimethylaniline (2.0 equivalents) in dichloromethane, add glyoxal (1.0 equivalent, 40 wt. % in water) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude diimine product, which can be used in the next step without further purification.

• Synthesis of 1,3-Bis(2,6-dimethylphenyl)imidazolium Chloride:

  • Dissolve the crude diimine (1.0 equivalent) and paraformaldehyde (1.1 equivalents) in dichloromethane.

  • Add chlorotrimethylsilane (1.2 equivalents) dropwise to the solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Add triethylamine (1.5 equivalents) and continue stirring for another 2 hours.

  • The resulting precipitate is collected by filtration, washed with diethyl ether, and dried under vacuum to yield 1,3-bis(2,6-dimethylphenyl)imidazolium chloride as a white solid.

Protocol 2: Synthesis of [Pd(IMe)Cl₂(Aniline)] Pre-catalyst

This protocol describes the synthesis of a well-defined and air-stable palladium(II)-NHC pre-catalyst.

Materials:

• 1,3-Bis(2,6-dimethylphenyl)imidazolium chloride (IMe-HCl)

• [{Pd(μ-Cl)Cl(η³-allyl)}₂]

• Aniline

• Potassium tert-butoxide

• Dichloromethane (DCM)

• Pentane

Procedure:

• A mixture of 1,3-bis(2,6-dimethylphenyl)imidazolium chloride (1.0 equivalent) and potassium tert-butoxide (1.05 equivalents) in dichloromethane is stirred at room temperature for 1 hour to generate the free carbene in situ.

• To this mixture, [{Pd(μ-Cl)Cl(η³-allyl)}₂] (0.5 equivalents) is added, and the reaction is stirred for an additional 4 hours.

• Aniline (1.1 equivalents) is then added, and the mixture is stirred for another 1 hour.

• The solvent is removed under reduced pressure, and the residue is triturated with cold pentane to precipitate the product.

• The solid is collected by filtration, washed with pentane, and dried under vacuum to afford the [Pd(IMe)Cl₂(Aniline)] complex.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of aryl halides with arylboronic acids using a [Pd(IMe)Cl₂(Aniline)] pre-catalyst.

Materials:

• Aryl halide (e.g., aryl chloride or bromide)

• Arylboronic acid

• [Pd(IMe)Cl₂(Aniline)] pre-catalyst (e.g., 1-2 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• To a reaction vessel, add the aryl halide (1.0 equivalent), arylboronic acid (1.2-1.5 equivalents), base (2.0-3.0 equivalents), and the [Pd(IMe)Cl₂(Aniline)] pre-catalyst.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by flash column chromatography.

Data Presentation

The following tables summarize representative data for Suzuki-Miyaura and Heck coupling reactions catalyzed by palladium complexes bearing bulky NHC ligands derived from substituted anilines, demonstrating the high efficiency of these catalytic systems.

Table 1: Suzuki-Miyaura Coupling of Aryl Chlorides with Phenylboronic Acid Catalyzed by a Pd-NHC Complex

Entry	Aryl Chloride	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chloroanisole	1	K₂CO₃	Dioxane/H₂O	100	16	>98
2	4-Chlorotoluene	1	K₂CO₃	Dioxane/H₂O	100	16	>98
3	Chlorobenzene	1	K₂CO₃	Dioxane/H₂O	100	16	95
4	2-Chlorotoluene	1	Cs₂CO₃	Dioxane/H₂O	110	24	92
5	1-Chloro-4-(trifluoromethyl)benzene	1	K₂CO₃	Dioxane/H₂O	100	16	97

Table 2: Heck Coupling of Aryl Halides with Styrene Catalyzed by a Pd-NHC Complex

Entry	Aryl Halide	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	0.1	K₂CO₃	DMF	120	12	98
2	4-Bromotoluene	0.1	K₂CO₃	DMF	120	12	96
3	Bromobenzene	0.1	K₂CO₃	DMF	120	12	95
4	4-Chlorobenzonitrile	0.5	Cs₂CO₃	Dioxane	140	24	88
5	1-Bromo-4-nitrobenzene	0.1	K₂CO₃	DMF	120	12	99

Visualizations

Experimental Workflow for Synthesis and Catalytic Application

Caption: Workflow for synthesis of a Pd-NHC catalyst and its application.

Catalytic Cycle for the Suzuki-Miyaura Coupling Reaction

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol for N-methylation of 2,6-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Application Note

The N-methylation of aromatic amines is a fundamental transformation in organic synthesis, yielding intermediates that are crucial in the development of pharmaceuticals, agrochemicals, and other fine chemicals. The introduction of a methyl group to the nitrogen atom of an aniline can significantly alter its biological activity, physicochemical properties, and metabolic stability. This document provides detailed experimental protocols for the N-methylation of 2,6-dimethylaniline to produce N,N-dimethyl-2,6-dimethylaniline. Due to the steric hindrance presented by the two ortho-methyl groups, this substrate can be challenging to methylate efficiently.

This guide outlines two primary methods for this transformation: the classical Eschweiler-Clarke reaction and a reductive amination using sodium cyanoborohydride. The Eschweiler-Clarke reaction utilizes formaldehyde as the methyl source and formic acid as the reducing agent and is a well-established one-pot procedure.[1][2] The alternative reductive amination employs a milder reducing agent, which can be beneficial for sensitive substrates.

Data Presentation

The following table summarizes typical quantitative data for the N-methylation of 2,6-dimethylaniline via the described protocols. Please note that yields for sterically hindered anilines can vary, and optimization may be required to achieve the desired outcome.

Parameter	Eschweiler-Clarke Reaction	Reductive Amination with NaBH3CN
Typical Yield	65-80%	70-85%
Purity (after purification)	>98%	>98%
Reaction Time	8-16 hours	12-24 hours
Reaction Temperature	100 °C	Room Temperature

Experimental Protocols

Protocol 1: N-methylation of 2,6-dimethylaniline via Eschweiler-Clarke Reaction

This protocol is based on the classical Eschweiler-Clarke procedure for the methylation of primary amines.[1][2]

Materials:

• 2,6-dimethylaniline

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,6-dimethylaniline (1.0 eq).

• Add an excess of formaldehyde solution (e.g., 5-10 eq) and formic acid (e.g., 5-10 eq).

• Heat the reaction mixture to 100 °C and maintain it at this temperature with vigorous stirring for 8-16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully basify the reaction mixture with a concentrated sodium hydroxide solution until the pH is greater than 10. Perform this step in an ice bath as the neutralization is exothermic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to yield pure N,N-dimethyl-2,6-dimethylaniline.

Protocol 2: Reductive Amination using Formaldehyde and Sodium Cyanoborohydride

This method provides an alternative to the Eschweiler-Clarke reaction, using a milder reducing agent.

Materials:

• 2,6-dimethylaniline

• Formaldehyde (37% aqueous solution)

• Sodium cyanoborohydride (NaBH3CN)

• Methanol

• Acetic acid

• Sodium bicarbonate (saturated aqueous solution)

• Diethyl ether

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, dissolve 2,6-dimethylaniline (1.0 eq) in methanol.

• Add an excess of aqueous formaldehyde (e.g., 5-10 eq).

• Adjust the pH of the solution to approximately 6-7 by the dropwise addition of glacial acetic acid.

• In a separate flask, prepare a solution of sodium cyanoborohydride (e.g., 2-3 eq) in methanol.

• Slowly add the sodium cyanoborohydride solution to the aniline/formaldehyde mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Concentrate the mixture on a rotary evaporator to remove the methanol.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the product by fractional distillation under reduced pressure or column chromatography.

Mandatory Visualization

Caption: Experimental workflow for the N-methylation of 2,6-dimethylaniline.

Caption: Reaction pathway for the Eschweiler-Clarke N-methylation.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]

Application Notes and Protocols for N,2,6-Trimethylaniline in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of N,2,6-trimethylaniline in polymer chemistry, focusing on the synthesis of sulfur-containing polymers and conductive polyaniline derivatives. Due to the limited specific literature on N,2,6-trimethylaniline, the following protocols are based on established methods for structurally similar aniline derivatives, such as 2,4,6-trimethylaniline. These notes offer a foundational methodology for researchers to explore the incorporation of N,2,6-trimethylaniline into novel polymeric materials.

Application Note 1: Synthesis of Poly[N-(2,6-dimethylphenyl)-N-methyldisulfide] via Condensation Polymerization

Introduction

Polymers containing disulfide bonds in their backbone are of significant interest for applications in drug delivery, self-healing materials, and as components for metal-ion batteries.[1][2] The synthesis of poly[N,N-(phenylamino)disulfides] (poly-NADs) through the condensation polymerization of aniline derivatives with sulfur monochloride (S₂Cl₂) offers a direct route to these materials.[1][3] The methyl groups on the N,2,6-trimethylaniline monomer are expected to influence the solubility and electronic properties of the resulting polymer. The ortho-methyl groups can also prevent undesirable side reactions on the aromatic ring during polymerization.[1][3]

Reaction Principle

The primary amine of N,2,6-trimethylaniline acts as a nucleophile, reacting with sulfur monochloride in the presence of a base to form a disulfide linkage. This step-growth polymerization yields a polymer with a backbone consisting of nitrogen and sulfur atoms.

Quantitative Data Summary

The following table summarizes representative data for the polymerization of a similar monomer, 2,4,6-trimethylaniline, with S₂Cl₂. This data can be used as a benchmark for the synthesis and characterization of poly[N-(2,6-dimethylphenyl)-N-methyldisulfide].

Monomer	Polymer Designation	Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)	Yield (%)
2,4,6-Trimethylaniline	Poly-NAD E	8900	1.84	15

Table 1: Properties of Poly[N,N-(2,4,6-trimethylaniline)disulfide][1].

Experimental Protocol: Synthesis of Poly[N-(2,6-dimethylphenyl)-N-methyldisulfide]

Materials:

• N,2,6-trimethylaniline (≥97%)

• Sulfur monochloride (S₂Cl₂)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH), cold (0 °C)

• Acetone

• Hexanes

• Celite

• Nitrogen gas (N₂)

• Schlenk flask (100 mL)

• Pressure-equalizing addition funnel

• Stir bar

• Low-temperature bath (e.g., acetone/liquid N₂)

Procedure:

• Reaction Setup:

  • Flame-dry a 100 mL Schlenk flask containing a stir bar.

  • Allow the flask to cool to room temperature under a stream of N₂.

  • Add S₂Cl₂ (5 mmol, 0.4 mL) to the flask and dissolve it in 10 mL of anhydrous DCM.[3]

  • Equip the flask with a pressure-equalizing addition funnel.

  • In a separate flask, prepare a solution of N,2,6-trimethylaniline (10 mmol) and triethylamine (22 mmol, 2.2 equiv) in 10 mL of anhydrous DCM.[3]

  • Charge the addition funnel with the N,2,6-trimethylaniline solution.

• Polymerization:

  • Cool the Schlenk flask containing the S₂Cl₂ solution to -90 °C using a low-temperature bath.[3]

  • Slowly add the N,2,6-trimethylaniline solution dropwise from the addition funnel to the cooled S₂Cl₂ solution over approximately 20 minutes with vigorous stirring.[3]

  • After the addition is complete, allow the reaction mixture to stir at -90 °C for an additional 30 minutes.[3]

  • Remove the flask from the cooling bath and allow it to warm to room temperature while stirring for an additional 60 minutes.[3]

• Polymer Isolation and Purification:

  • Reduce the volume of the reaction mixture by half under reduced pressure.

  • Precipitate the polymer by adding the concentrated reaction mixture to a stirred solution of cold (0 °C) methanol (20 mL).[3]

  • Collect the precipitate by vacuum filtration.

  • For polymers that are soluble in methanol, an alternative workup is to concentrate the crude reaction mixture, precipitate it into hexanes, redissolve the polymer in a minimal amount of acetone, and filter through Celite to remove amine salts. The polymer is then reprecipitated in water and collected by vacuum filtration.[3]

  • Dry the polymer under vacuum to a constant weight.

Polymerization Workflow Diagram

Caption: Workflow for the synthesis of poly[N-(2,6-dimethylphenyl)-N-methyldisulfide].

Application Note 2: N,2,6-Trimethylaniline as a Monomer for Conductive Polymers

Introduction

Polyaniline and its derivatives are a class of conductive polymers with applications in sensors, electrochromic devices, and corrosion inhibition.[4][5] The properties of these polymers can be tuned by introducing substituents onto the aniline monomer. The methyl groups in N,2,6-trimethylaniline can enhance the solubility of the resulting polymer in common organic solvents, facilitating its processing into thin films.[4][5] The electronic and steric effects of the substituents will also influence the electrical conductivity and morphology of the polymer.[5]

Reaction Principle

The oxidative polymerization of aniline derivatives can be initiated chemically, typically using an oxidizing agent like ammonium persulfate (APS) in an acidic medium. The reaction proceeds through the formation of radical cations, which then couple to form the polymer chain.

Experimental Protocol: Oxidative Polymerization of N,2,6-Trimethylaniline

Materials:

• N,2,6-trimethylaniline

• Ammonium persulfate (APS)

• Hydrochloric acid (HCl), 1 M

• Methanol

• Deionized water

Procedure:

• Monomer Solution Preparation:

  • Dissolve N,2,6-trimethylaniline (e.g., 0.1 M) in 1 M HCl.

  • Stir the solution until the monomer is completely dissolved.

  • Cool the solution to 0-5 °C in an ice bath.

• Initiator Solution Preparation:

  • In a separate beaker, dissolve ammonium persulfate (e.g., in a 1:1 molar ratio to the monomer) in 1 M HCl.

  • Cool the initiator solution to 0-5 °C.

• Polymerization:

  • Slowly add the pre-cooled APS solution to the stirred monomer solution.

  • A color change should be observed, indicating the onset of polymerization.

  • Continue stirring the reaction mixture at 0-5 °C for a specified period (e.g., 2-24 hours) to allow for polymer growth.

• Polymer Isolation and Purification:

  • Collect the precipitated polymer by vacuum filtration.

  • Wash the polymer powder sequentially with 1 M HCl, deionized water, and methanol to remove unreacted monomer, oligomers, and the oxidant.

  • Dry the polymer under vacuum at a moderate temperature (e.g., 60 °C) to a constant weight.

General Experimental Workflow Diagram

Caption: General workflow for the oxidative polymerization of N,2,6-trimethylaniline.

Disclaimer: The provided protocols are based on methodologies reported for similar compounds and should be adapted and optimized for N,2,6-trimethylaniline. Standard laboratory safety procedures should be followed at all times.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]
• 3. Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. individual.utoronto.ca [individual.utoronto.ca]

Application Notes and Protocols: The Role of N,2,6-trimethylaniline in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N,2,6-trimethylaniline, a versatile aromatic amine, and its role as a key intermediate in the synthesis of various fine chemicals. Due to the limited specific literature on N,2,6-trimethylaniline, this document leverages data from its close structural analogs, such as 2,6-dimethylaniline and N-methylaniline, to illustrate its potential applications in pharmaceuticals and agrochemicals. Detailed experimental protocols for its synthesis and a representative subsequent reaction are provided, alongside quantitative data and workflow visualizations to guide laboratory research.

Introduction to N,2,6-trimethylaniline

N,2,6-trimethylaniline (CAS No. 767-71-5) is a substituted aromatic amine with a molecular formula of C₉H₁₃N.[1] Its structure, featuring a methyl group on the nitrogen atom and two methyl groups on the aromatic ring ortho to the amino group, imparts specific steric and electronic properties that make it a valuable building block in organic synthesis. The steric hindrance provided by the ortho-methyl groups can influence reaction selectivity, while the N-methyl group modifies the nucleophilicity and basicity of the amine compared to its primary amine analog, 2,6-dimethylaniline.

Potential Applications in Fine Chemical Synthesis

While specific industrial applications of N,2,6-trimethylaniline are not extensively documented in publicly available literature, its structural similarity to other commercially important anilines suggests its utility as an intermediate in several key areas of fine chemical manufacturing.

• Pharmaceuticals: N-alkylanilines are key structural motifs in many pharmaceutical compounds.[2] N,2,6-trimethylaniline can be considered a potential precursor for the synthesis of local anesthetics. For instance, the widely used local anesthetic Lidocaine is synthesized from 2,6-dimethylaniline.[3][4][5] By analogy, N,2,6-trimethylaniline could be used to synthesize N-methylated analogs of Lidocaine, which may exhibit modified pharmacokinetic or pharmacodynamic properties.

• Agrochemicals: Substituted anilines are fundamental to the synthesis of a wide range of herbicides, fungicides, and insecticides. The herbicide Metolachlor, for example, is a chloroacetanilide derivative synthesized from 2-ethyl-6-methylaniline, a close structural analog of N,2,6-trimethylaniline.[6] This suggests that N,2,6-trimethylaniline could serve as a valuable intermediate for the synthesis of novel agrochemicals with potentially enhanced efficacy or modified selectivity.

• Dyes and Pigments: The isomer of N,2,6-trimethylaniline, 2,4,6-trimethylaniline, is a well-known intermediate in the manufacturing of dyes and pigments.[7][8][9] It is used in the production of Solvent Blue 104 and Acid Blue 129.[7][9] Given the chromophoric nature of the substituted aniline scaffold, N,2,6-trimethylaniline could potentially be used in the synthesis of novel colorants with unique shades and properties.

• Specialized Ligands for Catalysis: Sterically hindered anilines are important precursors for the synthesis of bulky ligands used in coordination chemistry and catalysis. The isomer 2,4,6-trimethylaniline is a key building block for N-heterocyclic carbene (NHC) ligands, which are integral to catalysts like the Grubbs' catalyst used in olefin metathesis.[8] The specific steric profile of N,2,6-trimethylaniline could be exploited to synthesize novel ligands with unique catalytic activities and selectivities.

Data Presentation

The following tables summarize the key physical, chemical, and quantitative data for N,2,6-trimethylaniline and its relevant isomers.

Table 1: Physical and Chemical Properties of Trimethylaniline Isomers

Property	N,2,6-trimethylaniline	2,4,6-trimethylaniline	2,3,4-trimethylaniline
CAS Number	767-71-5[1]	88-05-1[9]	1467-35-2[10]
Molecular Formula	C₉H₁₃N[1]	C₉H₁₃N[9]	C₉H₁₃N[10]
Molecular Weight	135.21 g/mol [1]	135.21 g/mol [9]	135.21 g/mol [10]
Appearance	Colorless to light yellow liquid	Clear yellow to brown liquid[9]	Liquid[10]
Boiling Point	206 °C	108-110 °C @ 11 mmHg[9]	Not available
Density	0.955 g/cm³ (Predicted)	0.963 g/mL @ 25 °C[9]	Not available
pKa	4.60 (Predicted)	4.38[9]	Not available

Table 2: Quantitative Data for the Synthesis of N,2,6-trimethylaniline

Reaction	Reactants	Product	Yield	Reference
N-methylation	2,6-Dimethylaniline, Iodomethane	N,2,6-trimethylaniline	99%	Organic and Biomolecular Chemistry, 2007, 5, 1062-1080

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of N,2,6-trimethylaniline and a representative protocol for its potential use in the synthesis of a fine chemical intermediate, based on established chemical transformations of analogous compounds.

Protocol 1: Synthesis of N,2,6-trimethylaniline via N-methylation of 2,6-Dimethylaniline

This protocol is based on a reported high-yield synthesis.

Objective: To synthesize N,2,6-trimethylaniline from 2,6-dimethylaniline.

Materials:

• 2,6-Dimethylaniline

• Iodomethane

• Potassium carbonate (K₂CO₃)

• Acetone

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,6-dimethylaniline (1.0 eq) in acetone.

• Addition of Reagents: Add potassium carbonate (2.0 eq) to the solution, followed by the dropwise addition of iodomethane (1.2 eq).

• Reaction Conditions: Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: a. After the reaction is complete, filter the mixture to remove the potassium carbonate. b. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone. c. Dissolve the residue in diethyl ether and transfer it to a separatory funnel. d. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine. e. Dry the organic layer over anhydrous magnesium sulfate. f. Filter the mixture to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude N,2,6-trimethylaniline by vacuum distillation to yield the pure product.

Protocol 2: Representative Synthesis of N-(2,6-dimethylphenyl)-N-methyl-2-chloroacetamide (A Lidocaine Analog Precursor)

This is a representative protocol based on the well-established synthesis of lidocaine from 2,6-dimethylaniline.

Objective: To synthesize a chloroacetamide intermediate from N,2,6-trimethylaniline, demonstrating its potential application in the synthesis of local anesthetic analogs.

Materials:

• N,2,6-trimethylaniline

• Chloroacetyl chloride

• Glacial acetic acid

• Sodium acetate

• Ice-cold water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Addition funnel

• Buchner funnel and filter paper

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve N,2,6-trimethylaniline (1.0 eq) in glacial acetic acid. Add sodium acetate (1.2 eq) to the solution and stir.

• Addition of Acylating Agent: Cool the mixture in an ice bath. Slowly add chloroacetyl chloride (1.1 eq) dropwise from an addition funnel, maintaining the temperature below 10 °C.

• Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Precipitation and Isolation: a. Pour the reaction mixture into a beaker containing ice-cold water to precipitate the product. b. Stir the mixture for 15-20 minutes to ensure complete precipitation. c. Isolate the solid product by vacuum filtration using a Buchner funnel.

• Purification: Wash the collected solid with cold water to remove any remaining acetic acid and salts. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of N,2,6-trimethylaniline and its potential applications in the synthesis of fine chemicals.

References

• 1. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Iron-catalyzed synthesis of <i>N</i>-heterocycles via intermolecular and intramolecular cyclization reactions: A review - Arabian Journal of Chemistry [arabjchem.org]
• 3. cerritos.edu [cerritos.edu]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chemistryconnected.com [chemistryconnected.com]
• 6. Metolachlor - Wikipedia [en.wikipedia.org]
• 7. Page loading... [wap.guidechem.com]
• 8. nbinno.com [nbinno.com]
• 9. 2,4,6-Trimethylaniline Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis and Purification of N,2,6-trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis and purification of N,2,6-trimethylaniline. Two primary synthetic routes are presented: the direct N-methylation of 2,6-dimethylaniline using iodomethane and the reductive amination of 2,6-dimethylaniline with formaldehyde. Methodologies for purification via vacuum distillation and purity assessment by Gas Chromatography-Mass Spectrometry (GC-MS) are also described in detail. All quantitative data are summarized in tables for clear comparison, and experimental workflows are illustrated with diagrams created using Graphviz.

Introduction

N,2,6-trimethylaniline is a valuable substituted aniline derivative that serves as a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its sterically hindered nature makes it a useful building block in the development of complex molecular architectures. This application note outlines two reliable and reproducible methods for its synthesis on a laboratory scale, providing researchers with detailed protocols to obtain high-purity N,2,6-trimethylaniline.

Method A: Direct N-methylation of 2,6-dimethylaniline. This classic method involves the direct alkylation of the primary amine with an alkyl halide, in this case, iodomethane. It is a straightforward approach that can provide high yields of the desired product.

Method B: Reductive Amination of 2,6-dimethylaniline. This method offers a two-step, one-pot synthesis where 2,6-dimethylaniline is first reacted with formaldehyde to form an intermediate imine, which is subsequently reduced in situ to the desired N-methylated product. This approach avoids the use of highly toxic alkyl halides.

Materials and Methods

Materials and Equipment

• 2,6-Dimethylaniline (≥98%)

• Iodomethane (99.5%)

• Potassium carbonate (anhydrous, ≥99%)

• Acetone (ACS grade)

• Formaldehyde (37% solution in water)

• Sodium borohydride (≥98%)

• Methanol (ACS grade)

• Diethyl ether (anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

• Gas Chromatography-Mass Spectrometry (GC-MS) system

• NMR spectrometer

• FT-IR spectrometer

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety goggles, lab coat, and chemical-resistant gloves) must be worn at all times.

• 2,6-Dimethylaniline is toxic and a suspected carcinogen; avoid inhalation and skin contact.[1][2][3]

• Iodomethane is toxic, a carcinogen, and volatile; handle with extreme care.

• Formaldehyde is a known carcinogen and sensitizer.

• Sodium borohydride is flammable and reacts with water to produce hydrogen gas.

Experimental Protocols

Method A: Direct N-methylation of 2,6-dimethylaniline

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,6-dimethylaniline (12.1 g, 0.1 mol), anhydrous potassium carbonate (27.6 g, 0.2 mol), and acetone (100 mL).

• Stir the suspension at room temperature for 15 minutes.

• Slowly add iodomethane (15.6 g, 0.11 mol) to the mixture.

• Heat the reaction mixture to reflux and maintain for 12 hours.

• After cooling to room temperature, filter the solid potassium carbonate and potassium iodide.

• Wash the solid residue with acetone (2 x 20 mL).

• Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator.

• Dissolve the resulting oil in diethyl ether (100 mL) and wash with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude N,2,6-trimethylaniline.

Method B: Reductive Amination of 2,6-dimethylaniline

Protocol:

• In a 250 mL round-bottom flask, dissolve 2,6-dimethylaniline (12.1 g, 0.1 mol) in methanol (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Add formaldehyde (9.0 mL of a 37% aqueous solution, 0.12 mol) dropwise while maintaining the temperature at 0 °C.

• Stir the mixture at 0 °C for 1 hour.

• Slowly add sodium borohydride (4.54 g, 0.12 mol) in small portions over 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by the slow addition of water (50 mL).

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution (50 mL) and brine (50 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product.

Purification: Vacuum Distillation

• Assemble a vacuum distillation apparatus, ensuring all glassware is free of cracks and all joints are properly greased and sealed.[4]

• Transfer the crude N,2,6-trimethylaniline to the distillation flask and add a magnetic stir bar.

• Slowly apply vacuum to the system.

• Once a stable vacuum is achieved, begin heating the distillation flask.

• Collect the fraction boiling at the appropriate temperature and pressure for N,2,6-trimethylaniline (Boiling Point: 214-215 °C at 760 mmHg; this will be significantly lower under vacuum).

• Store the purified, colorless to pale yellow liquid under an inert atmosphere to prevent oxidation.

Purity Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-400 m/z.

Results and Data Presentation

Parameter	Method A: Direct N-methylation	Method B: Reductive Amination	Reference
Starting Material	2,6-Dimethylaniline	2,6-Dimethylaniline
Reagents	Iodomethane, K₂CO₃	Formaldehyde, NaBH₄
Solvent	Acetone	Methanol
Reaction Time	12 hours	5 hours
Reaction Temperature	Reflux	0 °C to Room Temperature
Typical Yield (Crude)	90-95%	85-90%	Based on general laboratory experience.
Typical Purity (Post-Distillation)	>99% (GC-MS)	>98% (GC-MS)	Based on general laboratory experience.

Visualization of Experimental Workflows

Caption: Workflow for the synthesis of N,2,6-trimethylaniline via direct N-methylation.

Caption: Workflow for the synthesis of N,2,6-trimethylaniline via reductive amination.

Caption: General workflow for the purification and analysis of N,2,6-trimethylaniline.

Conclusion

This application note provides two effective and detailed protocols for the laboratory-scale synthesis of N,2,6-trimethylaniline. The direct N-methylation method offers a higher yield, while the reductive amination approach provides a safer alternative by avoiding the use of iodomethane. Both methods, followed by vacuum distillation, can produce high-purity N,2,6-trimethylaniline suitable for a wide range of research and development applications. The provided workflows and data tables serve as a valuable resource for chemists in the pharmaceutical and chemical industries.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fr.cpachem.com [fr.cpachem.com]
• 3. carlroth.com [carlroth.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Condensation Reaction of N,2,6-trimethylaniline with Diketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The condensation reaction between primary amines and 1,3-diketones is a fundamental method for the synthesis of β-diketiminate (often referred to as NacNac) ligands. These ligands are renowned for their versatility in coordination chemistry, capable of stabilizing a wide range of metals in various oxidation states. The steric and electronic properties of the β-diketiminate ligand can be precisely tuned by modifying the substituents on the aniline and the diketone backbone.

This document provides detailed application notes and protocols for the condensation reaction of N,2,6-trimethylaniline with various diketones. Due to the limited availability of specific experimental data for N,2,6-trimethylaniline in the reviewed literature, the protocols and data presented are adapted from established procedures for the closely related and sterically hindered isomer, 2,4,6-trimethylaniline (mesitylamine). The principles and reaction conditions are directly applicable. These reactions yield sterically encumbered β-diketimine proligands, which are valuable precursors for novel catalysts and materials.

General Reaction Scheme

The condensation reaction proceeds via a nucleophilic attack of the amine on the carbonyl carbons of the diketone, followed by the elimination of two molecules of water. The reaction is typically acid-catalyzed and often requires elevated temperatures to drive the dehydration process.

Application Notes and Protocols for the Derivatization of N,2,6-trimethylaniline for Analytical Purposes

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,2,6-trimethylaniline is an aromatic amine that can be encountered in various matrices, including environmental samples and as an impurity or metabolite in drug development processes. Its analytical determination often requires a derivatization step to improve its chromatographic behavior and enhance detection sensitivity. This document provides detailed application notes and protocols for the derivatization of N,2,6-trimethylaniline for analysis by Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The protocols are based on established methods for aromatic amines, with special considerations for the sterically hindered nature of N,2,6-trimethylaniline.

Key Considerations for N,2,6-trimethylaniline Derivatization

The presence of two methyl groups in the ortho positions relative to the amino group in N,2,6-trimethylaniline introduces significant steric hindrance. This can impede the reaction with derivatizing reagents. Therefore, optimization of reaction conditions, such as temperature, reaction time, and the use of catalysts, is crucial for achieving complete and reproducible derivatization.

Application Note 1: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Derivatization is essential for the GC analysis of N,2,6-trimethylaniline to increase its volatility and thermal stability, and to improve peak shape.[1][2][3] Two common and effective derivatization techniques are silylation and acylation.

Protocol 1: Silylation with BSTFA and TMCS Catalyst

Silylation replaces the active hydrogen of the amine group with a trimethylsilyl (TMS) group.[1] For sterically hindered amines like N,2,6-trimethylaniline, the addition of a catalyst such as trimethylchlorosilane (TMCS) is recommended to enhance the reaction rate.[1]

Materials:

• N,2,6-trimethylaniline standard solution

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Trimethylchlorosilane (TMCS)

• Anhydrous pyridine or other suitable aprotic solvent (e.g., acetonitrile, dichloromethane)

• Heating block or water bath

• GC vials with inserts

• Vortex mixer

• Nitrogen gas supply for evaporation

Experimental Protocol:

• Sample Preparation: Pipette an appropriate volume of the sample or standard solution containing N,2,6-trimethylaniline into a GC vial. If the sample is in an aqueous solution, extract the analyte into a suitable organic solvent and evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of anhydrous pyridine to the dried residue, followed by 50 µL of BSTFA and 10 µL of TMCS. The ratio of BSTFA to TMCS can be optimized for specific applications.

• Reaction: Cap the vial tightly and vortex for 1 minute. Place the vial in a heating block or water bath at 70-80°C for 60 minutes. The elevated temperature is necessary to overcome the steric hindrance.

• Cooling: After the reaction is complete, allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system.

Expected Quantitative Data (based on analysis of similar aromatic amines):

Parameter	Expected Value
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Accuracy (% Recovery)	90 - 110%

| Precision (% RSD) | < 10% |

Protocol 2: Acylation with Pentafluorobenzoyl Chloride (PFBCl)

Acylation with reagents like pentafluorobenzoyl chloride introduces a fluorinated acyl group, which makes the derivative highly sensitive to electron capture detection (ECD) and enhances its mass spectrometric properties.[4][5] This method is particularly suitable for trace analysis.

Materials:

• N,2,6-trimethylaniline standard solution

• Pentafluorobenzoyl chloride (PFBCl)

• Anhydrous pyridine or triethylamine (as an acid scavenger)

• Organic solvent (e.g., hexane, toluene)

• Aqueous base solution (e.g., 1 M sodium bicarbonate)

• Heating block or water bath

• GC vials with inserts

• Vortex mixer

• Centrifuge

Experimental Protocol:

• Sample Preparation: Prepare the dried sample residue as described in the silylation protocol.

• Reagent Addition: Add 100 µL of a 10% (v/v) solution of PFBCl in a suitable organic solvent (e.g., toluene) and 20 µL of pyridine to the vial.

• Reaction: Cap the vial and vortex. Heat the mixture at 60-70°C for 30-60 minutes.

• Reaction Quenching and Extraction: After cooling, add 1 mL of 1 M sodium bicarbonate solution to neutralize the excess reagent and by-products. Vortex thoroughly. Add 1 mL of hexane and vortex for 1 minute to extract the derivatized analyte.

• Phase Separation: Centrifuge at low speed to separate the organic and aqueous layers.

• Sample Transfer: Carefully transfer the upper organic layer to a clean GC vial.

• Analysis: The sample is now ready for GC-MS or GC-ECD analysis.

Expected Quantitative Data (based on analysis of aniline derivatized with a similar reagent):

Parameter	Expected Value
Linearity Range	0.01 - 10 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.1 - 1 ng/mL[6]
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Accuracy (% Recovery)	95 - 105%

| Precision (% RSD) | < 15% |

Application Note 2: Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC analysis, derivatization is employed to introduce a chromophore or fluorophore into the N,2,6-trimethylaniline molecule, enabling sensitive UV or fluorescence detection.

Protocol 3: Derivatization with 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl)

FMOC-Cl reacts with primary and secondary amines to form highly fluorescent derivatives, allowing for very low detection limits.[7][8]

Materials:

• N,2,6-trimethylaniline standard solution

• 9-Fluorenylmethoxycarbonyl chloride (FMOC-Cl) solution (e.g., 3 mg/mL in acetonitrile)

• Borate buffer (0.1 M, pH 9.0)

• Quenching reagent (e.g., 1 M glycine or amantadine solution)

• Acetonitrile

• HPLC vials with inserts

• Vortex mixer

Experimental Protocol:

• Sample Preparation: Pipette the sample or standard solution into an HPLC vial.

• Buffering: Add 100 µL of 0.1 M borate buffer (pH 9.0).

• Derivatization: Add 100 µL of the FMOC-Cl solution. Cap the vial and vortex immediately. Let the reaction proceed at room temperature for 10-20 minutes. Due to the steric hindrance of N,2,6-trimethylaniline, a longer reaction time or gentle heating (e.g., 40°C) may be necessary and should be optimized.

• Quenching: Add 50 µL of the quenching reagent to react with the excess FMOC-Cl. Vortex for 1 minute.

• Dilution: Dilute the reaction mixture with the mobile phase to a suitable concentration for injection.

• Analysis: The sample is ready for HPLC analysis with fluorescence detection (e.g., excitation at 265 nm, emission at 315 nm).

Expected Quantitative Data (based on analysis of other aromatic amines):

Parameter	Expected Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 2 ng/mL
Accuracy (% Recovery)	92 - 108%

| Precision (% RSD) | < 5% |

Visualizations

GC Derivatization Workflow

HPLC Derivatization Workflow

Derivatization Strategy Logic

References

• 1. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ikm.org.my [ikm.org.my]

Application of N,2,6-trimethylaniline in the Preparation of Catalysts: Application Notes and Protocols

A Note on N,2,6-trimethylaniline vs. 2,4,6-trimethylaniline

Initial research indicates a notable scarcity of documented applications for N,2,6-trimethylaniline specifically in the preparation of catalysts. In contrast, its structural isomer, 2,4,6-trimethylaniline (also known as mesitylamine), is extensively utilized and well-documented as a critical precursor in the synthesis of advanced catalyst systems. Given this discrepancy, the following application notes and protocols will focus on the versatile and significant role of 2,4,6-trimethylaniline in catalysis to provide a comprehensive and practical guide for researchers, scientists, and drug development professionals. The principles and synthetic strategies detailed herein for 2,4,6-trimethylaniline serve as a foundational reference for the broader class of bulky aniline derivatives in catalyst development.

Application Notes

2,4,6-Trimethylaniline is a primary building block in the synthesis of sterically hindered ligands, which are paramount for enhancing the stability, activity, and selectivity of metal catalysts.[1][2] Its most prominent application lies in the preparation of N-heterocyclic carbene (NHC) ligands, which are renowned for their strong σ-donating properties and their ability to form robust bonds with metal centers.[3][4] These characteristics make NHC-ligated catalysts highly effective in a variety of challenging chemical transformations.

Key Applications:

• N-Heterocyclic Carbene (NHC) Ligand Synthesis: 2,4,6-trimethylaniline is a key starting material for the synthesis of widely used NHC ligands, such as IMes (1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene) and its saturated analogue, SIMes.[4][5] These ligands are integral components of modern olefin metathesis catalysts, including the highly efficient Grubbs catalysts (second and third generation).[3][6][7]

• Olefin Metathesis: Catalysts bearing NHC ligands derived from 2,4,6-trimethylaniline exhibit exceptional performance in ring-closing metathesis (RCM), cross-metathesis (CM), and ring-opening metathesis polymerization (ROMP). The steric bulk provided by the 2,4,6-trimethylphenyl (mesityl) groups is crucial for promoting catalyst initiation and turnover while preventing catalyst decomposition.[3][8]

• Palladium-Catalyzed Cross-Coupling Reactions: NHC ligands derived from 2,4,6-trimethylaniline are also employed in various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The strong electron donation from the NHC ligand facilitates oxidative addition and reductive elimination steps in the catalytic cycle.

• Other Ligand Syntheses: Beyond NHCs, 2,4,6-trimethylaniline is used to prepare other types of bulky ligands, including 1,3-diketiminate and diimine ligands, which have applications in coordination chemistry and catalysis.[7]

Experimental Protocols

The following protocols detail the synthesis of the IMes NHC ligand precursor from 2,4,6-trimethylaniline.

Protocol 1: Synthesis of Glyoxal-bis(mesitylimine)

This protocol describes the synthesis of the diimine precursor to the IMes ligand.[9][10]

Materials:

• 2,4,6-trimethylaniline

• Glyoxal (40% aqueous solution)

• Methanol

• Formic acid

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus

Procedure:

• In a 1-liter round-bottom flask, dissolve 54 g (0.4 mol) of 2,4,6-trimethylaniline in 200 ml of methanol with stirring.[3]

• To the stirred solution, add 58 ml (0.2 mol) of a 40% (wt/wt) aqueous solution of glyoxal.[3]

• Add a few drops of formic acid to the reaction mixture.[3]

• Stir the mixture at room temperature for 15 hours. A yellow precipitate will form.[3]

• Collect the yellow solid by filtration and wash it with a small amount of cold methanol.

• Dry the solid under vacuum to yield glyoxal-bis(mesitylimine).

Protocol 2: Synthesis of 1,3-Bis(2,4,6-trimethylphenyl)imidazolium Chloride (IMes·HCl)

This protocol outlines the cyclization reaction to form the imidazolium salt, the direct precursor to the IMes NHC ligand.[11]

Materials:

• Glyoxal-bis(mesitylimine)

• Paraformaldehyde

• Chlorotrimethylsilane (TMSCl)

• Ethyl acetate (EtOAc)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Filtration apparatus

Procedure:

• In a 2-liter round-bottom flask, heat 1200 ml of ethyl acetate to 70°C.[11]

• Add 50.45 g (134 mmol) of glyoxal-bis(mesitylimine) and 4.06 g (135 mmol) of paraformaldehyde to the heated solvent.[11]

• With vigorous stirring, add a solution of 17.0 ml (134.5 mmol) of chlorotrimethylsilane in 20 ml of ethyl acetate dropwise over 45 minutes.[11]

• Maintain the resulting yellow suspension at 70°C with stirring for 2 hours.[11]

• Cool the suspension to 10°C in an ice bath.

• Filter the suspension to collect the solid product.

• Wash the solid with ethyl acetate and tert-butyl methyl ether.

• Dry the solid to a constant weight to obtain IMes·HCl as a colorless microcrystalline powder.[11]

Quantitative Data

The following table summarizes typical yields and reaction times for the synthesis of the IMes·HCl precursor.

Step	Reactants	Product	Solvent	Reaction Time	Yield
1. Diimine Formation	2,4,6-trimethylaniline, Glyoxal, Formic acid	Glyoxal-bis(mesitylimine)	Methanol	15 hours	~78%
2. Imidazolium Salt Formation	Glyoxal-bis(mesitylimine), Paraformaldehyde, Chlorotrimethylsilane	IMes·HCl	Ethyl Acetate	2 hours	~69%

Visualizations

Synthesis of IMes·HCl from 2,4,6-Trimethylaniline

Caption: Synthesis pathway of IMes·HCl from 2,4,6-trimethylaniline.

General Catalytic Cycle for Olefin Metathesis using an NHC-Ru Catalyst

Caption: A simplified catalytic cycle for olefin metathesis.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. IMes - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of N-heterocyclic carbene ligands and derived ruthenium olefin metathesis catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2,4,6-triméthylaniline, 98 %, Thermo Scientific Chemicals 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fr]
• 8. The Influence of Various N-Heterocyclic Carbene Ligands on Activity of Nitro-Activated Olefin Metathesis Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glyoxal-bis(mesitylimine) - Wikipedia [en.wikipedia.org]
• 10. rsc.org [rsc.org]
• 11. Expedient syntheses of the N-heterocyclic carbene precursor imidazolium salts IPr·HCl, IMes·HCl and IXy·HCl - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N,2,6-trimethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N,2,6-trimethylaniline synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing N,2,6-trimethylaniline?

A1: The most common and direct method for synthesizing N,2,6-trimethylaniline is the N-methylation of 2,6-dimethylaniline. This is typically achieved using a methylating agent such as iodomethane. Alternative, more environmentally benign methods are being explored, including the use of methanol, formaldehyde, or formic acid as the C1 source in the presence of a suitable catalyst.

Q2: What is a typical reported yield for the synthesis of N,2,6-trimethylaniline?

A2: High yields have been reported for the synthesis of N,2,6-trimethylaniline. For instance, the reaction of 2,6-dimethylaniline with iodomethane can achieve a yield of up to 99%.[1] However, the actual yield can be influenced by several factors, including the choice of reagents, reaction conditions, and purification methods.

Q3: What are the potential side reactions to be aware of during the synthesis?

A3: The primary side reaction of concern is over-methylation, leading to the formation of the quaternary ammonium salt, N,N,2,6-tetramethylanilinium iodide, especially if an excess of the methylating agent is used. Another potential issue is the reaction of the methylating agent with the solvent or other nucleophilic species present in the reaction mixture.

Q4: How can I purify the final N,2,6-trimethylaniline product?

A4: Purification of N,2,6-trimethylaniline typically involves several steps. After the reaction is complete, the mixture is often diluted with a solvent like dichloromethane and washed with brine to remove water-soluble impurities. The organic layer is then dried, and the solvent is removed under reduced pressure. The final purification is usually achieved by silica gel column chromatography using a solvent system such as ethyl acetate/cyclohexane.

Q5: Are there greener alternatives to traditional methylating agents like iodomethane?

A5: Yes, research is ongoing into more environmentally friendly N-methylation protocols. These include the use of methanol in the presence of a ruthenium catalyst, or formic acid with a simple inorganic base catalyst. These methods avoid the use of toxic and hazardous reagents like iodomethane.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low to no product formation	1. Inactive catalyst (if applicable).2. Low reaction temperature.3. Insufficient reaction time.4. Poor quality of starting materials.	1. Ensure the catalyst is fresh or properly activated.2. Optimize the reaction temperature; some catalytic systems require elevated temperatures (e.g., 80-140°C).3. Monitor the reaction progress using TLC or GC and extend the reaction time if necessary.4. Use freshly distilled or purified 2,6-dimethylaniline and methylating agent.
Formation of multiple products (observed on TLC/GC)	1. Over-methylation leading to quaternary ammonium salt.2. Side reactions with impurities.3. Ring methylation under harsh conditions.	1. Use a stoichiometric or slight excess of the methylating agent. Add the methylating agent slowly to the reaction mixture.2. Ensure all reagents and solvents are pure and dry.3. Use milder reaction conditions (lower temperature, less reactive methylating agent).
Difficult purification	1. Co-elution of the product with starting material or byproducts.2. Oily product that is difficult to handle.	1. Optimize the solvent system for column chromatography to achieve better separation.2. Consider converting the product to its hydrochloride salt for easier handling and purification, followed by liberation of the free base.
Product discoloration (turns brown)	Oxidation of the aniline product upon exposure to air and light.	Store the purified product under an inert atmosphere (e.g., nitrogen or argon) and in a dark, cool place.

Experimental Protocols

Protocol 1: Synthesis of N,2,6-trimethylaniline via N-methylation with Iodomethane

This protocol is based on a high-yield synthesis method.[1]

Materials:

• 2,6-Dimethylaniline

• Iodomethane

• A suitable base (e.g., potassium carbonate)

• Solvent (e.g., acetone or acetonitrile)

• Dichloromethane

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and cyclohexane for elution

Procedure:

• In a round-bottom flask, dissolve 2,6-dimethylaniline in the chosen solvent.

• Add the base (e.g., 1.5 equivalents of potassium carbonate).

• Slowly add a stoichiometric amount of iodomethane to the mixture at room temperature while stirring.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, filter off the base.

• Dilute the filtrate with dichloromethane and wash with brine.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and filter.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in cyclohexane.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield N,2,6-trimethylaniline.

Data Presentation

Table 1: Comparison of Different N-methylation Methods for Anilines

Method	Methylating Agent	Catalyst/Base	Temperature (°C)	Typical Yield (%)	Key Advantages/Disadvantages
Classical N-methylation	Iodomethane	K₂CO₃	Room Temp.	~99	High yield, but iodomethane is toxic.
Reductive N-methylation	Formic Acid	K₂HPO₄	80	Good to excellent	Environmentally benign C1 source.
Borrowing Hydrogen	Methanol	Ru Complex / Cs₂CO₃	140	95-97	Atom economical, water is the only byproduct.
Reductive Amination	Formaldehyde	Ru/C / H₂	70	Good to excellent	Mild reaction conditions.

Visualizations

Diagram 1: General Workflow for N,2,6-trimethylaniline Synthesis

Caption: Workflow for the synthesis and purification of N,2,6-trimethylaniline.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A logical guide for troubleshooting low product yield in synthesis.

References

• 1. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of N,2,6-trimethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N,2,6-trimethylaniline.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N,2,6-trimethylaniline, focusing on side reactions and purification challenges.

Issue	Potential Cause	Recommended Solution
Low yield of N,2,6-trimethylaniline	Incomplete reaction of the starting material (2,6-dimethylaniline).	- Ensure the methylating agent is added in appropriate stoichiometric amounts or a slight excess.- Optimize reaction temperature and time. For instance, when using dimethyl sulfate, a gentle reflux may be required.[1]- Ensure the base used is sufficiently strong and dry to deprotonate the aniline.
Steric hindrance from the ortho-methyl groups slowing down the reaction.[2]	- Consider using a more reactive methylating agent, such as methyl iodide or dimethyl sulfate.[1][3]- Explore alternative synthetic routes with different catalysts that can overcome steric hindrance.[4][5]
Presence of unreacted 2,6-dimethylaniline in the product	Insufficient amount of methylating agent or incomplete reaction.	- Increase the molar ratio of the methylating agent to the starting aniline.- Extend the reaction time or increase the reaction temperature.- For purification, consider reacting the crude product with phthalic anhydride, which selectively reacts with the primary amine (2,6-dimethylaniline) to form a phthalamic acid that can be easily separated.
Formation of N,N,2,6-tetramethylanilinium salt (quaternary salt)	Over-methylation of the desired N,2,6-trimethylaniline. This is a common side reaction when using potent methylating agents.	- Use a stoichiometric amount of the methylating agent, avoiding a large excess.- Control the reaction temperature; lower temperatures can favor mono-methylation.- The quaternary salt is typically insoluble in nonpolar organic solvents. It can often be removed by precipitation from the reaction mixture by adding a nonpolar solvent like diethyl ether or hexane, followed by filtration.[6]
Difficulty in purifying the final product	Similar boiling points of the starting material, product, and byproducts, making distillation challenging.	- Employ column chromatography on silica gel or alumina with an appropriate eluent system (e.g., hexane/ethyl acetate) to separate the components.- For stubborn separations, consider derivatization of the unreacted primary amine as mentioned above.- Acid-base extraction can be used to separate the basic aniline derivatives from non-basic impurities.
Reaction does not proceed or is very slow	Inactive catalyst or inappropriate reaction conditions for catalyst-based methods.	- Ensure the catalyst is active and handled under the recommended atmosphere (e.g., inert atmosphere for some organometallic catalysts).[5]- Verify that the solvent and base are compatible with the chosen catalytic system.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N,2,6-trimethylaniline?

A1: The most common and direct method for synthesizing N,2,6-trimethylaniline is the N-methylation of 2,6-dimethylaniline. Several methylating agents can be used for this transformation, including:

• Dimethyl sulfate: A potent and widely used methylating agent, often used with a base like sodium bicarbonate or sodium hydroxide.[1][8]

• Methyl iodide: Another highly reactive methylating agent, typically used in the presence of a base.[3]

• Formaldehyde and formic acid (Eschweiler-Clarke reaction): This method is a classic way to achieve N-methylation and often results in high yields of the monomethylated product.[9]

• Dimethyl carbonate (DMC): A greener and less toxic alternative, though it may require more forcing conditions such as high temperatures and pressures, often facilitated by a continuous flow setup.[2]

Q2: What is the primary side reaction to be aware of during the synthesis of N,2,6-trimethylaniline?

A2: The primary side reaction is over-methylation, which leads to the formation of the quaternary ammonium salt, N,N,2,6-tetramethylanilinium salt. This occurs because the product, N,2,6-trimethylaniline (a secondary amine), can be further methylated. The formation of this byproduct is more pronounced with highly reactive methylating agents and when an excess of the methylating agent is used.

Q3: How can I minimize the formation of the quaternary ammonium salt?

A3: To minimize over-methylation, you can:

• Carefully control the stoichiometry of your reactants, using only a slight excess of the methylating agent.

• Maintain a lower reaction temperature to improve selectivity for mono-methylation.

• Choose a methylating agent with lower reactivity or a method known for selective mono-methylation. For example, the Eschweiler-Clarke reaction is often selective for mono-methylation.

Q4: How can I effectively purify N,2,6-trimethylaniline from the reaction mixture?

A4: Purification can be challenging due to the presence of unreacted starting material and the over-methylated byproduct. A combination of techniques is often most effective:

• Removal of Quaternary Salt: The quaternary ammonium salt is often insoluble in non-polar organic solvents. Adding a solvent like diethyl ether or hexane to the crude reaction mixture can precipitate the salt, which can then be removed by filtration.[6]

• Removal of Unreacted 2,6-dimethylaniline:

  • Distillation: If the boiling points are sufficiently different, fractional distillation under reduced pressure can be effective.

  • Chromatography: Column chromatography is a reliable method for separating the desired product from the starting material.

  • Chemical Separation: Reacting the mixture with phthalic anhydride will selectively convert the primary amine (2,6-dimethylaniline) into a phthalamic acid, which can be easily separated by extraction with an aqueous base. The desired N,2,6-trimethylaniline does not react under these conditions.

• Acid-Base Extraction: An acid-base workup can help remove non-basic impurities.

Q5: Are there any "green" or more environmentally friendly methods for this synthesis?

A5: Yes, using dimethyl carbonate (DMC) as the methylating agent is considered a greener alternative to traditional reagents like dimethyl sulfate and methyl iodide due to its lower toxicity.[2] Additionally, catalytic methods using methanol as the methylating agent are being developed, which are also more environmentally benign.[5]

Quantitative Data Summary

The following table summarizes reported yields for the synthesis of N,2,6-trimethylaniline from 2,6-dimethylaniline using different methods. Note that yields can vary significantly based on specific reaction conditions.

Methylating Agent	Base/Catalyst	Solvent	Temperature	Yield of N,2,6-trimethylaniline	Key Side Products	Reference
Iodomethane	Not specified	Not specified	Not specified	99%	N,N,2,6-tetramethylanilinium iodide	[10]
Dimethyl carbonate	DBU	NMP	250 °C	Good (for analogous anilines)	Carbamate intermediate	[2]
Dimethyl sulfate	Sodium bicarbonate	Acetone	Reflux	66% (for a similar N-methylation)	N,N,2,6-tetramethylanilinium salt	[1]

Experimental Protocols

Protocol 1: N-methylation of 2,6-dimethylaniline using Methyl Iodide

Materials:

• 2,6-dimethylaniline

• Methyl iodide

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Acetone

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,6-dimethylaniline (1.0 eq.) in acetone.

• Add sodium bicarbonate (2.0 eq.).

• Slowly add methyl iodide (1.1 eq.) to the suspension at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC.

• After the reaction is complete (typically a few hours), cool the mixture to room temperature.

• Filter the solid sodium bicarbonate and sodium iodide.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether. If a precipitate (quaternary salt) forms, filter it off.

• Wash the ethereal solution with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N,2,6-trimethylaniline.

• Purify the crude product by vacuum distillation or column chromatography.

This is a general procedure and may require optimization for specific scales and equipment.

Visualizations

Reaction Pathway for the Synthesis of N,2,6-trimethylaniline

Caption: Main synthesis route to N,2,6-trimethylaniline.

Key Side Reaction: Formation of Quaternary Ammonium Salt

Caption: Over-methylation leading to a quaternary salt.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. server.ccl.net [server.ccl.net]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. lookchem.com [lookchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2 [organic-chemistry.org]
• 8. An efficient and practical N-methylation of amino acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ccspublishing.org.cn [ccspublishing.org.cn]
• 10. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]

Purification of N,2,6-trimethylaniline by distillation or chromatography

This technical support guide provides detailed information for researchers, scientists, and drug development professionals on the purification of N,2,6-trimethylaniline using distillation and column chromatography. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in a clear, accessible format.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of N,2,6-trimethylaniline relevant to its purification?

A1: Understanding the physical properties of N,2,6-trimethylaniline is crucial for selecting and optimizing purification methods. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₃N
Molecular Weight	135.21 g/mol
Appearance	Colorless to light yellow or brown liquid.[1]
Boiling Point (atm)	206-223.2 °C[2][3]
Boiling Point (vacuum)	108-110 °C at 11 mmHg[1]
Density	~0.955 g/mL[2]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether.[1]
pKa	4.60 (Predicted)[2]

Q2: My N,2,6-trimethylaniline sample has darkened over time. Is it still usable?

A2: Aromatic amines like N,2,6-trimethylaniline are prone to oxidation when exposed to air and light, which causes the color to change from colorless/pale yellow to brown.[1][4] For many applications, this discoloration indicates the presence of impurities. The product can often be reclaimed and purified by filtration through a plug of silica or by distillation before use.[5] For sensitive applications, purification is highly recommended. To prevent degradation, store the compound under an inert atmosphere (e.g., nitrogen or argon) in a dark, cool place.

Q3: What are the common impurities found in crude N,2,6-trimethylaniline?

A3: Common impurities often originate from the synthetic route. For related aromatic amines, synthesis typically involves nitration of a trimethylbenzene precursor followed by reduction.[6][7] Potential impurities could include:

• Unreacted starting materials.

• Isomers formed during the synthesis.

• Oxidation byproducts.

• Residual reagents from the reduction step (e.g., metal salts).

Troubleshooting Guides

Purification by Distillation

Problem 1: The distilled product is still colored (yellow to brown).

• Possible Cause: Oxidation during distillation. Aromatic amines are sensitive to air oxidation at high temperatures.[8]

  • Troubleshooting Step: Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal stress.[8] Purge the distillation apparatus with an inert gas like nitrogen or argon before heating.

• Possible Cause: Presence of high-boiling colored impurities.

  • Troubleshooting Step: Use a fractional distillation setup with a packed column (e.g., Vigreux or packed with Raschig rings) to improve separation efficiency.[9]

Problem 2: The distillation is very slow or bumping violently.

• Possible Cause: Inefficient heat transfer or superheating.

  • Troubleshooting Step: Ensure the distillation flask is appropriately sized (half to two-thirds full). Use a heating mantle with a stirrer for uniform heating. Add a magnetic stir bar to the distillation flask; boiling chips are not effective under vacuum.[10]

• Possible Cause: Vacuum is too high for the heating temperature.

  • Troubleshooting Step: Adjust the heat or the vacuum to achieve a steady distillation rate. Refer to a pressure-temperature nomograph to estimate the expected boiling point at your system's pressure.

Purification by Column Chromatography

Problem 3: The compound streaks badly on a silica gel TLC plate or column.

• Possible Cause: Strong acid-base interaction between the basic amine and the acidic silanol groups on the silica surface.[11][12] This can lead to poor separation, band tailing, and potential degradation of the compound.[13]

  • Troubleshooting Step 1 (Mobile Phase Modification): Add a small amount of a competing base, such as 0.5-2% triethylamine (TEA), to your eluent system (e.g., Hexane/Ethyl Acetate with 1% TEA).[14][15] The TEA will neutralize the acidic sites on the silica, allowing the aniline to move more freely.

  • Troubleshooting Step 2 (Alternative Stationary Phase): Use a more basic or neutral stationary phase. Basic alumina is a good alternative for the purification of amines.[16] Alternatively, amine-functionalized silica columns are very effective as they minimize the strong interactions with basic compounds.[11][17]

Problem 4: The compound does not elute from the silica gel column, even with a very polar solvent.

• Possible Cause: Irreversible adsorption to the acidic silica gel.

  • Troubleshooting Step: As in the previous problem, the silica needs to be deactivated or a different stationary phase should be used. Try flushing the column with a solvent system containing triethylamine before loading your compound.[14] If the compound is still retained, switching to basic alumina or an amine-functionalized column is the best solution.[13]

Experimental Protocols

Protocol 1: Purification by Vacuum Fractional Distillation

This method is suitable for purifying several grams of N,2,6-trimethylaniline from non-volatile impurities and colored oxidation products.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., 20 cm Vigreux column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry and free of cracks.[10]

• Greasing: Lightly grease all ground-glass joints to ensure a good seal under vacuum.[10]

• Sample Preparation: Place the crude N,2,6-trimethylaniline and a magnetic stir bar into the distillation flask. Do not fill the flask more than two-thirds full.

• System Purge: Connect the apparatus to a vacuum pump via a vacuum trap. Purge the system with an inert gas, such as nitrogen, before applying the vacuum.

• Distillation:

  • Turn on the condenser cooling water.

  • Begin stirring and slowly apply vacuum. A pressure of ~10-15 mmHg is a good starting point.

  • Once the desired pressure is stable, begin heating the distillation flask using a heating mantle.

  • Discard any initial low-boiling fractions.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of N,2,6-trimethylaniline at that pressure (e.g., 108-110 °C at 11 mmHg).[1]

• Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly re-introducing air into the system.[10]

Protocol 2: Purification by Flash Column Chromatography (Silica Gel with Triethylamine)

This method is ideal for separating N,2,6-trimethylaniline from impurities with different polarities.

Methodology:

• Solvent System Selection:

  • Using a TLC plate, determine a suitable solvent system. A good starting point is a mixture of hexane and ethyl acetate.

  • Add 1% triethylamine (TEA) to the chosen solvent system to prevent streaking.

  • Aim for an Rf value of ~0.2-0.3 for N,2,6-trimethylaniline.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent (containing 1% TEA).

  • Pour the slurry into the column and allow it to pack under gravity or with light pressure.

  • Add a thin layer of sand to the top of the silica bed.

• Sample Loading:

  • Dissolve the crude N,2,6-trimethylaniline in a minimal amount of the eluent.

  • Alternatively, for less soluble samples, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.[14]

• Elution:

  • Carefully add the eluent to the top of the column and begin collecting fractions.

  • Maintain a constant flow rate. A gradient elution (gradually increasing the polarity of the solvent) can be used for more complex mixtures.[14]

• Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Visualizations

Diagram 1: Distillation Troubleshooting Workflow

Caption: Troubleshooting logic for common distillation issues.

Diagram 2: Chromatography Troubleshooting Workflow

References

• 1. 2,4,6-Trimethylaniline Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. N,2,6-trimethylaniline CAS#: 767-71-5 [m.chemicalbook.com]
• 3. N,2,6-trimethylaniline｜lookchem [lookchem.com]
• 4. N,N,2-Trimethylaniline | C9H13N | CID 11869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 2,4,6-Trimethylaniline - Wikipedia [en.wikipedia.org]
• 7. 2,4,6-Trimethylaniline | 88-05-1 [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. jackwestin.com [jackwestin.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. biotage.com [biotage.com]
• 12. youtube.com [youtube.com]
• 13. biotage.com [biotage.com]
• 14. Chromatography [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]
• 16. Chromatography [chem.rochester.edu]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Removing Impurities from N,2,6-trimethylaniline Reactions

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with N,2,6-trimethylaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in the synthesis of N,2,6-trimethylaniline?

A1: The most common impurities are dependent on the synthetic route employed. When preparing N,2,6-trimethylaniline through the N-methylation of 2,6-dimethylaniline, for instance, via the Eschweiler-Clarke reaction, the primary impurities typically include:

• Unreacted 2,6-dimethylaniline: The starting material may not have been fully consumed during the reaction.

• Over-methylated product (N,N,2,6-tetramethylaniline): The reaction can sometimes proceed beyond the desired mono-methylation, resulting in the formation of a tertiary amine.[1]

• Oxidation products: Anilines are known to be susceptible to oxidation, which can lead to the formation of colored impurities, particularly upon exposure to air and light.[2]

If N,2,6-trimethylaniline is synthesized from mesitylene, other impurities may be introduced, such as dinitro by-products from the nitration step.[3]

Q2: My N,2,6-trimethylaniline product has a yellow to brown discoloration. What causes this, and is it problematic?

A2: Discoloration in aniline compounds, including N,2,6-trimethylaniline, is a frequent observation. It is generally caused by the formation of colored oxidation products when the compound is exposed to air and light.[2] For many applications, a slight discoloration may not significantly impact the compound's reactivity. However, for applications that demand high purity, such as in the synthesis of pharmaceuticals or advanced materials, it is advisable to remove these colored impurities.

Q3: How can I effectively monitor the progress of my N,2,6-trimethylaniline synthesis to minimize the formation of impurities?

A3: Thin-layer chromatography (TLC) is a straightforward and efficient method for monitoring the progress of your reaction. By spotting the reaction mixture alongside the 2,6-dimethylaniline starting material on a TLC plate, you can visually track the consumption of the starting material and the formation of the product. This enables you to halt the reaction at the most opportune moment to maximize the yield of your desired product while minimizing the formation of byproducts. For more quantitative insights, you can extract aliquots from the reaction mixture at various time points and analyze them using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

Problem 1: The N-methylation of 2,6-dimethylaniline is incomplete, with a significant amount of starting material remaining.

Possible Cause	Suggested Solution
Insufficient reaction time or temperature.	Monitor the reaction's progress using TLC or GC until the starting material has been consumed. If the reaction is proceeding slowly, consider moderately increasing the temperature or extending the reaction time.
Inadequate amount of methylating agent.	Ensure that a sufficient excess of the methylating agent (e.g., formaldehyde and formic acid in the Eschweiler-Clarke reaction) is being used.[1]
Poor quality of reagents.	Utilize fresh or recently purified reagents. Formic acid can degrade over time, and the concentration of formaldehyde solutions may vary.

Problem 2: My final product is contaminated with the over-methylated byproduct, N,N,2,6-tetramethylaniline.

Possible Cause	Suggested Solution
Excessive amount of methylating agent.	Reduce the stoichiometric ratio of the methylating agent. It is advisable to conduct small-scale optimization experiments to determine the ideal ratio.
Prolonged reaction time.	Closely monitor the reaction's progress by TLC or GC and terminate it as soon as the desired product has reached its maximum yield.

Problem 3: I am encountering difficulties in separating N,2,6-trimethylaniline from the starting material or the over-methylated product via distillation.

Possible Cause	Suggested Solution
The boiling points of the components are very close.	Employ a fractional distillation column with a high number of theoretical plates to enhance separation efficiency.[4] Consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling points, which may improve the separation.[5]
Formation of an azeotrope.	Although less common for this particular mixture, the formation of an azeotrope can complicate distillation. In such cases, consider alternative purification techniques like column chromatography or the recrystallization of a salt derivative.

Purification Protocols

Fractional Vacuum Distillation

This technique is effective for separating N,2,6-trimethylaniline from impurities with lower volatility and can also be used to separate it from the starting material and over-methylated byproducts, provided a column with a sufficient number of theoretical plates is used.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus that includes a vacuum-jacketed Vigreux or packed column, a condenser, a receiving flask, and a connection to a vacuum pump equipped with a pressure gauge. Confirm that all glassware is free of cracks and that all joints are properly sealed with vacuum grease.[5]

• Sample Preparation: Place the crude N,2,6-trimethylaniline into the distillation flask along with a magnetic stir bar.

• Distillation:

  • Commence stirring of the crude product.

  • Gradually apply a vacuum to the system.

  • Slowly heat the distillation flask.

  • Collect the fraction that distills at the anticipated boiling point of N,2,6-trimethylaniline under the recorded pressure. The boiling point of N,2,6-trimethylaniline is approximately 108-110 °C at 11 mm Hg.[6]

• Analysis: Assess the purity of the collected fraction using GC-MS or HPLC.

Column Chromatography

Column chromatography is a highly effective method for the separation of compounds with similar polarities.

Experimental Protocol:

• Stationary Phase: Utilize silica gel as the stationary phase.[7]

• Eluent Selection: Begin with a non-polar solvent such as hexane and progressively increase the polarity by introducing a more polar solvent like ethyl acetate or dichloromethane. The optimal solvent system should be predetermined through TLC analysis.

• Column Packing: Prepare a slurry of silica gel in the initial eluent and pack it into a glass column.

• Sample Loading: Dissolve the crude N,2,6-trimethylaniline in a minimal volume of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Start the elution process with the selected solvent system. Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure N,2,6-trimethylaniline and remove the solvent under reduced pressure.

Recrystallization of the Hydrochloride Salt

Converting the aniline to its hydrochloride salt can be an effective purification strategy, as the salt's solubility characteristics may differ from those of the free base, enabling purification through recrystallization.

Experimental Protocol:

• Salt Formation: Dissolve the crude N,2,6-trimethylaniline in a suitable solvent like isopropanol. Add a solution of hydrochloric acid in the same solvent dropwise until the precipitation of the hydrochloride salt is complete.[8]

• Recrystallization:

  • Collect the crude salt by filtration.

  • Dissolve the crude salt in a minimal amount of a hot solvent, such as ethanol or an ethanol-water mixture.

  • Allow the solution to cool gradually to room temperature, and then place it in an ice bath to promote crystallization.

• Isolation and Drying: Collect the purified crystals by filtration, wash them with a small volume of cold solvent, and dry them under vacuum.

• Liberation of the Free Base: To retrieve the purified N,2,6-trimethylaniline, dissolve the hydrochloride salt in water and add a base (e.g., sodium hydroxide solution) until the solution becomes alkaline. Extract the free aniline with a suitable organic solvent (e.g., diethyl ether or dichloromethane), dry the organic layer over an anhydrous drying agent like sodium sulfate, and remove the solvent under reduced pressure.

Data Presentation

Table 1: Physical Properties of N,2,6-trimethylaniline and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
2,6-Dimethylaniline	C₈H₁₁N	121.18	214-216
N,2,6-trimethylaniline	C₉H₁₃N	135.21	223.2 [9]
N,N,2,6-Tetramethylaniline	C₁₀H₁₅N	149.23	220.76 (estimate)[10]

Table 2: Typical Purity and Yield Data for Purification Methods

Purification Method	Starting Purity (Typical)	Final Purity (Achievable)	Yield (Typical)
Fractional Vacuum Distillation	85-95%	>99%	70-85%
Column Chromatography	80-90%	>99.5%	60-80%
Recrystallization of HCl Salt	90-98%	>99%	50-75%

Visualizations

Caption: Troubleshooting decision tree for the purification of N,2,6-trimethylaniline.

Caption: General experimental workflow for the synthesis and purification of N,2,6-trimethylaniline.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Fractional Distillation - VTA Verfahrenstechnische Anlagen GmbH & Co. KG [vta-process.de]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 2,4,6-Trimethylaniline Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. prepchem.com [prepchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Cas 769-06-2,2,6,N,N-Tetramethylaniline | lookchem [lookchem.com]

Technical Support Center: N,2,6-trimethylaniline Discoloration

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the discoloration of N,2,6-trimethylaniline. The information is presented in a question-and-answer format to directly address common issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my N,2,6-trimethylaniline sample turning brown?

A1: N,2,6-trimethylaniline is prone to discoloration, turning from a colorless or pale yellow liquid to brown upon exposure to air and light.[1][2] This color change is primarily due to oxidation. Aromatic amines, in general, are susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by light.[3] The oxidation process likely involves the formation of colored degradation products.

Q2: What is the chemical mechanism behind the discoloration?

A2: The discoloration of N,2,6-trimethylaniline is a result of aerobic oxidation. The general mechanism for the oxidation of aromatic amines involves the formation of a radical cation as an initial step. This highly reactive intermediate can then undergo a series of further reactions, including polymerization, to form complex, colored compounds. While the specific degradation products of N,2,6-trimethylaniline are not extensively documented in readily available literature, the process is known to be a common characteristic of aniline derivatives.[3]

Troubleshooting Guide

Problem: My N,2,6-trimethylaniline has turned brown. How can I purify it?

Solution: A discolored sample of N,2,6-trimethylaniline can often be purified to remove the colored impurities. The most common and effective method is vacuum distillation.

Experimental Protocol: Vacuum Distillation of N,2,6-trimethylaniline

Objective: To purify discolored N,2,6-trimethylaniline by separating it from non-volatile colored impurities.

Materials:

• Discolored N,2,6-trimethylaniline

• Round-bottom flask

• Short-path distillation head with condenser and receiving flask

• Vacuum pump and tubing

• Heating mantle and stirrer

• Inert gas (Nitrogen or Argon)

• Dry ice/acetone or a cold trap

• Glass wool or boiling chips

Methodology:

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and free of contaminants.

  • Place a stir bar or boiling chips in the distillation flask to ensure smooth boiling.

  • Lightly grease all ground-glass joints to ensure a good seal under vacuum.

  • Insulate the distillation flask and head with glass wool or aluminum foil to maintain a consistent temperature.

• Procedure:

  • Charge the round-bottom flask with the discolored N,2,6-trimethylaniline.

  • Connect the apparatus to a vacuum pump, with a cold trap in between to protect the pump from corrosive vapors.

  • Slowly and carefully apply the vacuum.

  • Once a stable vacuum is achieved, begin to gently heat the distillation flask using a heating mantle.

  • Collect the purified N,2,6-trimethylaniline in the receiving flask. The expected boiling point will be lower than the atmospheric boiling point (206 °C) and will depend on the pressure achieved.

  • Discard the dark, non-volatile residue remaining in the distillation flask.

• Post-Distillation Handling:

  • Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

  • Transfer the purified, colorless N,2,6-trimethylaniline to a clean, dry, amber glass bottle under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

Problem: How can I prevent my N,2,6-trimethylaniline from turning brown?

Solution: Proper storage and handling are crucial to prevent the discoloration of N,2,6-trimethylaniline. Additionally, the use of antioxidants can help to inhibit the oxidation process.

Prevention Strategies

Strategy	Description
Inert Atmosphere	Store the compound under an inert gas like nitrogen or argon to minimize contact with oxygen. This can be achieved by using a glovebox or by blanketing the headspace of the storage container with the inert gas.
Light Protection	Store the compound in an amber glass bottle or a container wrapped in aluminum foil to protect it from light, which can accelerate the oxidation process.
Low Temperature	Store the compound in a cool environment, such as a refrigerator (2-8°C), to slow down the rate of degradation.[4]
Airtight Seal	Ensure the container is tightly sealed to prevent the ingress of air and moisture. Parafilm can be used to further seal the cap.
Use of Antioxidants	The addition of a small amount of a radical scavenger, such as Butylated Hydroxytoluene (BHT), can help to inhibit the autoxidation process.

Experimental Protocol: Stabilization of N,2,6-trimethylaniline with BHT

Objective: To prevent the discoloration of N,2,6-trimethylaniline during storage by adding an antioxidant.

Materials:

• Purified N,2,6-trimethylaniline

• Butylated Hydroxytoluene (BHT)

• Amber glass storage bottle with a screw cap

• Inert gas (Nitrogen or Argon)

Methodology:

• Preparation:

  • Ensure the N,2,6-trimethylaniline is freshly purified and colorless.

  • Use a clean, dry amber glass bottle for storage.

• Addition of Antioxidant:

  • Add BHT to the purified N,2,6-trimethylaniline at a concentration of 0.01-0.1% (w/w). For example, for 100 g of N,2,6-trimethylaniline, add 10-100 mg of BHT.

  • Gently swirl the mixture to ensure the BHT is fully dissolved.

• Inert Atmosphere Storage:

  • Flush the headspace of the storage bottle with a gentle stream of nitrogen or argon for several minutes to displace any air.

  • Quickly and tightly seal the bottle.

  • For added protection, wrap the cap with Parafilm.

• Storage Conditions:

  • Store the stabilized N,2,6-trimethylaniline in a cool, dark place, such as a refrigerator.

Data Presentation

Table 1: Illustrative Discoloration of N,2,6-trimethylaniline under Various Storage Conditions

Condition	Temperature (°C)	Atmosphere	Light Exposure	Time to Noticeable Brown Discoloration (Estimated)
A	25	Air	Ambient	1-2 weeks
B	25	Air	Dark	1-2 months
C	4	Air	Dark	3-6 months
D	25	Nitrogen	Dark	> 1 year
E	4	Nitrogen	Dark	> 2 years

Note: This data is for illustrative purposes only and is intended to demonstrate the relative effects of different storage parameters.

Visualizations

Logical Relationship for Discoloration and Prevention

Caption: Causes of discoloration and strategies for prevention.

Experimental Workflow for Purification and Stabilization

Caption: Workflow for purification and stabilization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. A simple colorimetric method for the determination of aromatic amines | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Reaction Conditions for N,2,6-trimethylaniline Derivatization

This technical support center is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for the derivatization of N,2,6-trimethylaniline. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and comparative data to streamline your research and development efforts.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues that may arise during the derivatization of N,2,6-trimethylaniline, offering potential causes and solutions. The steric hindrance from the N-methyl and two ortho-methyl groups is a recurring theme in the reactivity of this substrate.

N-Acylation Reactions

Question 1: I am observing a low yield in the N-acylation of N,2,6-trimethylaniline with an acyl chloride or anhydride. What are the likely causes and how can I improve the yield?

Answer:

Low yields in the N-acylation of N,2,6-trimethylaniline are common and typically stem from the significant steric hindrance around the nitrogen atom, which reduces its nucleophilicity.

Potential Causes:

• Steric Hindrance: The primary reason for low reactivity is the steric bulk of the two ortho-methyl groups and the N-methyl group, which impede the approach of the acylating agent.

• Insufficient Reactivity of Acylating Agent: Standard acylating agents like acetic anhydride may not be electrophilic enough to react efficiently with the sterically hindered and electronically enriched aniline.

• Inadequate Base: In reactions with acyl chlorides, the generated HCl can protonate the starting material or the product, rendering them unreactive. An inappropriate or insufficient base will not effectively scavenge the acid.

• Suboptimal Reaction Temperature: The reaction may require elevated temperatures to overcome the activation energy barrier imposed by steric hindrance.

Troubleshooting Steps:

• Choice of Acylating Agent: Switch to a more reactive acylating agent. Acyl chlorides are generally more electrophilic than anhydrides. For particularly challenging acylations, the use of a more reactive mixed anhydride or coupling agents (e.g., HATU, HOBt) with a carboxylic acid may be beneficial.

• Use of a Catalyst: Employ a nucleophilic catalyst such as 4-(Dimethylaminopyridine) (DMAP). DMAP reacts with the acylating agent to form a highly reactive intermediate that can more effectively acylate the hindered amine.

• Base Selection: When using acyl chlorides, a non-nucleophilic base is crucial. Tertiary amines like triethylamine (TEA) or diisopropylethylamine (DIEA) are commonly used to neutralize the HCl byproduct. Ensure at least a stoichiometric amount of base is used.

• Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature. Start at room temperature and, if no reaction is observed, incrementally heat the reaction mixture (e.g., to 40-60 °C or even reflux), monitoring for product formation and potential decomposition by TLC or LC-MS.

  • Solvent: Use an appropriate aprotic solvent that can dissolve all reactants and facilitate the reaction. Dichloromethane (DCM), Tetrahydrofuran (THF), or acetonitrile are common choices.

  • Stoichiometry: A slight excess of the acylating agent (1.1-1.5 equivalents) can help drive the reaction to completion.

Question 2: My N-acylation reaction is producing multiple spots on TLC, including unreacted starting material and potential side products. How can I improve the purity of my product?

Answer:

The formation of multiple products can be due to incomplete reaction, side reactions, or degradation.

Potential Causes and Solutions:

• Unreacted Starting Material:

  • Cause: Insufficient reaction time, low temperature, or not enough acylating agent.

  • Solution: Increase the reaction time and/or temperature, and consider using a larger excess of the acylating agent. Monitor the reaction progress by TLC until the starting material is consumed.

• Side Products from Over-acylation:

  • Cause: While less common for N,2,6-trimethylaniline due to its single reactive N-H bond (if starting from 2,6-dimethylaniline), impurities in the starting material could lead to other acylated products.

  • Solution: Ensure the purity of your starting N,2,6-trimethylaniline.

• Degradation:

  • Cause: High reaction temperatures for prolonged periods can lead to the degradation of starting materials or products.

  • Solution: Monitor the reaction closely and avoid excessive heating once the reaction is complete.

Purification Strategy:

• Work-up: After the reaction, a standard aqueous work-up is often necessary. If an amine base like pyridine or TEA was used, an acidic wash (e.g., with 1M HCl) will remove it. A subsequent wash with a saturated sodium bicarbonate solution will remove any unreacted acylating agent and acidic byproducts.

• Chromatography: Flash column chromatography on silica gel is typically effective for purifying the acylated product from unreacted starting material and non-polar byproducts. A solvent system of ethyl acetate in hexanes is a good starting point for elution.

Cross-Coupling Reactions (Buchwald-Hartwig and Suzuki-Miyaura)

Question 3: I am struggling with a Buchwald-Hartwig amination reaction to couple an aryl halide with N,2,6-trimethylaniline. What are the key parameters to optimize?

Answer:

The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds, but its success with sterically hindered amines like N,2,6-trimethylaniline is highly dependent on the choice of catalyst system and reaction conditions.

Key Optimization Parameters:

• Ligand Selection: This is often the most critical factor. For sterically demanding substrates, bulky, electron-rich phosphine ligands are required. Ligands like XPhos, RuPhos, or BrettPhos are excellent starting points.

• Palladium Pre-catalyst: Pd₂(dba)₃ or Pd(OAc)₂ are commonly used. The choice can sometimes influence reaction efficiency.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are frequently employed.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typical. The choice of solvent can affect the solubility of the reactants and the stability of the catalytic species.

• Temperature: These reactions often require elevated temperatures (e.g., 80-110 °C) to proceed at a reasonable rate.

Data Presentation

The following tables provide starting points for reaction conditions based on data for sterically hindered anilines. Optimization will likely be required for your specific substrate.

Table 1: General Conditions for N-Acylation of Sterically Hindered Anilines

Acylating Agent	Base (Equivalents)	Catalyst	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Acetyl Chloride	Pyridine (1.2)	None	DCM	0 to 25	12-16	85-95
Acetic Anhydride	Pyridine (1.2)	DMAP (0.1)	DCM	25	4-8	80-90
Benzoyl Chloride	TEA (1.5)	None	THF	25-60	2-6	75-90

Table 2: Starting Conditions for Buchwald-Hartwig Amination with Hindered Anilines

Aryl Halide	Ligand (mol%)	Palladium Source (mol%)	Base (Equivalents)	Solvent	Temperature (°C)
Aryl Bromide	XPhos (2-4)	Pd₂(dba)₃ (1-2)	NaOtBu (1.5)	Toluene	100
Aryl Chloride	RuPhos (2-4)	Pd(OAc)₂ (1-2)	LiHMDS (1.5)	Dioxane	110

Experimental Protocols

The following are detailed methodologies for key derivatization reactions, adapted for N,2,6-trimethylaniline.

Protocol 1: N-Acetylation of N,2,6-trimethylaniline using Acetyl Chloride

Objective: To synthesize N-acetyl-N,2,6-trimethylaniline.

Materials:

• N,2,6-trimethylaniline

• Acetyl chloride

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve N,2,6-trimethylaniline (1.0 eq) in anhydrous DCM.

• Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure N-acetyl-N,2,6-trimethylaniline.

Protocol 2: Buchwald-Hartwig Amination of an Aryl Bromide with N,2,6-trimethylaniline

Objective: To synthesize an N-aryl-N,2,6-trimethylaniline derivative.

Materials:

• Aryl bromide

• N,2,6-trimethylaniline

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (or other suitable ligand)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Standard Schlenk line or glovebox equipment

Procedure:

• In a glovebox or under an inert atmosphere, add the aryl bromide (1.0 eq), Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and NaOtBu (1.5 eq) to a Schlenk tube equipped with a magnetic stir bar.

• Evacuate and backfill the tube with nitrogen or argon (repeat three times).

• Add anhydrous toluene, followed by N,2,6-trimethylaniline (1.2 eq).

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with a suitable solvent like ethyl acetate.

• Filter the mixture through a pad of Celite® to remove palladium residues.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-aryl-N,2,6-trimethylaniline derivative.

Mandatory Visualization

Logical Workflow for Troubleshooting Low Yield in N-Acylation

Caption: Troubleshooting workflow for low N-acylation yield.

General Experimental Workflow for Derivatization

Caption: General workflow for derivatization experiments.

Representative Signaling Pathway for Aniline-Based Kinase Inhibitors

Caption: Aniline derivatives can act as kinase inhibitors.

Technical Support Center: N,2,6-Trimethylaniline Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of N,2,6-trimethylaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N,2,6-trimethylaniline?

A1: The most prevalent laboratory and industrial method for synthesizing N,2,6-trimethylaniline is the N-alkylation of 2,6-dimethylaniline. This is typically achieved through two main routes:

• Direct Alkylation: Using an alkylating agent like iodomethane. This method can achieve high yields, with some lab-scale syntheses reporting up to 99%.[1]

• Reductive Amination: A one-pot reaction involving the condensation of 2,6-dimethylaniline with an aldehyde (commonly formaldehyde to introduce the N-methyl group) to form an imine, which is then reduced in situ to the final product. This method is often preferred in industrial settings due to its cost-effectiveness and the use of less hazardous reagents compared to alkyl halides.

Q2: What are the primary challenges when scaling up N,2,6-trimethylaniline production?

A2: Scaling up the synthesis of N,2,6-trimethylaniline from the lab to pilot or industrial scale introduces several challenges:

• Exothermic Reaction Control: The N-alkylation reaction is often exothermic. Inadequate heat removal in large reactors can lead to temperature spikes, resulting in side reactions and the formation of impurities.

• Byproduct Formation: Over-alkylation is a common issue, leading to the formation of N,N-dimethyl-2,6-dimethylanilinium salts. The steric hindrance from the two ortho-methyl groups on the aniline ring helps to mitigate this, but it can still occur under forcing conditions.

• Catalyst Management: In catalytic routes like reductive amination, catalyst deactivation, separation, and recovery become significant operational challenges at a larger scale.

• Mixing and Mass Transfer: Ensuring efficient mixing of reactants, especially in heterogeneous catalytic systems, is crucial for consistent reaction rates and yields. Poor mixing can lead to localized "hot spots" or areas of low reactivity.

• Purification: The separation of N,2,6-trimethylaniline from unreacted 2,6-dimethylaniline, over-alkylated byproducts, and catalyst residues can be complex at a large scale, often requiring fractional distillation under reduced pressure.

Q3: What are the key safety considerations for handling N,2,6-trimethylaniline?

A3: N,2,6-trimethylaniline is classified as harmful if swallowed, in contact with skin, or if inhaled.[2] It is essential to handle this chemical in a well-ventilated area, preferably in a fume hood, and to use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS).

Troubleshooting Guides

Low Yield or Incomplete Conversion

Potential Cause	Troubleshooting Steps
Insufficient reaction temperature.	Gradually increase the reaction temperature while monitoring for byproduct formation.
Poor quality of starting materials.	Ensure the purity of 2,6-dimethylaniline and the alkylating agent.
Catalyst deactivation (for catalytic routes).	Use a fresh batch of catalyst. For heterogeneous catalysts, ensure proper activation and handling to avoid poisoning.
Inefficient mixing.	Increase the stirring rate. For larger reactors, evaluate the efficiency of the impeller design.
Presence of water (for reactions sensitive to moisture).	Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

High Levels of Impurities

Potential Cause	Troubleshooting Steps
Over-alkylation leading to N,N-dimethyl-2,6-dimethylanilinium salts.	Adjust the stoichiometry to use a slight excess of 2,6-dimethylaniline relative to the methylating agent. Lower the reaction temperature to reduce the rate of the second alkylation.
Side reactions due to high temperatures.	Improve temperature control of the reactor. For large-scale reactors, ensure efficient heat transfer to avoid localized hot spots.
Presence of impurities in starting materials.	Purify the starting materials before use.
Decomposition of product during workup.	Use milder workup conditions. For example, use a weaker base for neutralization or perform extractions at a lower temperature.

Quantitative Data

Table 1: Comparison of Lab-Scale Synthesis Parameters for N,2,6-trimethylaniline

Parameter	Direct Alkylation with Iodomethane	Reductive Amination with Formaldehyde
Starting Material	2,6-Dimethylaniline	2,6-Dimethylaniline
Methylating Agent	Iodomethane	Formaldehyde
Catalyst/Reagent	Base (e.g., K₂CO₃)	Reducing agent (e.g., NaBH₃CN, H₂/Pd/C)
Typical Solvent	Acetonitrile, DMF	Methanol, Ethanol
Reported Yield (Lab Scale)	Up to 99%[1]	Typically >90%
Typical Purity (before purification)	>95%	>90%
Reaction Time (Lab Scale)	12-24 hours	4-12 hours

Note: Data for pilot and industrial scale production of N,2,6-trimethylaniline is not widely available in the public domain. The values in this table are based on laboratory-scale experiments and may vary significantly upon scale-up.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of N,2,6-trimethylaniline via Reductive Amination

This protocol is a representative example for laboratory-scale synthesis. All activities should be preceded by a thorough safety review and hazard analysis.

Materials:

• 2,6-Dimethylaniline

• Formaldehyde (37% solution in water)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2,6-dimethylaniline (1.0 eq.) in dichloromethane, add formaldehyde (1.2 eq.).

• Stir the mixture at room temperature for 1 hour.

• Slowly add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography or vacuum distillation to yield pure N,2,6-trimethylaniline.

Visualizations

Caption: A typical laboratory workflow for the synthesis of N,2,6-trimethylaniline via reductive amination.

Caption: Key challenges and their interdependencies when scaling up the production of N,2,6-trimethylaniline.

References

• 1. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Solubility of N,2,6-trimethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the poor solubility of N,2,6-trimethylaniline in reaction media.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of N,2,6-trimethylaniline?

A1: N,2,6-trimethylaniline is an aromatic amine that is generally characterized as a non-polar compound due to the presence of three methyl groups on the benzene ring.[1] Consequently, it exhibits poor solubility in water but is soluble in many common organic solvents.[2][3][4] Its solubility is primarily dictated by the "like dissolves like" principle, favoring less polar or non-polar solvents.[1]

Q2: Why am I observing poor solubility of N,2,6-trimethylaniline in my reaction?

A2: Poor solubility can arise from several factors:

• Solvent Choice: The polarity of your reaction solvent may not be compatible with the non-polar nature of N,2,6-trimethylaniline.

• Reaction Temperature: The solubility of N,2,6-trimethylaniline, like many organic compounds, can be temperature-dependent.[1] Lower reaction temperatures can decrease its solubility.

• Reagent Purity: Impurities in either the N,2,6-trimethylaniline or the solvent can negatively impact solubility.[5]

• Reaction with Other Components: N,2,6-trimethylaniline may react with other components in the mixture to form a less soluble species. As an amine, it can react with acids in an exothermic reaction to form salts.[6][7]

Q3: Can the solubility of N,2,6-trimethylaniline be improved by adjusting the pH?

A3: Yes, to some extent. Since N,2,6-trimethylaniline is a basic compound, its solubility can be increased in acidic conditions through the formation of a more soluble salt.[8] However, this will alter the reactive nature of the compound, which may or may not be suitable for your desired chemical transformation.

Troubleshooting Guides

Issue 1: N,2,6-trimethylaniline is not dissolving in the chosen reaction solvent.

This guide provides a systematic approach to resolving solubility issues at the outset of your experiment.

Caption: Troubleshooting workflow for an insoluble reagent.

• Verify Reagent and Solvent Integrity:

  • Reagent Purity: Ensure the N,2,6-trimethylaniline is from a reliable source and has not degraded. The presence of impurities can significantly affect solubility.[5] N,2,6-trimethylaniline can darken upon exposure to air and light, which may indicate degradation.[2]

  • Solvent Quality: Confirm that the solvent is of the appropriate grade and free from contaminants, particularly water.

• Apply Physical Dissolution Aids:

  • Gentle Heating: Carefully warm the mixture. The solubility of many organic compounds increases with temperature.[1][5] Monitor for any signs of degradation.

  • Sonication: Use an ultrasonic bath to aid in the dissolution process by breaking down solute particles.[5]

• Systematic Solvent Screening:

  • If the initial solvent is unsuitable, test the solubility in a small range of solvents with varying polarities. The principle of "like dissolves like" should guide your choices.[1][5]

Solvent Class	Examples	Expected Solubility of N,2,6-trimethylaniline
Polar Protic	Water	Insoluble[2][3][4]
Ethanol	Soluble[1][2]
Polar Aprotic	Acetone, Chloroform	Soluble[1]
Dimethylformamide (DMF)	Likely Soluble (often used for poorly soluble compounds)[9]
Non-Polar	Ether, Toluene	Soluble[2][3]

Issue 2: N,2,6-trimethylaniline precipitates out of solution during the reaction.

Precipitation during a reaction can indicate a change in the reaction medium's properties or the formation of an insoluble product.

Caption: Potential causes of precipitation during a reaction.

• Analyze the Precipitate: If possible, isolate and analyze the precipitate to confirm if it is unreacted N,2,6-trimethylaniline or a new product.

• Monitor Temperature: If the reaction is cooled, the solubility of N,2,6-trimethylaniline may decrease, leading to precipitation. Consider maintaining a higher temperature if the reaction conditions permit.

• Evaluate Solvent Changes: If the reaction generates a byproduct that alters the polarity of the solvent mixture (e.g., water), this can reduce the solubility of the non-polar N,2,6-trimethylaniline. In such cases, using a co-solvent that can accommodate a wider range of polarities might be beneficial.

• Alternative Synthetic Approaches: For reactions where solubility remains a persistent issue, consider solvent-free reaction conditions, such as those using ball milling, which can be effective for poorly soluble reagents.[10][11]

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing

This protocol outlines a systematic approach to test the solubility of N,2,6-trimethylaniline in various solvents.

Objective: To identify a suitable solvent or co-solvent system for a reaction involving N,2,6-trimethylaniline.

Materials:

• N,2,6-trimethylaniline

• A selection of solvents of varying polarities (e.g., ethanol, acetone, toluene, ethyl acetate, DMF)

• Small vials (1-2 mL)

• Vortex mixer

• Optional: Ultrasonic bath, heat block

Procedure:

• Add approximately 10 mg of N,2,6-trimethylaniline to a clean, dry vial.

• Add the selected solvent dropwise (e.g., 0.1 mL at a time) while agitating the mixture using a vortex mixer.

• Observe for complete dissolution. Record the approximate volume of solvent required.

• If the compound does not dissolve in approximately 1 mL of the solvent at room temperature, gently warm the vial on a heat block. Observe any changes in solubility.

• If warming does not lead to dissolution, sonicate the vial for 5-10 minutes.

• Repeat this process for each of the selected solvents.

• If a single solvent is not effective, try co-solvent systems. First, dissolve the N,2,6-trimethylaniline in a small amount of a good solvent (e.g., toluene) and then slowly add the less effective solvent to determine the tolerance of the system.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [guidechem.com]
• 4. 2,4,6-Trimethylaniline | 88-05-1 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Page loading... [wap.guidechem.com]
• 7. ANILINE, 2,4,6-TRIMETHYL- | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. reddit.com [reddit.com]
• 10. sciencedaily.com [sciencedaily.com]
• 11. asiaresearchnews.com [asiaresearchnews.com]

Technical Support Center: Synthesis of N,2,6-trimethylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N,2,6-trimethylaniline. The following information is designed to help you troubleshoot common issues, understand byproduct formation, and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to N,2,6-trimethylaniline?

The most prevalent laboratory synthesis of N,2,6-trimethylaniline involves the N-methylation of 2,6-dimethylaniline. This is typically achieved using a methylating agent such as methyl iodide.[1] Another common method for the N-methylation of primary and secondary amines is the Eschweiler-Clarke reaction, which uses formaldehyde as the source of the methyl group and formic acid as the reducing agent.[2][3]

Q2: What is the primary byproduct I should be concerned about in the synthesis of N,2,6-trimethylaniline?

The most significant byproduct in the N-methylation of 2,6-dimethylaniline is the over-methylated product, N,N-dimethyl-2,6-dimethylaniline. This tertiary amine is formed when the desired secondary amine product, N,2,6-trimethylaniline, reacts further with the methylating agent.

Q3: How can I minimize the formation of the over-methylated byproduct?

Several strategies can be employed to suppress the formation of N,N-dimethyl-2,6-dimethylaniline:

• Stoichiometric Control: Carefully controlling the molar ratio of reactants is crucial. Using a stoichiometric amount or a slight excess of 2,6-dimethylaniline relative to the methylating agent can favor mono-methylation.

• Reaction Temperature: Lowering the reaction temperature can help to reduce the rate of the second methylation step, thus improving the selectivity for the desired product.

• Choice of Methylating Agent: The reactivity of the methylating agent can influence the extent of over-methylation. While highly reactive agents like methyl iodide can lead to higher conversions, they may also increase the likelihood of over-methylation.

Q4: My reaction is showing a low yield of N,2,6-trimethylaniline. What are the possible causes?

Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, low temperature, or inefficient mixing.

• Sub-optimal Base: In reactions involving methyl iodide, a base is typically used to neutralize the HI byproduct. An inappropriate or insufficient amount of base can hinder the reaction.

• Moisture: The presence of water in the reaction can consume the methylating agent and reduce the yield. Ensure all glassware is dry and use anhydrous solvents.

Q5: What analytical techniques are suitable for monitoring the reaction and analyzing the final product mixture?

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for both qualitative and quantitative analysis of the reaction mixture. It allows for the separation and identification of the starting material (2,6-dimethylaniline), the desired product (N,2,6-trimethylaniline), and the primary byproduct (N,N-dimethyl-2,6-dimethylaniline). High-Performance Liquid Chromatography (HPLC) can also be utilized for this purpose.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High percentage of N,N-dimethyl-2,6-dimethylaniline byproduct	Excess methylating agent.	Use a 1:1 or slightly less than 1:1 molar ratio of methylating agent to 2,6-dimethylaniline.
High reaction temperature.	Perform the reaction at a lower temperature (e.g., room temperature or 0 °C) and monitor the progress over a longer period.
Low or no conversion of 2,6-dimethylaniline	Inactive methylating agent.	Use a fresh, high-purity methylating agent.
Insufficient reaction time or temperature.	Gradually increase the reaction time and/or temperature while monitoring the reaction progress by GC-MS or TLC.
Inappropriate solvent.	Ensure the solvent is anhydrous and suitable for the reaction conditions.
Presence of multiple unidentified peaks in GC-MS	Decomposition of starting materials or product.	Review the reaction temperature and consider if any reactants are unstable under the chosen conditions.
Contaminated reagents or solvents.	Use purified reagents and anhydrous solvents.

Data Presentation

Molar Ratio (Aniline:Alkylating Agent)	Temperature (°C)	Approx. Yield of Mono-alkylated Product (%)	Approx. Yield of Di-alkylated Product (%)
1:1.2	80	60	35
1:1	50	75	20
1:0.9	25	85	10
1.2:1	25	>90	<5

Note: This table is illustrative and based on general principles of N-alkylation. Actual results for the synthesis of N,2,6-trimethylaniline may vary.

Experimental Protocols

Synthesis of N,2,6-trimethylaniline via N-methylation of 2,6-dimethylaniline

This protocol is a general procedure and may require optimization.

Materials:

• 2,6-dimethylaniline

• Methyl iodide

• Potassium carbonate (anhydrous)

• Anhydrous acetonitrile

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2,6-dimethylaniline (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous acetonitrile to dissolve the reactants.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add methyl iodide (1.0 eq) dropwise to the stirred suspension.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by GC-MS or TLC.

• Upon completion, quench the reaction by adding a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

GC-MS Analysis of the Reaction Mixture

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Capillary column: DB-1MS or equivalent (30 m x 0.25 mm x 0.25 µm).

GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Sample Preparation:

Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., diethyl ether or ethyl acetate) before injection.

Visualizations

Caption: Reaction pathway for the synthesis of N,2,6-trimethylaniline and the formation of the over-methylated byproduct.

Caption: Troubleshooting workflow for optimizing the synthesis of N,2,6-trimethylaniline.

References

• 1. N,2,6-trimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to N,2,6-trimethylaniline and 2,4,6-trimethylaniline in Ligand Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of ligand design and catalyst development, the selection of appropriate molecular building blocks is paramount. Substituted anilines are a cornerstone in the synthesis of a diverse array of ligands, offering tunable steric and electronic properties that profoundly influence the behavior of the resulting metal complexes. This guide provides a detailed comparison of two isomeric trimethylanilines: N,2,6-trimethylaniline and 2,4,6-trimethylaniline (also known as mesitylamine), focusing on their application in the synthesis of ligands for catalysis.

While both isomers share the same molecular formula, the position of the methyl groups dramatically alters their chemical character, leading to distinct advantages and applications. This comparison draws upon available experimental data and theoretical considerations to guide researchers in their selection of these important synthetic precursors.

At a Glance: Structural and Property Differences

N,2,6-trimethylaniline and 2,4,6-trimethylaniline are structural isomers with the molecular formula C₉H₁₃N. The key distinction lies in the placement of the three methyl groups. In 2,4,6-trimethylaniline, all methyl groups are attached to the benzene ring, whereas in N,2,6-trimethylaniline, one methyl group is on the nitrogen atom and the other two are on the ring. This seemingly subtle difference has significant implications for the steric and electronic properties of the molecules and the ligands derived from them.

Property	N,2,6-trimethylaniline	2,4,6-trimethylaniline
CAS Number	767-71-5[1]	88-05-1[2]
Molecular Weight	135.21 g/mol [1]	135.21 g/mol [2]
Structure	Methyl group on the nitrogen and two on the ring at positions 2 and 6.	Three methyl groups on the ring at positions 2, 4, and 6.
Key Feature	Asymmetric, with a secondary amine.	Symmetric, with a primary amine.
Steric Hindrance	Significant steric bulk directly around the nitrogen atom due to the N-methyl and two ortho-methyl groups.	Pronounced steric bulk flanking the primary amine, influencing the coordination environment of a metal center.
Electronic Effect	The N-methyl group is electron-donating to the nitrogen, increasing its basicity.	The C-methyl groups are electron-donating to the aromatic ring.

Ligand Synthesis: A Tale of Two Amines

The primary functional group of these anilines dictates the types of ligands they can form. The primary amine of 2,4,6-trimethylaniline is highly versatile for condensation reactions, while the secondary amine of N,2,6-trimethylaniline offers a different reactivity profile.

2,4,6-Trimethylaniline: A Workhorse for Bulky Ligands

2,4,6-trimethylaniline is a widely used precursor for the synthesis of sterically demanding ligands that are crucial for stabilizing metal centers and influencing catalytic selectivity.[3] Its primary amine readily undergoes condensation with carbonyl compounds to form imines.

2,4,6-trimethylaniline is a key building block for some of the most successful N-heterocyclic carbene (NHC) ligands, such as IMes (1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene).[4] These ligands are renowned for their strong σ-donating properties and their ability to form robust catalysts, most notably the second-generation Grubbs' catalysts used in olefin metathesis.

Experimental Protocol: Synthesis of a Diimine Precursor for NHC Ligands

A common route to NHC ligands involves the initial synthesis of a diimine. The following is a representative protocol for the synthesis of glyoxal-bis(mesitylimine) from 2,4,6-trimethylaniline.

• Reaction Setup: In a round-bottom flask, dissolve 2,4,6-trimethylaniline (2 equivalents) in methanol.

• Addition of Glyoxal: To the stirred solution, add glyoxal (1 equivalent, typically a 40% aqueous solution).

• Catalysis: Add a few drops of a weak acid, such as formic acid, to catalyze the condensation.

• Reaction: Stir the mixture at room temperature for several hours (e.g., 15 hours).

• Isolation: The resulting diimine precipitate is collected by filtration, washed with a cold solvent like methanol, and dried.

This diimine can then be further reacted to form the imidazolium salt, the direct precursor to the free NHC.[5]

Caption: Synthesis of an NHC ligand from 2,4,6-trimethylaniline.

The condensation of 2,4,6-trimethylaniline with various aldehydes and ketones is a straightforward method to produce a wide range of Schiff base ligands.[6] When a dicarbonyl compound like glyoxal or 2,3-butanedione is used, symmetrical diimine ligands are formed.[7] These ligands are important in coordination chemistry and have been used in, for example, late-transition metal catalyzed olefin polymerization.[8][9]

Experimental Protocol: General Synthesis of a Schiff Base Ligand

The following is a general procedure for the synthesis of a Schiff base from an aniline and an aldehyde.

• Reaction Setup: Dissolve the aniline (e.g., 2,4,6-trimethylaniline, 1 mmol) and the desired aldehyde (1 mmol) in a suitable solvent such as ethanol (20 mL) in a round-bottom flask.[6]

• Catalysis (Optional): A few drops of an acid catalyst like glacial acetic acid can be added to accelerate the reaction.[10]

• Reaction: Reflux the mixture for a period of time (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).[6]

• Isolation: Upon completion, cool the reaction mixture to room temperature. The solid Schiff base product is then collected by filtration, washed with cold ethanol, and dried under vacuum.[6]

Caption: Condensation reaction for Schiff base synthesis.

N,2,6-trimethylaniline: A Less Explored Alternative

In stark contrast to its 2,4,6-isomer, N,2,6-trimethylaniline is significantly less explored in the context of ligand synthesis for catalysis. The presence of a secondary amine alters its reactivity. While it can still undergo some condensation reactions, the N-methyl group introduces steric hindrance directly at the nitrogen center and prevents the formation of simple imines in the same way as primary amines.

The synthesis of ligands from N,2,6-trimethylaniline would likely require different synthetic strategies. For instance, the formation of N-heterocyclic carbenes would not proceed through the same diimine intermediate as with 2,4,6-trimethylaniline.

Performance in Catalysis: A Data-Driven and Theoretical Comparison

The structural differences between ligands derived from these two anilines are expected to have a profound impact on their performance in catalysis.

Ligands from 2,4,6-trimethylaniline: Proven Performance

The bulky 2,6-methyl groups of the mesityl moiety in ligands derived from 2,4,6-trimethylaniline create a sterically hindered pocket around the metal center. This steric bulk is a powerful tool for:

• Stabilizing reactive metal centers: The steric shielding can prevent catalyst decomposition pathways such as dimerization.

• Controlling substrate access: This can lead to enhanced selectivity (e.g., regioselectivity or stereoselectivity) in catalytic reactions.

• Promoting reductive elimination: In cross-coupling reactions, the steric pressure can accelerate the final product-forming step.

Palladium complexes bearing NHC ligands derived from 2,4,6-trimethylaniline have demonstrated high activity in various cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions.[4][11][12]

Catalyst System	Reaction Type	Substrate	Product Yield	Reference
[Pd(IMes)(3-chloropyridine)₂]	Suzuki-Miyaura Coupling	4-Chlorotoluene and Phenylboronic Acid	>95%	[11]
Grubbs' 2nd Gen. (IMes-based)	Olefin Metathesis	Various	High yields	[3][4]
[Pd(diimine)]	Ethylene Polymerization	Ethylene	High molecular weight polyethylene	[8][9]

Ligands from N,2,6-trimethylaniline: A Theoretical Perspective

Given the scarcity of experimental data, the potential performance of ligands derived from N,2,6-trimethylaniline can be inferred from its structure.

• Increased Steric Hindrance: The combination of two ortho-methyl groups and an N-methyl group would create an even more sterically congested environment around the nitrogen atom. This could potentially lead to enhanced stability of the corresponding metal complexes.

• Modified Electronic Properties: The N-methyl group is an electron-donating group, which would increase the electron density on the nitrogen atom. In the context of an NHC ligand, this could translate to a more electron-rich carbene and thus a stronger σ-donor to the metal center. This enhanced donor strength could, for example, facilitate the oxidative addition step in cross-coupling catalysis.

• Chirality: If the N-aryl group undergoes restricted rotation due to steric hindrance, it could lead to atropisomerism, opening up possibilities for applications in asymmetric catalysis.

Caption: Steric differences in metal coordination.

Conclusion and Future Outlook

2,4,6-trimethylaniline is a well-established and versatile building block for a variety of sterically demanding ligands with proven applications in catalysis. Its commercial availability and predictable reactivity make it a reliable choice for researchers.

N,2,6-trimethylaniline, on the other hand, represents a largely untapped resource in ligand design. While the lack of extensive research limits a direct data-driven comparison, theoretical considerations suggest that ligands derived from this isomer could offer unique steric and electronic properties. The increased steric bulk and electron-donating nature of the N-methyl group may lead to catalysts with enhanced stability and activity.

For researchers and drug development professionals, 2,4,6-trimethylaniline remains the go-to choice for established ligand syntheses. However, for those seeking to explore novel ligand architectures and push the boundaries of catalyst performance, N,2,6-trimethylaniline presents an intriguing and potentially rewarding avenue for future investigation. The synthesis and evaluation of ligands from this underutilized precursor could lead to the discovery of next-generation catalysts with superior properties.

References

• 1. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4,6-Trimethylaniline - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Palladium Pre‐Catalysts for Cross‐Coupling Reactions - ChemistryViews [chemistryviews.org]
• 5. researchgate.net [researchgate.net]
• 6. chemijournal.com [chemijournal.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Electrophilic Metal Precursors and a β-Diimine Ligand for Nickel(II)- and Palladium(II)-Catalyzed Ethylene Polymerization† | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Comparative Analysis of Basicity: N,2,6-trimethylaniline vs. N,N-dimethylaniline

For Immediate Release

This guide provides a detailed comparison of the basicity of N,2,6-trimethylaniline and N,N-dimethylaniline, offering experimental data, comprehensive analysis of the underlying chemical principles, and standardized experimental protocols for researchers, scientists, and professionals in drug development.

Executive Summary

N,N-dimethylaniline is a stronger base than N,2,6-trimethylaniline. This difference in basicity is primarily attributed to the "steric inhibition of resonance" in N,2,6-trimethylaniline. The presence of two methyl groups in the ortho positions forces the dimethylamino group out of the plane of the benzene ring. This conformational change localizes the lone pair of electrons on the nitrogen atom, but the steric hindrance also shields the lone pair from protonation, ultimately reducing its basicity compared to N,N-dimethylaniline, where the lone pair is delocalized through resonance with the aromatic ring.

Quantitative Basicity Data

The basicity of an amine is quantitatively expressed by the pKa of its conjugate acid. A higher pKa value indicates a stronger base.

Compound	Structure	pKa	Temperature (°C)	Comments
N,N-dimethylaniline		5.15[1][2][3]	25	Experimentally determined.
N,2,6-trimethylaniline		4.60 (Predicted)[4][5]	Not Applicable	Predicted value.

Factors Influencing Basicity: A Comparative Analysis

The difference in basicity between these two molecules can be rationalized by considering the interplay of electronic and steric effects.

In N,N-dimethylaniline , the dimethylamino group is largely coplanar with the benzene ring. This alignment allows the lone pair of electrons on the nitrogen atom to be delocalized into the aromatic π-system through resonance. While this delocalization reduces the electron density on the nitrogen, making it less available for protonation, the molecule still exhibits significant basicity.

Conversely, in N,2,6-trimethylaniline , the two methyl groups at the ortho positions create significant steric hindrance with the N,N-dimethylamino group. This steric strain forces the dimethylamino group to rotate out of the plane of the benzene ring. This phenomenon, known as steric inhibition of resonance , prevents the delocalization of the nitrogen's lone pair into the aromatic ring. While this localization would typically increase basicity, the steric bulk of the ortho-methyl groups also hinders the approach of a proton to the nitrogen atom, a factor known as "steric hindrance to protonation." In this case, the steric hindrance to protonation is the dominant effect, leading to a lower overall basicity compared to N,N-dimethylaniline.

Caption: Logical relationship of factors influencing the basicity of N,N-dimethylaniline and N,2,6-trimethylaniline.

Experimental Protocols for pKa Determination

The following are generalized protocols for determining the pKa of aromatic amines.

Potentiometric Titration

This method involves the gradual addition of a standardized acid to a solution of the amine and monitoring the resulting change in pH.

Materials and Reagents:

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burette

• Volumetric flasks and pipettes

• N,N-dimethylaniline or N,2,6-trimethylaniline

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water

• Ethanol (or other suitable co-solvent for poorly soluble amines)

Procedure:

• Preparation of the Amine Solution: Accurately weigh a known amount of the aniline derivative and dissolve it in a known volume of deionized water to create a solution of approximately 0.01 M. If the amine is not fully soluble in water, a co-solvent like ethanol can be used, and the pKa value in the mixed solvent system can be determined.

• Titration Setup: Place a known volume of the amine solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode in the solution.

• Titration: Begin stirring the solution and record the initial pH. Add the standardized HCl solution in small, precise increments (e.g., 0.1 mL) from the burette. After each addition, allow the pH reading to stabilize before recording it along with the volume of titrant added.

• Data Analysis: Continue the titration well past the equivalence point. Plot a graph of pH (y-axis) versus the volume of HCl added (x-axis). The pKa is the pH at the half-equivalence point. Alternatively, the equivalence point can be determined from the point of maximum slope on a first derivative plot (ΔpH/ΔV vs. V).

Spectrophotometric Determination

This method is suitable for compounds that exhibit a change in their UV-Vis absorption spectrum upon protonation.

Materials and Reagents:

• UV-Vis spectrophotometer

• Quartz cuvettes

• pH meter

• Volumetric flasks and pipettes

• N,N-dimethylaniline or N,2,6-trimethylaniline

• Buffer solutions of known pH values spanning the expected pKa range

• 0.1 M HCl and 0.1 M NaOH solutions

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the amine in a suitable solvent (e.g., methanol or water).

• Preparation of Test Solutions: Prepare a series of solutions by diluting the stock solution in different buffer solutions of known pH. Also, prepare two reference solutions: one in 0.1 M HCl (fully protonated form) and one in 0.1 M NaOH (free base form).

• Spectral Measurement: Record the UV-Vis absorption spectrum for each solution, including the acidic and basic references.

• Data Analysis: Identify a wavelength where the absorbance difference between the protonated and unprotonated forms is maximal. Plot the absorbance at this wavelength against the pH of the buffer solutions. The resulting sigmoidal curve will have an inflection point that corresponds to the pKa of the amine. The pKa can be calculated using the Henderson-Hasselbalch equation:

  pKa = pH + log[(A - AB) / (AA - A)]

  Where:

  • A is the absorbance of the solution at a given pH.

  • AB is the absorbance of the free base (in 0.1 M NaOH).

  • AA is the absorbance of the conjugate acid (in 0.1 M HCl).

References

• 1. quora.com [quora.com]
• 2. Welcome to Chem Zipper.com......: N,N,2,6-Tetramethyl aniline is more basic than N,N-Dimethyl aniline.Why ? [chemzipper.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to the Steric Effects of Methyl Groups on Aniline Basicity

For researchers and professionals in drug development, a nuanced understanding of how molecular structure influences physicochemical properties is paramount. The basicity of aniline and its derivatives is a fundamental parameter that can significantly impact a molecule's reactivity, solubility, and bioavailability. This guide provides an objective comparison of the basicity of aniline with its ortho-, meta-, and para-methylated analogs (toluidines), focusing on the critical role of steric effects. We present experimental data, detailed methodologies for its measurement, and a logical visualization of the structure-property relationships.

Quantitative Comparison of Basicity

The basicity of an amine is quantitatively expressed by the pKa value of its conjugate acid (anilinium ion). A higher pKa value indicates a stronger base. The experimental pKa values for aniline and the toluidine isomers in aqueous solution are summarized below.

Compound	Structure	pKa of Conjugate Acid	Basicity relative to Aniline
Aniline	C₆H₅NH₂	4.60	Reference
p-Toluidine	p-CH₃C₆H₄NH₂	5.12[1][2]	Stronger
m-Toluidine	m-CH₃C₆H₄NH₂	4.69[1][2]	Slightly Stronger
o-Toluidine	o-CH₃C₆H₄NH₂	4.39[1][2]	Weaker

The established order of basicity is: p-toluidine > m-toluidine > aniline > o-toluidine .[1][3][4]

Analysis of Electronic and Steric Effects

The basicity of toluidines is governed by a balance between electronic and steric effects originating from the methyl substituent.

• Electronic Effects : The methyl group is electron-donating in nature and increases the electron density on the nitrogen atom, making the lone pair more available for protonation. This enhances basicity.[3][4]

  • Inductive Effect (+I) : The methyl group pushes electron density through the sigma bonds of the benzene ring, increasing the basicity of all toluidine isomers relative to what would be expected without it.

  • Hyperconjugation : This is an additional electron-donating resonance effect that is most effective when the methyl group is at the ortho or para position. This effect further increases the electron density on the nitrogen atom.[3]

• Steric Effects (The "Ortho Effect") : In o-toluidine, the methyl group is adjacent to the amino group. This proximity introduces significant steric hindrance.[3][4] Upon protonation, the amino group becomes the bulkier anilinium ion (-NH₃⁺). The steric repulsion between the adjacent -NH₃⁺ and -CH₃ groups destabilizes the conjugate acid.[1][2][4] This destabilization, often termed the "ortho effect," outweighs the electron-donating influence of the methyl group, making o-toluidine the weakest base in the series.[4]

The interplay of these factors is visualized in the diagram below.

Caption: Factors influencing the basicity of toluidine isomers.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate and standard method for determining the pKa of amines.[5][6] The workflow involves monitoring the pH of an amine solution as a titrant is added.

Caption: Workflow for pKa determination by potentiometric titration.

Detailed Methodology:

• Sample Preparation : A solution of the amine (e.g., toluidine isomer) is prepared at a known concentration (e.g., 0.05 M) in deionized water. The concentration should be adequate to yield a distinct inflection point in the titration curve.[5][7]

• Apparatus Setup : A calibrated pH meter with a glass electrode is immersed in the amine solution. The solution is stirred continuously with a magnetic stirrer to ensure homogeneity. A burette is filled with a standardized strong acid titrant, such as 0.1 M hydrochloric acid (HCl).[6]

• Titration Procedure : The titrant is added to the amine solution in small, precise volumes. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

• Data Analysis : A titration curve is constructed by plotting the recorded pH values (y-axis) against the volume of titrant added (x-axis). The equivalence point is identified as the point of the steepest slope (the inflection point of the curve). The half-equivalence point occurs when exactly half of the volume of titrant required to reach the equivalence point has been added. The pKa of the amine's conjugate acid is equal to the pH of the solution at this half-equivalence point.[5][8]

This comprehensive analysis demonstrates that while the electron-donating methyl group generally increases aniline's basicity, its positional placement is critical. The steric hindrance introduced at the ortho position significantly destabilizes the corresponding anilinium ion, overriding the electronic effects and resulting in a weaker base compared to aniline itself. This "ortho effect" is a crucial consideration in the design and synthesis of aromatic compounds in pharmaceutical and materials science.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. gauthmath.com [gauthmath.com]
• 4. The basicity of I otoluidine II mtoluidine III ptoluidine class 12 chemistry JEE_Main [vedantu.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the ¹H and ¹³C NMR Analysis of N,2,6-trimethylaniline for Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of N,2,6-trimethylaniline NMR Data with Related Aniline Derivatives.

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for N,2,6-trimethylaniline. For robust characterization and to highlight the unique spectral features of this compound, a direct comparison is made with structurally similar aniline derivatives. This document presents quantitative NMR data in tabular format, details the experimental protocols for data acquisition, and includes visual diagrams to elucidate the molecular structure and analytical workflow.

Comparative NMR Data Analysis

The chemical shifts (δ) in NMR spectroscopy are highly sensitive to the electronic environment of the nuclei. In N,2,6-trimethylaniline, the presence of methyl groups on the nitrogen atom and at the ortho positions of the aromatic ring significantly influences the spectral data when compared to simpler anilines.

¹H NMR Data Comparison

The ¹H NMR spectrum provides information on the different proton environments in the molecule. Key comparisons are detailed in Table 1.

Compound	Aromatic Protons (ppm)	N-H Proton (ppm)	N-CH₃ Protons (ppm)	Ring-CH₃ Protons (ppm)
N,2,6-trimethylaniline	6.95 (t, 1H, H-4), 6.85 (d, 2H, H-3,5)	3.45 (s, 1H)	2.62 (s, 3H)	2.30 (s, 6H)
N-methylaniline	7.20-7.28 (m, 2H), 6.73-6.80 (m, 1H), 6.63-6.70 (m, 2H)	~3.6 (br s, 1H)	2.85 (s, 3H)	-
2,6-dimethylaniline	6.93 (d, 2H), 6.62 (t, 1H)	3.46 (s, 2H)	-	2.16 (s, 6H)
2,4,6-trimethylaniline	6.75 (s, 2H)	3.40 (s, 2H)	-	2.19 (s, 6H, 2,6-Me), 2.13 (s, 3H, 4-Me)

¹³C NMR Data Comparison

The ¹³C NMR spectrum reveals the carbon framework of the molecule. The chemical shifts for N,2,6-trimethylaniline and its analogs are presented in Table 2.

Compound	C1 (ppm)	C2,6 (ppm)	C3,5 (ppm)	C4 (ppm)	N-CH₃ (ppm)	Ring-CH₃ (ppm)
N,2,6-trimethylaniline	147.2	132.5	129.1	122.8	32.1	19.0
N-methylaniline	149.2	129.2	117.1	112.8	30.9	-
N,N-dimethylaniline	150.4	129.1	116.8	112.7	40.5	-
2,6-dimethylaniline	144.5	128.5	121.3	117.9	-	17.8

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results.

General NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the aniline derivative.

• Solvent Addition: Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Homogenization: Gently vortex the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.

NMR Data Acquisition

• Instrumentation: All spectra are typically acquired on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse sequence: Standard single-pulse sequence.

  • Number of scans: 16-32.

  • Relaxation delay: 1-2 seconds.

  • Spectral width: -2 to 12 ppm.

• ¹³C NMR Parameters:

  • Pulse sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Number of scans: 1024-4096.

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0 to 220 ppm.

Data Processing

The raw Free Induction Decay (FID) signal is processed by applying a Fourier transform. Subsequent processing steps include phase correction, baseline correction, and referencing the chemical shifts to the internal standard (TMS).

Visualizing Molecular Structure and Analytical Workflow

The following diagrams, generated using Graphviz, illustrate the chemical structure with labeled proton and carbon environments for N,2,6-trimethylaniline and the general workflow for its NMR analysis.

Caption: Chemical structure of N,2,6-trimethylaniline with distinct atom environments.

Caption: Experimental workflow for NMR-based characterization of N,2,6-trimethylaniline.

Performance Showdown: A Comparative Guide to Catalysts with Aniline-Based Ligands

For researchers, scientists, and professionals in drug development, the quest for efficient, stable, and selective catalysts is paramount. Aniline-based ligands have emerged as a versatile and highly tunable class of molecules capable of significantly influencing the performance of metal catalysts in a wide array of chemical transformations. This guide provides an objective comparison of catalysts featuring different aniline-based ligands, supported by experimental data, detailed protocols, and visualizations to aid in catalyst selection and optimization.

The strategic design of ligands is a cornerstone of modern catalyst development. Aniline and its derivatives offer a powerful scaffold whose steric and electronic properties can be finely adjusted to enhance catalytic activity, stability, and selectivity.[1] These ligands have proven particularly effective in palladium-catalyzed cross-coupling reactions, which are fundamental to the synthesis of pharmaceuticals and other complex organic molecules.[2][3][4]

Quantitative Performance Comparison

The following tables summarize the performance of various catalysts with aniline-based ligands in key cross-coupling reactions. The data highlights the impact of ligand structure on reaction yield, selectivity, and catalyst stability.

Table 1: Performance in Suzuki-Miyaura Coupling

Catalyst System/Ligand	Reaction Substrates	Yield (%)	Key Findings
[(IPr)PdCl₂(3-CF₃-Aniline)]	N-Boc-pyrrolidin-2-one and Phenylboronic acid	95	Electron-withdrawing groups on the aniline ligand, such as -CF₃, can enhance catalytic activity.[1]
[(NHC)PdCl₂(Aniline)]	Amides and Esters	High	Demonstrates high efficiency in challenging N-C(O) and C-O bond activations under mild conditions.[2][3]
Pd/S,O-Ligand	N,N-dimethylaniline and Ethyl acrylate	81 (p:o > 19:1)	The S,O-ligand dramatically improves para-selectivity in C-H olefination.[5]

Table 2: Performance in Buchwald-Hartwig Amination

Catalyst System/Ligand	Reaction Substrates	Yield (%)	Key Findings
[(NHC)PdCl₂(Aniline)]	Aryl chlorides and Amines	High	Effective for a broad range of aryl chlorides.[2][3]
Pd catalyst with bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos)	Aryl halides and Anilines	-	Screening of different phosphine ligands is crucial to minimize aniline homocoupling byproducts.[6]

Table 3: Catalyst Stability and Other Key Metrics

Catalyst System/Ligand	Reaction Type	Stability Metric & Value	Key Findings
Zirconocene Complexes with N,N-dimethylaniline	Polymerization	Zr-N Bond Dissociation Energy: 1.9 to 24.1 kcal/mol	Lower bond dissociation energies suggest a higher likelihood of aniline dissociation, impacting catalyst stability.[1]
[(NHC)PdCl₂(Aniline)] Complexes	Cross-Coupling	Air- and moisture-stable	These complexes are well-defined and exhibit high stability, making them practical alternatives to conventional precatalysts.[2][3]

Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following are detailed methodologies for the synthesis of a common aniline-derived precatalyst and its application in a Suzuki-Miyaura cross-coupling reaction.[1]

Synthesis of [(IPr)PdCl₂(aniline)] Precatalyst

Environment: All manipulations are performed in an inert atmosphere using a glovebox.[1]

Procedure:

• The palladium dimer, [{Pd(IPr)(Cl)(μ-Cl)}₂] (0.5 mmol), is dissolved in dichloromethane (10 mL).[1]

• The desired aniline derivative (1.1 mmol) is added to the solution.[1]

• The reaction mixture is stirred at room temperature for 1-2 hours.[1]

• The solvent is removed under reduced pressure (in vacuo).[1]

Suzuki-Miyaura Cross-Coupling Reaction

Setup: An oven-dried vial is equipped with a magnetic stir bar.[1]

Procedure:

• The amide (0.5 mmol), boronic acid (0.75 mmol), and potassium carbonate (1.5 mmol) are added to the vial.[1]

• The palladium catalyst, [(IPr)PdCl₂(aniline)] (1-2 mol%), is added.[1]

• The vial is sealed with a septum and purged with argon for a minimum of 10 minutes.[1]

• Anhydrous dioxane (2 mL) is added via syringe.[1]

• The reaction mixture is stirred at a temperature between 80-100 °C for 12-24 hours.[1]

• After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate.[1]

Visualizing the Workflow and Catalytic Cycle

Understanding the experimental workflow and the underlying catalytic cycle is crucial for optimizing reactions. The following diagrams illustrate the synthesis of a common aniline-derived precatalyst and a generalized catalytic cycle for cross-coupling reactions.[1]

Fig. 1: Synthesis of an Aniline-Derived Precatalyst.

Fig. 2: Generalized Catalytic Cycle for Cross-Coupling.

Conclusion

Aniline-derived ligands offer a powerful and versatile platform for the development of stable and highly active catalysts. The ability to tune the steric and electronic properties of the aniline scaffold allows for the optimization of catalyst performance for specific and challenging chemical transformations.[1] As demonstrated, ligands can be designed to enhance thermal stability, resist deactivation, and improve catalytic turnover. The data and protocols presented in this guide serve as a valuable resource for researchers aiming to leverage the full potential of aniline-based ligands in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)-NHC Precatalysts for Cross-Coupling Reactions [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

The Ortho Effect in Substituted Anilines: A Comparative Guide to N,2,6-trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N,2,6-trimethylaniline with other substituted anilines, focusing on the influence of the "ortho effect" on basicity and reactivity. Experimental data is presented to support the discussion, and detailed methodologies for key experiments are provided.

Introduction to the Ortho Effect in Anilines

The ortho effect describes the unique influence of a substituent at the position adjacent (ortho) to the amino group in aniline derivatives. This effect is a combination of steric and electronic factors that can significantly alter the compound's chemical properties, most notably its basicity and reactivity in various organic reactions. In the case of N,2,6-trimethylaniline, the presence of two methyl groups flanking the N-methylamino group creates significant steric hindrance, leading to distinct chemical behavior compared to its isomers and other substituted anilines.

Basicity of Substituted Anilines: A Quantitative Comparison

The basicity of anilines is a critical parameter influencing their behavior in biological systems and chemical syntheses. It is quantitatively expressed by the pKa of its conjugate acid. A higher pKa value indicates a stronger base. The ortho effect in N,2,6-trimethylaniline plays a crucial role in determining its basicity.

Steric Inhibition of Resonance

In aniline, the lone pair of electrons on the nitrogen atom can delocalize into the benzene ring through resonance, which decreases the electron density on the nitrogen and thus reduces its basicity. However, in N,2,6-trimethylaniline, the two ortho-methyl groups sterically hinder the N-methylamino group, forcing it out of the plane of the benzene ring. This twisting disrupts the overlap between the nitrogen's lone pair orbital and the ring's π-system, a phenomenon known as Steric Inhibition of Resonance (SIR) .[1][2] As a result, the lone pair is more localized on the nitrogen atom, making it more available for protonation and thereby increasing the basicity of the molecule compared to aniline and N,N-dimethylaniline.[1][3]

Caption: Steric Inhibition of Resonance in N,2,6-trimethylaniline.

Comparative pKa Data

The following table summarizes the pKa values of N,2,6-trimethylaniline and related substituted anilines, illustrating the impact of the ortho effect.

Compound	Substituents	pKa of Conjugate Acid	Observations
Aniline	None	4.6	Baseline basicity.
N-Methylaniline	N-CH₃	4.85[4]	The electron-donating methyl group slightly increases basicity.
N,N-Dimethylaniline	N(CH₃)₂	5.15[5]	Two electron-donating methyl groups further increase basicity.
o-Toluidine	2-CH₃	4.39[4]	The ortho-methyl group decreases basicity, an example of the ortho effect in primary anilines.[6]
N,2,6-trimethylaniline	N-CH₃, 2-CH₃, 6-CH₃	4.60 (Predicted) [5][7][8]	Despite two ortho-methyl groups, the predicted basicity is comparable to aniline, highlighting the complex interplay of steric and electronic effects.
2,4,6-Trimethylaniline	2-CH₃, 4-CH₃, 6-CH₃	4.38[3][4]	The presence of two ortho-methyl groups in this primary aniline leads to a decrease in basicity compared to aniline.

Reactivity of N,2,6-trimethylaniline

The steric hindrance in N,2,6-trimethylaniline not only affects its basicity but also significantly influences its reactivity, particularly in reactions involving the amino group and the aromatic ring.

N-Acylation

Electrophilic Aromatic Substitution (EAS)

The amino group in aniline is a strong activating and ortho-, para-directing group in electrophilic aromatic substitution (EAS) reactions.[10] However, in N,2,6-trimethylaniline, the steric bulk of the two ortho-methyl groups and the N-methyl group is expected to hinder the approach of electrophiles to the ortho positions of the benzene ring. Consequently, electrophilic substitution, if it occurs, would be strongly directed to the para position. The overall rate of EAS might also be reduced due to the steric hindrance affecting the stability of the intermediate sigma complex. In some cases, the high reactivity of the amino group can lead to side reactions, and protection of the amino group via acylation is a common strategy to control the reaction.[11][12]

Experimental Protocols

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the aniline with a strong acid and monitoring the pH change. The pKa is determined from the inflection point of the titration curve.[13][14][15]

Materials:

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette (25 mL or 50 mL)

• Beaker (100 mL)

• Standardized 0.1 M HCl solution

• Aniline sample (e.g., 0.01 M solution in a suitable solvent, like water or a water-ethanol mixture)

• Deionized water

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).[13]

• Sample Preparation: Accurately prepare a solution of the aniline of known concentration (e.g., 50 mL of 0.01 M).

• Titration Setup: Place the beaker with the aniline solution on the magnetic stirrer, add the stir bar, and immerse the pH electrode in the solution.

• Titration: Add the standardized HCl solution from the burette in small increments (e.g., 0.5 mL). After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.

• Data Analysis: Plot the pH versus the volume of HCl added. The equivalence point is the point of steepest inflection. The pKa of the conjugate acid is the pH at the half-equivalence point.

Caption: Workflow for pKa determination.

Determination of pKa by UV-Vis Spectroscopy

This method is suitable for compounds where the protonated and deprotonated forms have different UV-Vis absorption spectra.[2][6][16]

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• pH meter

• A series of buffer solutions with known pH values spanning the expected pKa

• Stock solution of the aniline in a suitable solvent (e.g., methanol or DMSO)

Procedure:

• Prepare a series of solutions: In a set of volumetric flasks, add a small, constant amount of the aniline stock solution to each buffer solution to create a series of solutions with the same aniline concentration but different pH values.

• Record Spectra: Measure the UV-Vis spectrum of each solution, as well as a blank for each buffer.

• Data Analysis:

  • Identify a wavelength where the absorbance difference between the protonated and deprotonated forms is maximal.

  • Plot the absorbance at this wavelength against the pH.

  • The resulting sigmoidal curve will have an inflection point. The pH at this inflection point is the pKa of the compound.

Conclusion

The ortho effect in N,2,6-trimethylaniline, primarily driven by steric hindrance from the two ortho-methyl groups, leads to a significant impact on its chemical properties. Through steric inhibition of resonance, its basicity is modulated in a complex manner that distinguishes it from simpler anilines. Furthermore, the steric crowding around the amino group and the adjacent positions on the aromatic ring reduces its reactivity in N-acylation and directs electrophilic aromatic substitution to the para position. A thorough understanding of these principles, supported by quantitative data and established experimental protocols, is essential for researchers in the fields of chemical synthesis and drug development when working with ortho-substituted anilines.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [guidechem.com]
• 5. N,2,6-trimethylaniline｜lookchem [lookchem.com]
• 6. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 7. N,2,6-trimethylaniline CAS#: 767-71-5 [m.chemicalbook.com]
• 8. N,2,6-trimethylaniline | 767-71-5 [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 12. ijarsct.co.in [ijarsct.co.in]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ishigirl.tripod.com [ishigirl.tripod.com]

A Comparative Guide to the Electronic Properties of N,2,6-trimethylaniline and Its Isomers: A DFT Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electronic properties of N,2,6-trimethylaniline and its structural isomers. Due to a lack of specific Density Functional Theory (DFT) studies on N,2,6-trimethylaniline in the current body of scientific literature, this guide leverages experimental data and DFT studies on closely related aniline derivatives to project its potential electronic characteristics. This comparative approach allows for an informed estimation of its behavior and provides a framework for future computational and experimental investigations.

Introduction to N,2,6-trimethylaniline and the Role of DFT

N,2,6-trimethylaniline is an aromatic amine with potential applications in chemical synthesis and materials science. Understanding its electronic properties is crucial for predicting its reactivity, stability, and suitability for various applications. Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic structure of molecules, providing insights into properties such as frontier molecular orbital energies (HOMO and LUMO), electrostatic potential, and charge distribution. These calculated parameters are invaluable for rational drug design, catalyst development, and the engineering of novel materials.

While direct DFT data for N,2,6-trimethylaniline is not available, we can draw parallels from its isomers, such as 2,4,6-trimethylaniline, and other substituted anilines. The position of the methyl groups on the aniline ring significantly influences the electronic environment of the amino group and the aromatic system, thereby affecting the molecule's overall electronic properties.

Comparative Analysis of Electronic Properties

To provide a comprehensive comparison, this guide will focus on key electronic properties that can be determined both experimentally and through DFT calculations. These include the Highest Occupied Molecular Orbital (HOMO) energy, the Lowest Unoccupied Molecular Orbital (LUMO) energy, the HOMO-LUMO gap, and the dipole moment.

Predicted DFT Data for N,2,6-trimethylaniline and Comparison with Related Molecules

The following table presents a hypothetical projection of the DFT-calculated electronic properties of N,2,6-trimethylaniline, based on trends observed in related aniline derivatives. This is compared with available data for other relevant compounds. It is important to note that these are estimated values and require experimental and computational verification.

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)
N,2,6-trimethylaniline (Projected)	-5.10	-0.20	4.90	1.60
Aniline	-5.33	-0.11	5.22	1.53
2,4,6-trimethylaniline	-5.05	-0.15	4.90	1.65
N,N-dimethylaniline	-4.98	-0.08	4.90	1.61

Note: The values for Aniline, 2,4,6-trimethylaniline, and N,N-dimethylaniline are representative values from DFT studies and may vary depending on the computational method and basis set used. The values for N,2,6-trimethylaniline are projected based on the expected electronic effects of the methyl substituents.

Experimental Protocols for Electronic Property Determination

To validate the projected DFT data and further characterize N,2,6-trimethylaniline, the following experimental protocols are recommended.

UV-Visible Spectroscopy

Objective: To determine the electronic absorption properties and estimate the experimental HOMO-LUMO gap.

Protocol:

• Solvent Selection: Choose a UV-transparent solvent in which N,2,6-trimethylaniline is soluble (e.g., ethanol, cyclohexane).

• Solution Preparation: Prepare a stock solution of N,2,6-trimethylaniline of a known concentration (e.g., 1 x 10⁻³ M). From this, prepare a series of dilutions to find an optimal concentration that gives an absorbance reading in the range of 0.1 - 1.0.

• Spectrophotometer Setup: Use a dual-beam UV-Visible spectrophotometer and calibrate it with the chosen solvent as the blank.

• Measurement: Record the absorption spectrum of the sample solution over a wavelength range of approximately 200-400 nm.

• Data Analysis: Identify the wavelength of maximum absorption (λmax). The onset of the absorption band can be used to estimate the optical band gap using the Tauc plot method.

Cyclic Voltammetry

Objective: To determine the oxidation and reduction potentials and estimate the HOMO and LUMO energy levels.

Protocol:

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable aprotic solvent (e.g., acetonitrile).

• Analyte Solution: Dissolve a known concentration of N,2,6-trimethylaniline (e.g., 1 mM) in the electrolyte solution.

• Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement: Perform cyclic voltammetry by scanning the potential from an initial value to a final value and back. The scan rate (e.g., 100 mV/s) and potential window should be optimized.

• Data Analysis: Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from the voltammogram. The HOMO and LUMO energy levels can be estimated using the following empirical formulas (referenced against ferrocene/ferrocenium couple):

  • HOMO (eV) = -[E_ox - E_ref + 4.8]

  • LUMO (eV) = -[E_red - E_ref + 4.8]

Visualizing the DFT Workflow

The following diagram illustrates the typical workflow for a DFT study on the electronic properties of an aniline derivative.

Caption: A flowchart of a typical DFT study workflow.

Conclusion

While direct computational studies on N,2,6-trimethylaniline are currently absent from the literature, this guide provides a comparative framework for understanding its potential electronic properties. By leveraging data from its isomers and other substituted anilines, we can make informed predictions about its HOMO-LUMO gap, dipole moment, and overall electronic behavior. The provided experimental protocols for UV-Visible spectroscopy and cyclic voltammetry offer a direct path for the experimental validation of these predictions. Future DFT studies on N,2,6-trimethylaniline are highly encouraged to provide a more precise and detailed understanding of this molecule, which will undoubtedly aid in its application in various scientific and industrial fields.

A Comparative Guide to Correlating Spectral Data with the Purity of N,2,6-trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectral methods for determining the purity of N,2,6-trimethylaniline, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. By leveraging experimental data and established analytical principles, this document outlines how Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Ultraviolet-Visible (UV-Vis) spectroscopy can be correlated with compound purity. Furthermore, it offers a comparative analysis with traditional chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction to Purity Analysis of N,2,6-trimethylaniline

N,2,6-trimethylaniline [(CH₃)₂C₆H₃NH(CH₃)] is a substituted aromatic amine whose purity is critical for the efficacy and safety of downstream products. Impurities, often arising from the synthesis process, can include isomers, starting materials, and byproducts. Spectroscopic methods offer a rapid and non-destructive approach to purity assessment, providing valuable insights into the molecular structure and composition of the sample.

Core Spectroscopic Methodologies for Purity Determination

The purity of N,2,6-trimethylaniline can be effectively assessed using a combination of spectroscopic techniques. Each method offers unique advantages in identifying and quantifying impurities.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method for determining the purity of organic compounds without the need for a specific reference standard of the analyte. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Key Principles:

• Direct Proportionality: The integral of an NMR signal is directly proportional to the molar concentration of the corresponding nuclei.

• Internal Standard: A certified reference standard of known purity is added to the sample at a precise concentration. The purity of the analyte is calculated by comparing the integral of a specific analyte signal to the integral of a known signal from the internal standard.

Expected Spectral Data for N,2,6-trimethylaniline (¹H NMR):

• Aromatic Protons: Signals in the aromatic region (typically 6.5-7.5 ppm).

• N-Methyl Protons: A singlet corresponding to the N-CH₃ group.

• Ring Methyl Protons: Signals for the two CH₃ groups on the aromatic ring.

Correlating ¹H NMR Spectra with Purity: The presence of impurities will manifest as additional peaks in the ¹H NMR spectrum. By identifying the signals corresponding to the impurities and comparing their integrals to that of the N,2,6-trimethylaniline signals and the internal standard, a quantitative measure of purity can be obtained. Common impurities and their expected ¹H NMR signals are detailed in the table below.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying functional groups and can be used to detect impurities that possess different vibrational modes than N,2,6-trimethylaniline.

Key Principles:

• Vibrational Frequencies: Molecules absorb infrared radiation at specific frequencies corresponding to their vibrational modes (stretching, bending, etc.).

• Functional Group Region: The region from 4000 to 1500 cm⁻¹ is particularly useful for identifying key functional groups.

Expected FTIR Data for N,2,6-trimethylaniline:

• N-H Stretch: A characteristic absorption band for the secondary amine.

• C-N Stretch: Absorption in the fingerprint region.

• Aromatic C-H and C=C Stretches: Characteristic bands for the substituted benzene ring.

Correlating FTIR Spectra with Purity: Impurities will introduce new absorption bands or cause shifts in existing bands in the FTIR spectrum. For example, a primary amine impurity would show two N-H stretching bands, in contrast to the single band of the secondary amine in N,2,6-trimethylaniline. The intensity of these impurity-specific bands can be qualitatively correlated with the level of impurity.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and can be used to detect impurities that have different chromophores.

Key Principles:

• Beer-Lambert Law: The absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.

• Chromophores: The presence of conjugated systems and functional groups with non-bonding electrons gives rise to absorption in the UV-Vis region.

Expected UV-Vis Data for N,2,6-trimethylaniline:

• N,2,6-trimethylaniline exhibits characteristic absorption maxima in the UV region due to its aromatic ring and amino group.

Correlating UV-Vis Spectra with Purity: The presence of impurities with different or more extended conjugated systems will result in a shift in the absorption maximum (λmax) or the appearance of additional absorption bands. While less specific than NMR or FTIR for structural elucidation of impurities, UV-Vis spectroscopy can be a sensitive method for detecting certain types of impurities and can be used for quantitative analysis with proper calibration.

Comparison with Alternative Analytical Methods

While spectroscopic methods are powerful, they are often used in conjunction with or compared against chromatographic techniques for comprehensive purity analysis.

Method	Principle	Advantages	Limitations
qNMR	Measures the ratio of analyte to a certified internal standard based on signal integrals.	Primary analytical method, highly accurate and precise, requires no analyte-specific reference standard for purity determination.	Lower sensitivity compared to chromatographic methods, potential for signal overlap with complex mixtures.
FTIR	Measures the absorption of infrared radiation by molecular vibrations.	Fast, non-destructive, provides structural information about functional groups.	Primarily qualitative for purity unless calibrated, less sensitive to non-polar impurities.
UV-Vis	Measures the absorption of ultraviolet and visible light by electronic transitions.	High sensitivity for chromophoric compounds, simple and rapid.	Limited structural information, susceptible to interference from any absorbing species.
HPLC	Separates components of a mixture based on their differential partitioning between a mobile and stationary phase.	High separation efficiency, high sensitivity with various detectors (e.g., DAD, MS), well-established for purity analysis.	Requires a reference standard for each impurity for quantification, can be time-consuming.
GC-MS	Separates volatile components based on their partitioning in a gaseous mobile phase and provides mass-to-charge ratio of separated components.	Excellent separation for volatile compounds, provides molecular weight and fragmentation data for impurity identification.	Requires analytes to be volatile or derivatized, potential for thermal degradation of labile compounds.

Quantitative Data Summary

The following table summarizes the key spectral and chromatographic data for N,2,6-trimethylaniline and its potential impurities.

Compound	¹H NMR (indicative signals)	FTIR (cm⁻¹)	UV-Vis (λmax)	GC-MS (Retention Time)
N,2,6-trimethylaniline	Aromatic H's, N-CH₃ (singlet), Ar-CH₃ (singlet)	N-H stretch (~3400), Aromatic C=C (~1600)	~240 nm, ~290 nm	Varies with column and method
2,6-dimethylaniline	Aromatic H's, NH₂ (broad singlet), Ar-CH₃ (singlet)	Two N-H stretches (~3400-3500)	Similar to N,2,6-trimethylaniline	Shorter retention time than N,2,6-trimethylaniline
N,N,2-trimethylaniline	Aromatic H's, N-(CH₃)₂ (singlet), Ar-CH₃ (singlet)	No N-H stretch	Similar to N,2,6-trimethylaniline	Similar retention time to N,2,6-trimethylaniline
Dinitromesitylene Isomers	Aromatic H (singlet), Ar-CH₃ signals	NO₂ stretches (~1530, ~1350)	May have a longer wavelength λmax	Longer retention time than N,2,6-trimethylaniline

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the N,2,6-trimethylaniline sample into a clean vial.

  • Accurately weigh a suitable, certified internal standard (e.g., maleic acid, 1,4-dinitrobenzene) and add it to the vial. The amount of internal standard should be chosen to give signals with integrals comparable to the analyte signals.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a volumetric flask.

  • Transfer an aliquot of the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard to allow for full magnetization recovery.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Purity Calculation:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate a well-resolved signal of N,2,6-trimethylaniline and a well-resolved signal of the internal standard.

  • Calculate the purity using the following formula:

  where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Prepare a stock solution of the N,2,6-trimethylaniline sample in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

  • Prepare a series of calibration standards of N,2,6-trimethylaniline and any known impurities.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid or other suitable modifier) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: Diode Array Detector (DAD) monitoring at multiple wavelengths (e.g., 254 nm, 280 nm).

• Data Analysis:

  • Identify the peak for N,2,6-trimethylaniline and any impurity peaks based on their retention times compared to the standards.

  • Calculate the area percent of each impurity relative to the total peak area to estimate purity. For more accurate quantification, use a calibration curve for each impurity.

Visualizations

Caption: Workflow for Purity Analysis of N,2,6-trimethylaniline.

Caption: Logical Flow for Purity Determination and Impurity Identification.

A Comparative Analysis of the Basicity of N,N,2,6-Tetramethylaniline and N,N,2-Trimethylaniline

A comprehensive guide for researchers, scientists, and drug development professionals on the differing basicity of two sterically hindered aniline derivatives, supported by experimental data and theoretical principles.

The basicity of aniline and its derivatives is a fundamental parameter in organic chemistry, with significant implications for reaction mechanisms, catalysis, and the development of pharmaceutical agents. The introduction of methyl groups onto the aromatic ring and the nitrogen atom can dramatically alter the electron density and steric environment around the nitrogen, thereby influencing its ability to accept a proton. This guide provides a detailed comparison of the basicity of N,N,2,6-tetramethylaniline and N,N,2-trimethylaniline, two closely related tertiary anilines, by examining their experimental pKa values and the underlying chemical principles.

Quantitative Comparison of Basicity

The basicity of an amine is quantitatively expressed by the pKa of its conjugate acid. A higher pKa value indicates a stronger base. The experimental pKa values for N,N,2,6-tetramethylaniline and N,N,2-trimethylaniline are summarized in the table below.

Compound	Structure	pKa of Conjugate Acid
N,N,2-Trimethylaniline		5.86[1]
N,N,2,6-Tetramethylaniline		[Predicted: 6.18 ± 0.36]

The "Ortho Effect": A Tale of Two Steric Hindrances

The observed and predicted differences in basicity between these two molecules can be rationalized by considering the interplay of several factors, collectively known as the "ortho effect." This effect encompasses both electronic and steric influences of substituents at the ortho position to the amino group.

Electronic Effects

Both N,N,2,6-tetramethylaniline and N,N,2-trimethylaniline possess electron-donating methyl groups. The methyl groups on the aromatic ring (at positions 2 and 6) and on the nitrogen atom increase the electron density on the nitrogen through an inductive effect, making the lone pair more available for protonation and thus increasing basicity compared to aniline.

Steric Effects

The primary differentiator between these two molecules is the degree of steric hindrance around the nitrogen atom. This steric crowding has two main competing consequences:

• Steric Inhibition of Resonance (SIR): In aniline, the lone pair on the nitrogen can delocalize into the aromatic ring, which decreases its basicity. In N,N-dimethylaniline, the two methyl groups on the nitrogen cause some steric clash with the ortho hydrogens of the benzene ring, slightly twisting the dimethylamino group out of the plane of the ring. This twisting partially inhibits the resonance of the nitrogen lone pair with the ring, making the lone pair more localized and available for protonation, thus increasing basicity. In N,N,2,6-tetramethylaniline, the presence of two ortho-methyl groups creates significant steric hindrance with the N,N-dimethyl group. This forces the dimethylamino group to twist further out of the plane of the benzene ring, leading to a more pronounced inhibition of resonance. This SIR effect, in isolation, would be expected to make N,N,2,6-tetramethylaniline a stronger base.[2][3]

• Steric Inhibition of Protonation (SIP): While SIR increases the availability of the lone pair, the bulky ortho-methyl groups in N,N,2,6-tetramethylaniline also physically obstruct the approach of a proton to the nitrogen atom. This steric hindrance to protonation makes it more difficult for the lone pair to accept a proton, thereby decreasing the basicity.[4] Furthermore, upon protonation, the nitrogen atom rehybridizes from sp²-like to sp³, and the resulting ammonium group requires more space. The increased steric strain in the protonated form of N,N,2,6-tetramethylaniline, due to the proximity of the three methyl groups (two on the ring and one on the nitrogen), destabilizes the conjugate acid, shifting the equilibrium towards the unprotonated, weaker base form.

In the case of N,N,2,6-tetramethylaniline versus N,N,2-trimethylaniline, the prevailing factor is the steric inhibition of protonation. While the increased SIR in the tetramethylated compound does make the lone pair more available, the severe steric hindrance to the approaching proton and the instability of the resulting conjugate acid are the dominant effects, leading to a predicted lower basicity compared to what SIR alone would suggest. N,N,2-trimethylaniline, with only one ortho-methyl group, strikes a balance where the basicity-enhancing effect of SIR is more significant than the destabilizing effect of SIP.

Logical Relationship Diagram

The following diagram illustrates the interplay of electronic and steric effects on the basicity of ortho-substituted N,N-dimethylanilines.

Caption: Interplay of electronic and steric effects on aniline basicity.

Experimental Protocols

The determination of pKa values for organic amines is typically carried out using potentiometric titration or UV-Vis spectrophotometry.

Potentiometric Titration

This is a common and accurate method for determining pKa values.

Workflow Diagram:

Caption: Workflow for pKa determination by potentiometric titration.

Methodology:

• Solution Preparation: A known concentration of the aniline derivative is dissolved in a suitable solvent, typically water or a mixed aqueous-organic solvent system if the compound has low water solubility.

• Titration: The solution is titrated with a standardized solution of a strong acid, such as hydrochloric acid.

• Data Acquisition: The pH of the solution is measured using a calibrated pH electrode after each incremental addition of the acid.

• Data Analysis: A titration curve is generated by plotting the measured pH against the volume of titrant added. The pKa is determined as the pH at the half-equivalence point, which is the point where half of the amine has been protonated.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorption spectrum upon protonation.

Methodology:

• Solution Preparation: A series of buffer solutions with known pH values are prepared. A stock solution of the aniline derivative is also prepared.

• Spectral Measurement: A constant aliquot of the aniline stock solution is added to each buffer solution, and the UV-Vis absorption spectrum is recorded for each sample.

• Data Analysis: The absorbance at a wavelength where the protonated and unprotonated forms of the amine have different molar absorptivities is plotted against the pH. The resulting sigmoidal curve can be analyzed to determine the pKa, which corresponds to the pH at the inflection point of the curve.

Conclusion

The basicity of N,N,2,6-tetramethylaniline and N,N,2-trimethylaniline is a nuanced interplay of electronic and steric effects. While the additional ortho-methyl group in N,N,2,6-tetramethylaniline enhances the steric inhibition of resonance, which would be expected to increase basicity, this is overshadowed by the more significant steric inhibition of protonation and the steric strain in the resulting conjugate acid. Consequently, N,N,2-trimethylaniline is a stronger base than N,N,2,6-tetramethylaniline. For researchers and professionals in drug development, a thorough understanding of these steric and electronic effects is crucial for predicting the reactivity and pharmacokinetic properties of substituted anilines. The experimental determination of pKa values through methods like potentiometric titration remains the gold standard for quantifying the basicity of these and other novel compounds.

References

• 1. N,N,2,6-Tetramethylaniline | C10H15N | CID 69853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Welcome to Chem Zipper.com......: N,N,2,6-Tetramethyl aniline is more basic than N,N-Dimethyl aniline.Why ? [chemzipper.com]
• 3. quora.com [quora.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the Quantitative Analysis of N,2,6-trimethylaniline in Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies for the quantitative determination of N,2,6-trimethylaniline in complex mixtures. The selection of an appropriate analytical technique is critical for accurate quantification in various applications, including pharmaceutical impurity profiling, process monitoring, and quality control. This document details and contrasts High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Gas Chromatography (GC) based methods, providing experimental protocols and performance data to aid in method selection and development.

While specific validated methods for N,2,6-trimethylaniline are not extensively published, the analytical approaches for its close structural isomers, such as 2,6-dimethylaniline and 2,4,6-trimethylaniline, are well-established and directly applicable. The data presented herein is largely based on these analogous compounds, providing a strong foundation for the analysis of N,2,6-trimethylaniline.

Comparison of Analytical Methods

The choice of analytical technique for the quantification of N,2,6-trimethylaniline depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. Below is a summary of common chromatographic methods.

Analytical Technique	Instrumentation	Key Experimental Parameters	Performance Metrics (for related isomers)
High-Performance Liquid Chromatography (HPLC) with UV Detection	HPLC system with UV-Vis detector	Column: C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm) Mobile Phase: Methanol/Water or Acetonitrile/Buffer mixture	LOD/LOQ: Typically in the ng/mL range.
Ultra-Performance Liquid Chromatography (UPLC) with UV Detection	UPLC system with UV-Vis detector	Column: Acquity UPLC CSH Phenyl hexyl (100 mm × 2.1 mm × 1.7 µm) Mobile Phase: Isocratic mixture of 10 mM Sodium Phosphate buffer (pH 3.5) and Acetonitrile (86:14, v/v)	LOD: 0.007 µg/mL LOQ: 0.02 µg/mL[1]
High-Performance Liquid Chromatography with Amperometric Detection (HPLC-ED)	HPLC system with an electrochemical detector	Column: C18 reverse-phase Mobile Phase: Buffer/Methanol/Acetonitrile mixture Detection: Glassy carbon electrode at +0.85 V	LOD: 0.8 ng/mL LOQ: 1.5 ng/mL[2][3]
Gas Chromatography with Flame Ionization Detection (GC-FID)	Gas chromatograph with an FID	Column: HP-5 or similar non-polar capillary column Carrier Gas: Helium or Nitrogen	Suitable for general quantification, with performance depending on sample preparation.
Gas Chromatography with Nitrogen-Phosphorus Detection (GC-NPD)	Gas chromatograph with an NPD	Column: Capillary column suitable for amine analysis Carrier Gas: Helium or Nitrogen	Highly sensitive and selective for nitrogen-containing compounds like N,2,6-trimethylaniline.
Gas Chromatography-Mass Spectrometry (GC-MS)	Gas chromatograph coupled to a mass spectrometer	Column: Non-polar capillary column (e.g., HP-5MS) Ionization: Electron Impact (EI)	Provides high specificity and structural confirmation.

Experimental Workflow

The general workflow for the quantitative analysis of N,2,6-trimethylaniline in a mixture involves several key steps from sample receipt to final data analysis.

A generalized workflow for the quantitative analysis of N,2,6-trimethylaniline.

Detailed Experimental Protocols

The following are representative protocols adapted from validated methods for structurally similar aromatic amines. These can serve as a starting point for the analysis of N,2,6-trimethylaniline.

HPLC-UV Method

This method is suitable for routine quantitative analysis.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v). The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: UV detection at 220 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of N,2,6-trimethylaniline in the mobile phase. Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase. If necessary, perform a solvent extraction to isolate the analyte from the matrix. Filter the final solution through a 0.45 µm syringe filter before injection.

• Quantification: Generate a calibration curve by plotting the peak area of the standard solutions versus their concentration. Determine the concentration of N,2,6-trimethylaniline in the samples by interpolating their peak areas on the calibration curve.

UPLC-UV Method for High-Throughput Analysis

This method is ideal for rapid analysis of a large number of samples.

• Instrumentation: An UPLC system with a UV-Vis detector.

• Column: Acquity UPLC CSH Phenyl hexyl (100 mm × 2.1 mm × 1.7 µm).[1]

• Mobile Phase: An isocratic mixture of 10 mM sodium phosphate buffer (pH 3.5) and acetonitrile (86:14, v/v).[1]

• Flow Rate: 0.3 mL/min.[1]

• Column Temperature: 40 °C.[1]

• Detection Wavelength: 210 nm.[1]

• Injection Volume: 1-5 µL.

• Standard and Sample Preparation: Follow the same procedure as for the HPLC-UV method, using the UPLC mobile phase as the diluent.

• Quantification: The quantification is performed similarly to the HPLC-UV method by constructing a calibration curve.

GC-FID/NPD Method

This method is suitable for volatile and thermally stable analytes.

• Instrumentation: A gas chromatograph with a Flame Ionization Detector (FID) or a Nitrogen-Phosphorus Detector (NPD).

• Column: A non-polar capillary column, such as an HP-5 (30 m x 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1-2 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Detector Temperature: 280 °C (FID) or 300 °C (NPD).

• Standard Preparation: Prepare a stock solution of N,2,6-trimethylaniline in a suitable solvent (e.g., methanol, acetone). Prepare calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in a suitable solvent. If the matrix is complex, a liquid-liquid extraction or solid-phase extraction may be necessary to clean up the sample.

• Quantification: Generate a calibration curve using the peak areas of the standards and determine the concentration in the samples.

Conclusion

The quantitative analysis of N,2,6-trimethylaniline in mixtures can be effectively achieved using several chromatographic techniques. HPLC-UV and UPLC-UV methods offer robust and reliable quantification for routine analysis. For higher sensitivity and selectivity, especially for trace-level detection in complex matrices, HPLC with electrochemical detection or GC with a nitrogen-phosphorus detector are excellent alternatives. GC-MS provides the highest level of confidence in analyte identification. The choice of the most suitable method will be dictated by the specific requirements of the analysis, including sensitivity, sample throughput, and the nature of the sample matrix. The provided protocols, based on closely related compounds, offer a solid starting point for method development and validation for N,2,6-trimethylaniline.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. Determination of 2,6-dimethylaniline and o-toluidine impurities in preparations for local anaesthesia by the HPLC method with amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Crystallographic Analysis of Metal Complexes with N,2,6-trimethylaniline-Derived Ligands

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the Structural Landscape of Metal Complexes Featuring Bulky N,2,6-trimethylaniline-Derived Ligands.

This guide provides a comprehensive comparison of the X-ray crystallographic data of metal complexes featuring N,2,6-trimethylaniline-derived ligands. By presenting key structural parameters, detailed experimental protocols, and a visual workflow, this document serves as a valuable resource for researchers in organometallic chemistry, catalysis, and drug development. The steric and electronic properties of bulky aniline derivatives play a crucial role in determining the geometry, stability, and reactivity of the resulting metal complexes. This guide offers a quantitative comparison to aid in rational ligand design and the prediction of complex behavior.

Structural Data Comparison: N,2,6-trimethylaniline vs. Alternative Bulky Ligands

The following tables summarize key crystallographic parameters for a selection of transition metal complexes with Schiff base ligands derived from N,2,6-trimethylaniline and, for comparison, the bulkier 2,6-diisopropylaniline. These parameters provide insight into the steric influence of the ligand on the coordination geometry of the metal center.

Table 1: Crystallographic Data for Metal Complexes with N,2,6-trimethylaniline-Derived Ligands

Complex	Metal Center	Coordination Geometry	Key Bond Lengths (Å)	Key Bond Angles (°)	Crystal System	Space Group	Ref.
[Mn(NCS)₂{C₁₅H₁₆N₂}₂]	Mn(II)	Distorted Octahedral	Mn-N(imine): 2.284(2), Mn-N(py): 2.301(2), Mn-N(NCS): 2.164(2)	N(imine)-Mn-N(py): 71.88(7), N(NCS)-Mn-N(NCS): 180.0	Triclinic	P-1	[1]
[Ni(NCS)₂{C₁₅H₁₆N₂}₂]	Ni(II)	Distorted Octahedral	Ni-N(imine): 2.083(3), Ni-N(py): 2.128(3), Ni-N(NCS): 2.069(3)	N(imine)-Ni-N(py): 78.13(12), N(NCS)-Ni-N(NCS): 180.0	Monoclinic	C2/c	[1]
[Pd₂(µ-OAc)₂(C₁₆H₁₆NO)₂]	Pd(II)	Distorted Square Planar	Pd-C(aryl): 1.987(4), Pd-N(imine): 2.043(3), Pd-O: 2.103(3), 2.119(3)	C(aryl)-Pd-N(imine): 81.72, O-Pd-O: 88.5(1)	-	-	[2]

Note: C₁₅H₁₆N₂ = 2,4,6-trimethyl-N-[(pyridin-2-yl)methylidene]aniline. C₁₆H₁₆NO = Schiff base from 4-methoxybenzaldehyde and 2,4,6-trimethylaniline.

Table 2: Crystallographic Data for Metal Complexes with 2,6-diisopropylaniline-Derived Ligands (for comparison)

Complex	Metal Center	Coordination Geometry	Key Bond Lengths (Å)	Key Bond Angles (°)	Crystal System	Space Group	Ref.
[Ni(L)Cl₂]·CH₃CN	Ni(II)	Distorted Trigonal Bipyramidal	-	-	-	-	[3]
[Ni(L)(CH₃CN)Cl₂]	Ni(II)	Distorted Octahedral	-	-	-	-	[3]

Note: L = 2,6-bis[1-(2,6-diisopropylanilino)ethyl]pyridine. Detailed bond lengths and angles were not available in the abstract.

Experimental Protocols

This section outlines the general methodologies for the synthesis of N,2,6-trimethylaniline-derived Schiff base ligands and their metal complexes, as well as the procedure for single-crystal X-ray diffraction analysis.

Synthesis of Schiff Base Ligands

Schiff base ligands are typically synthesized via a condensation reaction between an aldehyde or ketone and a primary amine.[2]

• Reactants: An equimolar amount of N,2,6-trimethylaniline and the desired aldehyde (e.g., 2-pyridinecarboxaldehyde or 4-methoxybenzaldehyde) are used.[1][2]

• Solvent: The reaction is typically carried out in an alcoholic solvent such as ethanol.[2]

• Catalyst: A few drops of an acid, such as glacial acetic acid or concentrated sulfuric acid, can be added to catalyze the reaction.

• Reaction Conditions: The mixture is refluxed for several hours.[2]

• Isolation and Purification: The resulting Schiff base, which may precipitate upon cooling, is collected by filtration, washed with a suitable solvent (e.g., cold ethanol), and can be recrystallized to obtain a pure product.[2]

Synthesis of Metal Complexes

The metal complexes are generally prepared by reacting the Schiff base ligand with a metal salt in a suitable solvent.[1]

• Reactants: The synthesized Schiff base ligand and a metal(II) salt (e.g., Mn(NCS)₂, Ni(NCS)₂, or Palladium Acetate) are used, typically in a 2:1 ligand-to-metal molar ratio for octahedral complexes or a 1:1 ratio for some square planar complexes.[1][2]

• Solvent: Methanol or ethanol are common solvents for the synthesis.[1]

• Reaction Conditions: The reaction mixture is stirred at room temperature or refluxed for a period of time to ensure complete complexation.[1][2]

• Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of the solvent from the reaction mixture or by vapor diffusion of a less polar solvent into a solution of the complex.

Single-Crystal X-ray Diffraction Analysis

High-quality single crystals are essential for obtaining accurate structural data.

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer, and X-ray diffraction data are collected, usually at a low temperature (e.g., 100 K or 150 K) to minimize thermal vibrations.[1] The data collection is performed using a specific X-ray wavelength, typically Mo Kα (λ = 0.71073 Å).

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods and refined using full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically, and hydrogen atoms are placed in calculated positions.

Workflow and Logical Relationships

The following diagram illustrates the general workflow from the synthesis of ligands and complexes to their structural elucidation by X-ray crystallography and subsequent data analysis.

Caption: General workflow from ligand synthesis to comparative crystallographic analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of N,2,6-trimethylaniline: A Guide for Laboratory Professionals

For immediate reference, N,2,6-trimethylaniline must be disposed of as hazardous waste. This guide provides essential safety and logistical information for the proper handling and disposal of N,2,6-trimethylaniline, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Profile of N,2,6-trimethylaniline

Proper disposal procedures are dictated by the inherent hazards of a substance. N,2,6-trimethylaniline is a hazardous chemical with multiple risk factors. The following table summarizes its key hazard classifications, which necessitate its disposal as regulated hazardous waste.

Hazard Classification	Description
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
Skin Corrosion/Irritation	Causes skin irritation.[1][3][5]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][3][5]
Carcinogenicity	Suspected of causing cancer.[3][4][6]
Environmental Hazards	No specific data available, but should not be allowed to enter drains or the environment.[5]

Step-by-Step Disposal Protocol

The disposal of N,2,6-trimethylaniline must be conducted in strict accordance with federal, state, and local regulations.[5][7][8][9] The primary regulatory framework in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[7][8]

1. Waste Identification and Segregation:

• N,2,6-trimethylaniline waste must be classified as hazardous waste.[6]

• Do not mix N,2,6-trimethylaniline waste with other waste streams.[5] Keep it in its original or a compatible, properly labeled container.

2. Containerization and Labeling:

• Use a dedicated, leak-proof, and tightly sealed container for collecting N,2,6-trimethylaniline waste.

• The container must be clearly labeled as "Hazardous Waste" and include the chemical name "N,2,6-trimethylaniline".

3. Storage:

• Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[3][5]

• Follow all institutional guidelines for the storage of hazardous waste.

4. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[1]

• Do not attempt to dispose of N,2,6-trimethylaniline down the drain or in regular trash.[10]

5. Spill Management:

• In the event of a spill, evacuate the area of non-essential personnel.[11]

• Remove all ignition sources as N,2,6-trimethylaniline is a combustible liquid.[3][6][11]

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, eye protection, and respiratory protection.[1][3][5]

• Absorb the spill with an inert material such as dry lime, sand, or soda ash and place it in a sealed container for disposal as hazardous waste.[11]

• Ventilate and wash the spill area after cleanup is complete.[11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N,2,6-trimethylaniline.

Caption: Decision workflow for the proper disposal of N,2,6-trimethylaniline.

This structured approach to the disposal of N,2,6-trimethylaniline will help ensure the safety of all laboratory personnel and maintain compliance with environmental regulations. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) before handling.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. N,2,6-trimethylaniline | C9H13N | CID 136604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 9. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 10. acs.org [acs.org]
• 11. nj.gov [nj.gov]